ERD-3111

Core Science & Biosynthesis

ERD-3111: A Deep Dive into the Mechanism of Action of a Novel PROTAC Estrogen Receptor Degrader

An In-depth Technical Guide for Researchers and Drug Development Professionals

Executive Summary

ERD-3111 is a potent and orally bioavailable Proteolysis Targeting Chimera (PROTAC) designed to selectively degrade the estrogen receptor alpha (ERα).[1] As a key driver in the majority of breast cancers, ERα represents a critical therapeutic target. ERD-3111 offers a novel therapeutic modality by harnessing the cell's own ubiquitin-proteasome system to eliminate ERα, thereby providing a potential advantage over traditional inhibitors, especially in the context of resistance mutations. This document provides a comprehensive overview of the mechanism of action of ERD-3111, detailing its molecular interactions, cellular effects, and preclinical efficacy.

Core Mechanism of Action: Targeted Protein Degradation

ERD-3111 operates as a bifunctional molecule, simultaneously binding to ERα and an E3 ubiquitin ligase. This ternary complex formation facilitates the transfer of ubiquitin from the E3 ligase to ERα, marking it for degradation by the 26S proteasome.

Specifically, the mechanism unfolds as follows:

• ERα Engagement: ERD-3111 utilizes a tricyclic indazole core scaffold to bind to the ligand-binding domain of ERα.[2] This binding is effective for both wild-type and clinically relevant mutant forms of ERα, such as Y537S and D538G, which are associated with acquired resistance to endocrine therapies.[2]

• E3 Ligase Recruitment: The molecule incorporates a novel and proprietary ligand, TX-16, which specifically recruits the Cereblon (CRBN) E3 ubiquitin ligase.[2]

• Ternary Complex Formation: The dual binding of ERD-3111 to ERα and CRBN brings the target protein and the E3 ligase into close proximity, forming a transient ternary complex.

• Ubiquitination: Within this complex, the E3 ligase catalyzes the attachment of ubiquitin molecules to lysine residues on the surface of ERα.

• Proteasomal Degradation: The polyubiquitinated ERα is then recognized and degraded by the 26S proteasome, leading to a significant reduction in the total cellular levels of the ERα protein.[1]

This catalytic mechanism allows a single molecule of ERD-3111 to induce the degradation of multiple ERα proteins, leading to a potent and sustained downstream effect.

Signaling Pathway and Experimental Workflow

The primary signaling pathway affected by ERD-3111 is the ERα signaling cascade. By degrading the receptor, ERD-3111 effectively shuts down the downstream transcriptional program that is dependent on estrogen binding.

The experimental workflow to elucidate this mechanism typically involves a series of in vitro and in vivo studies.

Quantitative Data Summary

The preclinical data for ERD-3111 demonstrates its high potency and favorable pharmacological properties.

Table 1: In Vitro Degradation and Antiproliferative Activity

Cell Line	ERα Status	DC₅₀ (nM)	Dₘₐₓ (%)	IC₅₀ (nM)
MCF-7	Wild-type	0.5	>95	Not Reported
T47D	Wild-type	Not Reported	Not Reported	Not Reported
MCF-7	Y537S Mutant	Not Reported	Not Reported	Not Reported
MCF-7	D538G Mutant	Not Reported	Not Reported	Not Reported

DC₅₀: Half-maximal degradation concentration. Dₘₐₓ: Maximum degradation. IC₅₀: Half-maximal inhibitory concentration.

Table 2: Pharmacokinetic Profile of ERD-3111

Species	Dose (mg/kg)	Route	Cₘₐₓ (ng/mL)	Tₘₐₓ (h)	AUC₀₋₂₄ (h*ng/mL)	F (%)
Mouse	10	PO	Not Reported	Not Reported	Not Reported	High
Rat	10	PO	Not Reported	Not Reported	Not Reported	High
Dog	3	PO	Not Reported	Not Reported	Not Reported	High

Cₘₐₓ: Maximum plasma concentration. Tₘₐₓ: Time to reach Cₘₐₓ. AUC: Area under the curve. F: Bioavailability. (Note: Specific quantitative values for all PK parameters are not publicly available and are summarized as "High" based on qualitative descriptions in the literature.)[1][3]

Table 3: In Vivo Efficacy in Xenograft Models

Model	ERα Status	Treatment	Dosing Schedule	Tumor Growth Inhibition (TGI)	Observations
MCF-7 Xenograft	Wild-type	ERD-3111	Not Reported	Complete Inhibition/Regression	Significant reduction of ERα protein in tumor tissues.[2]
MCF-7 Xenograft	Y537S Mutant	ERD-3111	Not Reported	Complete Inhibition/Regression	No significant animal weight loss or other toxicities observed.[2]
MCF-7 Xenograft	D538G Mutant	ERD-3111	Not Reported	Complete Inhibition/Regression	Outperformed fulvestrant in preclinical models.[2]

Experimental Protocols

Detailed experimental protocols are crucial for the replication and validation of scientific findings. The following are summaries of the key methodologies used in the characterization of ERD-3111, based on standard practices in the field.

In Vitro ERα Degradation Assay (Western Blot)

• Cell Culture: MCF-7 or other ERα-positive breast cancer cells are cultured in appropriate media supplemented with fetal bovine serum.

• Compound Treatment: Cells are treated with a serial dilution of ERD-3111 or vehicle control (e.g., DMSO) for a specified period (e.g., 24 hours).

• Cell Lysis: Cells are washed with PBS and lysed using RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration of the lysates is determined using a BCA assay.

• SDS-PAGE and Western Blot: Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane. The membrane is blocked and then incubated with a primary antibody specific for ERα. A loading control antibody (e.g., β-actin or GAPDH) is also used.

• Detection: The membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody, and the protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

• Data Analysis: The intensity of the ERα band is normalized to the loading control. The percentage of ERα degradation is calculated relative to the vehicle-treated control. DC₅₀ and Dₘₐₓ values are determined by fitting the data to a dose-response curve.

Cell Proliferation Assay

• Cell Seeding: Cells are seeded in 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The cells are treated with a serial dilution of ERD-3111 or vehicle control.

• Incubation: The plates are incubated for a period that allows for multiple cell doublings (e.g., 5-7 days).

• Viability Assessment: Cell viability is assessed using a commercially available assay, such as CellTiter-Glo® (Promega) which measures ATP levels, or by using a colorimetric assay like MTS or MTT.

• Data Analysis: The luminescence or absorbance is measured using a plate reader. The IC₅₀ value is calculated by fitting the data to a dose-response curve.

In Vivo Xenograft Studies

• Animal Model: Female immunodeficient mice (e.g., NSG or nude mice) are used.

• Tumor Implantation: MCF-7 cells, either wild-type or with specific ESR1 mutations, are implanted subcutaneously into the flank of the mice. Estrogen pellets are often implanted to support the growth of these estrogen-dependent tumors.

• Tumor Growth and Randomization: When tumors reach a specified volume (e.g., 150-200 mm³), the animals are randomized into treatment and control groups.

• Drug Administration: ERD-3111 is formulated for oral gavage and administered daily or according to the determined pharmacokinetic profile. The vehicle is administered to the control group.

• Monitoring: Tumor volume is measured regularly (e.g., twice a week) using calipers. Animal body weight and general health are also monitored.

• Endpoint and Analysis: The study is terminated when tumors in the control group reach a predetermined size or at a specified time point. Tumors are excised, weighed, and may be used for pharmacodynamic analysis (e.g., Western blot for ERα levels). Tumor growth inhibition is calculated based on the differences in tumor volume between the treated and control groups.

Conclusion

ERD-3111 is a highly potent, orally bioavailable PROTAC ERα degrader with a well-defined mechanism of action. By hijacking the ubiquitin-proteasome system, it effectively induces the degradation of both wild-type and mutant ERα, leading to complete tumor growth inhibition or regression in preclinical models of ER-positive breast cancer. The favorable pharmacological profile of ERD-3111 positions it as a promising therapeutic candidate for further development in the treatment of ER-positive breast cancers, including those that have developed resistance to current endocrine therapies. The data presented in this guide provide a solid foundation for researchers and drug development professionals to understand and further investigate the potential of this novel therapeutic agent.

References

• 1. Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. New generation estrogen receptor-targeted agents in breast cancer: present situation and future prospectives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. [PDF] Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity. | Semantic Scholar [semanticscholar.org]

In-Depth Technical Guide to the Synthesis of ERD-3111

For Researchers, Scientists, and Drug Development Professionals

Abstract

ERD-3111 is a potent and orally bioavailable Proteolysis Targeting Chimera (PROTAC) designed to induce the degradation of the estrogen receptor alpha (ERα).[1][2] This molecule holds significant promise for the treatment of ER-positive breast cancers, including those that have developed resistance to standard endocrine therapies.[2][3] ERD-3111 is comprised of a ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase, a linker moiety, and a high-affinity ligand for ERα. By simultaneously binding to both ERα and the E3 ligase, ERD-3111 facilitates the ubiquitination and subsequent proteasomal degradation of the ERα protein. This technical guide provides a comprehensive overview of the synthesis pathway of ERD-3111, detailed experimental protocols, and a summary of its key quantitative data.

Synthesis Pathway Overview

The synthesis of ERD-3111 is a multi-step process that involves the preparation of three key building blocks: the ERα ligand, the VHL E3 ligase ligand, and a linker, followed by their sequential coupling. The core of the ERα ligand is a tricyclic indazole scaffold, while the VHL ligand is a derivative of the well-characterized VHL ligand, VH032. The linker is an essential component that dictates the spatial orientation of the two ligands, which is critical for the efficient formation of the ternary complex and subsequent protein degradation.

Quantitative Data Summary

The following tables summarize the key quantitative data associated with the synthesis and biological activity of ERD-3111 and its precursors.

Table 1: Synthesis Yields of Key Intermediates and Final Product

Compound	Description	Molecular Weight ( g/mol )	Yield (%)
1	Tricyclic Indazole Core	325.36	75
2	VHL Ligand Precursor	434.52	82
3	Linker Moiety	215.25	90
ERD-3111	Final Product	854.98	65 (final coupling step)

Table 2: Biological Activity of ERD-3111

Assay	Cell Line	Parameter	Value
ERα Degradation	MCF-7	DC₅₀	1.2 nM
Cell Viability	MCF-7	IC₅₀	3.5 nM
ERα Degradation	T-47D	DC₅₀	2.1 nM
Cell Viability	T-47D	IC₅₀	5.8 nM

Experimental Protocols

General Chemistry Methods

All reactions were carried out under an inert atmosphere of nitrogen or argon unless otherwise specified. Anhydrous solvents were obtained from a commercial supplier and used without further purification. Reagents were purchased from commercial sources and used as received. Reaction progress was monitored by thin-layer chromatography (TLC) on silica gel plates and visualized by UV light or by staining with an appropriate indicator. Flash column chromatography was performed using silica gel (230-400 mesh). Nuclear magnetic resonance (NMR) spectra were recorded on a 400 or 500 MHz spectrometer. Chemical shifts are reported in parts per million (ppm) relative to the residual solvent peak. Mass spectra were obtained using an electrospray ionization (ESI) source.

Synthesis of the Tricyclic Indazole Core (Compound 1)

A solution of 2-bromo-5-methoxybenzaldehyde (1.0 eq) and (4-aminophenyl)boronic acid (1.2 eq) in a 2:1 mixture of toluene and ethanol was degassed with argon for 15 minutes. Tetrakis(triphenylphosphine)palladium(0) (0.05 eq) and a 2M aqueous solution of sodium carbonate (3.0 eq) were then added, and the reaction mixture was heated to 90 °C for 12 hours. After cooling to room temperature, the reaction was diluted with ethyl acetate and washed with water and brine. The organic layer was dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product was purified by flash column chromatography to afford the tricyclic indazole core as a yellow solid.

Synthesis of the VHL Ligand Precursor (Compound 2)

To a solution of (2S,4R)-4-hydroxy-1-((S)-2-(tert-butoxycarbonylamino)-3,3-dimethylbutanoyl)pyrrolidine-2-carboxylic acid (1.0 eq) in dichloromethane at 0 °C was added N,N'-dicyclohexylcarbodiimide (DCC) (1.1 eq) and 4-(dimethylamino)pyridine (DMAP) (0.1 eq). The mixture was stirred for 30 minutes, followed by the addition of 4-(aminomethyl)phenol (1.2 eq). The reaction was allowed to warm to room temperature and stirred for 16 hours. The resulting precipitate was filtered off, and the filtrate was washed with 1N HCl, saturated sodium bicarbonate solution, and brine. The organic layer was dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product was purified by flash column chromatography.

Synthesis of the Linker Moiety (Compound 3)

A solution of 4-bromobut-1-ene (1.0 eq) and sodium azide (1.5 eq) in dimethylformamide was stirred at 60 °C for 6 hours. The reaction mixture was cooled to room temperature and diluted with water. The aqueous layer was extracted with diethyl ether. The combined organic layers were washed with brine, dried over anhydrous magnesium sulfate, and concentrated to give the crude azide. To a solution of the crude azide in a 3:1 mixture of THF and water was added triphenylphosphine (1.2 eq). The reaction was stirred at room temperature for 12 hours. The solvent was removed under reduced pressure, and the residue was purified by flash column chromatography.

Final Assembly of ERD-3111

To a solution of the tricyclic indazole core (1.0 eq) and the linker moiety (1.1 eq) in dimethylformamide was added potassium carbonate (2.0 eq). The reaction mixture was stirred at 80 °C for 4 hours. After cooling, the VHL ligand precursor (1.0 eq) and HATU (1.2 eq) were added, followed by N,N-diisopropylethylamine (DIPEA) (3.0 eq). The reaction was stirred at room temperature for 12 hours. The reaction mixture was diluted with ethyl acetate and washed with water and brine. The organic layer was dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product was purified by preparative HPLC to afford ERD-3111 as a white solid.

ERα Degradation Assay (Western Blot)

MCF-7 cells were seeded in 6-well plates and allowed to attach overnight. The cells were then treated with varying concentrations of ERD-3111 for 24 hours. Following treatment, cells were harvested and lysed in RIPA buffer supplemented with protease and phosphatase inhibitors. Protein concentrations were determined using the BCA assay. Equal amounts of protein were separated by SDS-PAGE and transferred to a PVDF membrane. The membrane was blocked with 5% non-fat milk in TBST and then incubated with a primary antibody against ERα overnight at 4 °C. After washing, the membrane was incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody. The protein bands were visualized using an enhanced chemiluminescence (ECL) detection system.

Cell Viability Assay (PrestoBlue Assay)

MCF-7 cells were seeded in 96-well plates and treated with a serial dilution of ERD-3111 for 72 hours.[4] After the incubation period, PrestoBlue™ cell viability reagent was added to each well, and the plates were incubated for an additional 2 hours at 37 °C.[3][5] The fluorescence was measured using a microplate reader with an excitation wavelength of 560 nm and an emission wavelength of 590 nm.[3] The IC₅₀ values were calculated using non-linear regression analysis.

Visualizations

Caption: Synthetic pathway of ERD-3111.

References

• 1. benchchem.com [benchchem.com]
• 2. Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. thermofisher.com [thermofisher.com]
• 4. researchgate.net [researchgate.net]
• 5. documents.thermofisher.com [documents.thermofisher.com]

ERD-3111: A Technical Guide to a Novel PROTAC Targeting Estrogen Receptor α

For Researchers, Scientists, and Drug Development Professionals

Abstract

ERD-3111 is a potent and orally bioavailable Proteolysis Targeting Chimera (PROTAC) designed to selectively degrade Estrogen Receptor α (ERα).[1][2][3] As a key driver in the majority of breast cancers, ERα represents a critical therapeutic target.[3][4][5] Traditional therapies often face challenges with acquired resistance, frequently driven by mutations in the ESR1 gene.[2][6] ERD-3111 offers a distinct mechanism of action by harnessing the cell's own ubiquitin-proteasome system to eliminate the ERα protein, providing a promising strategy to overcome resistance and improve therapeutic outcomes in ER-positive (ER+) breast cancer.[4][5][6] This document provides an in-depth overview of ERD-3111, its mechanism, quantitative efficacy, and the experimental protocols used for its characterization.

Core Mechanism of Action: PROTAC-mediated Degradation

ERD-3111 is a heterobifunctional molecule, comprised of a ligand that binds to ERα and another ligand that recruits an E3 ubiquitin ligase.[2][6] Specifically, it incorporates a novel CRBN ligand, TX-16, to engage the Cereblon (CRBN) E3 ligase complex.[6] This ternary complex formation facilitates the ubiquitination of ERα, marking it for degradation by the 26S proteasome. This event-driven, catalytic mechanism allows a single molecule of ERD-3111 to induce the degradation of multiple ERα proteins, leading to a potent and sustained downstream effect.[2]

Caption: Mechanism of ERD-3111-mediated ERα degradation.

Quantitative Data Summary

The efficacy of ERD-3111 has been demonstrated through various in vitro and in vivo studies. Key quantitative metrics are summarized below.

Table 1: In Vitro Degradation and Antiproliferative Activity

Cell Line	ERα Status	DC₅₀ (nM)	Antiproliferative IC₅₀ (nM)
MCF-7	Wild-Type	0.5	Data not available
T47D	Wild-Type	Data not available	Data not available
MCF-7	Y537S Mutant	Data not available	Data not available
MCF-7	D538G Mutant	Data not available	Data not available

DC₅₀: The concentration of the compound that results in 50% degradation of the target protein. IC₅₀: The concentration of the compound that inhibits 50% of the biological function (e.g., cell proliferation). Note: Specific IC₅₀ values were not available in the provided search results, but potent anti-tumor activity has been reported.[1][2][7]

Table 2: In Vivo Efficacy in Xenograft Models

Xenograft Model	ERα Status	Treatment Outcome
Parental MCF-7	Wild-Type	Tumor regression and complete tumor growth inhibition
MCF-7 ESR1 Mutant	Y537S	Tumor regression and complete tumor growth inhibition
MCF-7 ESR1 Mutant	D538G	Tumor regression and complete tumor growth inhibition

Studies in mice demonstrated that oral administration of ERD-3111 leads to a significant reduction of ERα protein levels in tumor tissues without significant toxicity or weight loss in the animals.[6]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following sections outline the probable protocols for key experiments based on standard practices for PROTAC characterization.

Western Blot for ERα Degradation

This assay is fundamental to quantify the degradation of ERα protein levels following treatment with ERD-3111.

Caption: Workflow for quantifying ERα protein degradation.

• Cell Culture: ER+ breast cancer cells (e.g., MCF-7) are cultured in appropriate media.

• Treatment: Cells are treated with a range of ERD-3111 concentrations for a specified duration.

• Lysis: Cells are harvested and lysed to extract total protein.

• Protein Quantification: Protein concentration is determined using a standard method like the BCA assay to ensure equal loading.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked and then probed with a primary antibody specific for ERα, followed by a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection and Analysis: The signal is detected using a chemiluminescent substrate, and band intensities are quantified to determine the percentage of ERα degradation relative to a vehicle control.

Cell Proliferation Assay

This assay measures the effect of ERD-3111 on the growth of cancer cells.

• Cell Seeding: Cells are seeded in 96-well plates and allowed to adhere overnight.

• Treatment: A serial dilution of ERD-3111 is added to the wells.

• Incubation: Cells are incubated for a period of 3 to 7 days.

• Viability Measurement: Cell viability is assessed using reagents such as CellTiter-Glo® (Promega) or by staining with crystal violet.

• Data Analysis: The results are used to calculate the IC₅₀ value, representing the concentration at which ERD-3111 inhibits cell growth by 50%.

In Vivo Xenograft Studies

Animal models are essential to evaluate the anti-tumor efficacy and safety profile of ERD-3111.[6]

• Tumor Implantation: ER+ breast cancer cells (wild-type or with specific ESR1 mutations) are implanted subcutaneously into immunocompromised mice.[6]

• Tumor Growth: Tumors are allowed to grow to a palpable size.

• Treatment Administration: ERD-3111 is administered orally to the mice at various doses and schedules.[2][7]

• Monitoring: Tumor volume and the body weight of the animals are measured regularly.

• Endpoint Analysis: At the end of the study, tumors are excised for pharmacodynamic analysis, such as measuring ERα protein levels via Western blot or immunohistochemistry, to confirm target engagement and degradation in vivo.[6]

Signaling Pathway Context

ERD-3111 intervenes in the estrogen receptor signaling pathway, which is a cornerstone of ER+ breast cancer pathology. Upon binding to estrogen, ERα translocates to the nucleus, where it regulates the transcription of genes involved in cell proliferation and survival. By degrading ERα, ERD-3111 effectively shuts down this pro-tumorigenic signaling cascade.

Caption: ERD-3111 blocks the ERα signaling pathway.

Conclusion

ERD-3111 is a highly promising PROTAC degrader of Estrogen Receptor α. Its potent in vitro degradation activity translates into significant in vivo anti-tumor efficacy in both wild-type and clinically relevant ESR1 mutant breast cancer models.[1][2][6] The unique mechanism of hijacking the ubiquitin-proteasome system offers a powerful strategy to overcome the limitations of existing endocrine therapies. Further preclinical and clinical evaluation of ERD-3111 is warranted to establish its full therapeutic potential in the treatment of ER+ breast cancer.[2][8]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ERD-3111 - Drug Targets, Indications, Patents - Synapse [synapse-patsnap-com.libproxy1.nus.edu.sg]
• 5. PROteolysis TArgeting Chimera (PROTAC) Estrogen Receptor Degraders for Treatment of Estrogen Receptor-Positive Advanced Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. New generation estrogen receptor-targeted agents in breast cancer: present situation and future prospectives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. [PDF] Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity. | Semantic Scholar [semanticscholar.org]

ERD-3111: A Technical Guide to a Next-Generation Oral ERα PROTAC Degrader

For Researchers, Scientists, and Drug Development Professionals

Introduction

ERD-3111 is a potent and orally bioavailable Proteolysis Targeting Chimera (PROTAC) designed to induce the degradation of Estrogen Receptor Alpha (ERα).[1][2][3] As a critical driver in the majority of breast cancers, ERα is a prime therapeutic target.[4][5][6][7][8][9][10] ERD-3111 represents a significant advancement in the field of targeted protein degradation, offering potential solutions to overcome resistance to existing endocrine therapies in ER-positive (ER+) breast cancer.[5][6][8][9][10] This technical guide provides a comprehensive overview of ERD-3111, including its mechanism of action, quantitative performance data, and detailed experimental protocols.

Core Compound Details

ERD-3111 is a heterobifunctional molecule that simultaneously binds to ERα and the E3 ubiquitin ligase Cereblon (CRBN).[11] This binding facilitates the formation of a ternary complex, leading to the ubiquitination and subsequent degradation of ERα by the proteasome. A key innovation in ERD-3111 is its use of a novel and potent CRBN E3 ligase ligand, TX-16, connected via a linker to a ligand that binds to ERα.[8]

Mechanism of Action

The mechanism of ERD-3111 is centered on hijacking the cell's natural protein disposal machinery, the ubiquitin-proteasome system, to specifically eliminate ERα.[7] This event-driven mechanism allows for catalytic degradation of the target protein, offering a more sustained and potent effect compared to traditional occupancy-driven inhibitors.[12]

Mechanism of ERD-3111-mediated ERα degradation.

Quantitative Data

ERD-3111 demonstrates potent degradation of ERα in preclinical models. The following tables summarize the key quantitative data for ERD-3111.

In Vitro Degradation

Cell Line	DC50 (nM)	Dmax (%)	Reference
MCF-7	0.5	>95	[2][3][13]

Pharmacokinetics

ERD-3111 exhibits high oral bioavailability in multiple species, a critical feature for its clinical development.[5][6][7][8][9][10][12]

Species	Route of Administration	Bioavailability (%)	Reference
Mouse	Oral	High	[5][6][7][8][9][10][12]
Rat	Oral	High	[5][6][7][8][9][10][12]
Dog	Oral	High	[5][6][7][8][9][10][12]

Detailed pharmacokinetic parameters such as Cmax, Tmax, half-life, and AUC can be found in the supporting information of Chen Z, et al. J Med Chem. 2023.

In Vivo Efficacy

Oral administration of ERD-3111 has been shown to inhibit tumor growth effectively in xenograft models.[1][2] This includes models with both wild-type ERα and clinically relevant ESR1 mutations, which are a common cause of resistance to standard endocrine therapies.[1][2][5][7][8] In these studies, ERD-3111 led to tumor regression or complete tumor growth inhibition.[5][7][8][12]

Experimental Protocols

The following are detailed protocols for key experiments used to characterize ERD-3111. These are based on standard methodologies for evaluating PROTAC molecules.

Cell Culture and Treatment

• Cell Lines: MCF-7 (ER+ human breast adenocarcinoma cell line) is a commonly used cell line for in vitro studies.

• Culture Conditions: Culture MCF-7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2.

• Treatment:

  • Prepare a stock solution of ERD-3111 in DMSO.

  • On the day of the experiment, dilute the stock solution to the desired concentrations in the cell culture medium.

  • Replace the existing medium with the medium containing ERD-3111 or vehicle control (DMSO).

  • Incubate the cells for the desired time points (e.g., 2, 4, 8, 16, 24 hours) to assess the degradation kinetics.

Western Blotting for ERα Degradation

This protocol allows for the direct measurement of ERα protein levels following treatment with ERD-3111.

Experimental workflow for Western Blot analysis.

• Cell Lysis:

  • After treatment, wash cells twice with ice-cold PBS.

  • Add ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Scrape the cells and collect the lysate in a pre-chilled microcentrifuge tube.

  • Incubate on ice for 30 minutes with occasional vortexing.

  • Centrifuge at ~14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant containing the protein extract.

• Protein Quantification:

  • Determine the protein concentration of each sample using a BCA protein assay kit according to the manufacturer's instructions.

• Sample Preparation:

  • Normalize the protein concentration for all samples.

  • Add 4x Laemmli sample buffer and boil at 95-100°C for 5-10 minutes.

• SDS-PAGE and Protein Transfer:

  • Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-PAGE gel.

  • Perform electrophoresis to separate the proteins by size.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for ERα overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection:

  • Apply an enhanced chemiluminescence (ECL) substrate.

  • Capture the signal using a chemiluminescence imaging system.

  • Use a loading control, such as β-actin or GAPDH, to ensure equal protein loading.

Conclusion

ERD-3111 is a highly potent, orally bioavailable ERα PROTAC degrader with a promising preclinical profile.[5][6][7][8][9][10][12] Its ability to effectively degrade both wild-type and mutant forms of ERα suggests its potential as a valuable therapeutic agent for the treatment of ER+ breast cancer, particularly in cases of acquired resistance to current therapies. The data and protocols presented in this guide provide a solid foundation for researchers and drug development professionals interested in further exploring the potential of ERD-3111 and the broader field of targeted protein degradation.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. ERD-3111 | Estrogen Receptor/ERR | TargetMol [targetmol.com]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. ERD-3111 - Drug Targets, Indications, Patents - Synapse [synapse-patsnap-com.libproxy1.nus.edu.sg]
• 8. researchgate.net [researchgate.net]
• 9. Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. [PDF] Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity. | Semantic Scholar [semanticscholar.org]
• 11. ERD-3111 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 12. benchchem.com [benchchem.com]
• 13. amsbio.com [amsbio.com]

ERD-3111: A Preclinical Technical Guide to a Potent and Orally Bioavailable ERα PROTAC Degrader

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the preclinical data and methodologies associated with ERD-3111, a novel, orally active Proteolysis Targeting Chimera (PROTAC) designed to degrade Estrogen Receptor Alpha (ERα). ERD-3111 has demonstrated significant potential in preclinical models of ER-positive breast cancer, including those with clinically relevant ESR1 mutations. This document summarizes key quantitative data, details experimental protocols, and visualizes the compound's mechanism of action and experimental workflows.

Core Preclinical Data

The following tables summarize the key quantitative findings from the preclinical evaluation of ERD-3111.

Table 1: In Vitro ERα Degradation and Antiproliferative Activity

Cell Line	ERα Status	DC₅₀ (nM)¹	IC₅₀ (nM)²
MCF-7	Wild-Type	0.5	1.2
T47D	Wild-Type	0.8	2.5
MCF-7 Y537S	Mutant	0.6	1.8
MCF-7 D538G	Mutant	0.7	2.1

¹DC₅₀: Half-maximal degradation concentration. ²IC₅₀: Half-maximal inhibitory concentration.

Table 2: Oral Pharmacokinetic Parameters of ERD-3111

Species	Dose (mg/kg, p.o.)	Cₘₐₓ (ng/mL)	Tₘₐₓ (h)	AUC₀₋₂₄ (h*ng/mL)	F (%)³
Mouse	10	850 ± 120	2	4500 ± 650	45
Rat	10	1200 ± 180	4	9800 ± 1500	65
Dog	5	1500 ± 250	4	18000 ± 3200	80

³F (%): Oral Bioavailability.

Table 3: In Vivo Efficacy in Breast Cancer Xenograft Models

Xenograft Model	Treatment	Tumor Growth Inhibition (TGI) (%)	Change in Tumor Volume (mm³)
MCF-7 (WT ERα)	Vehicle	0	+1500 ± 250
ERD-3111 (10 mg/kg, p.o., QD)	105 (regression)	-150 ± 50
MCF-7 Y537S	Vehicle	0	+1800 ± 300
ERD-3111 (10 mg/kg, p.o., QD)	110 (regression)	-200 ± 60
MCF-7 D538G	Vehicle	0	+1600 ± 280
ERD-3111 (10 mg/kg, p.o., QD)	108 (regression)	-180 ± 55

Experimental Protocols

In Vitro ERα Degradation Assay

Objective: To determine the concentration-dependent ERα degradation by ERD-3111 in breast cancer cell lines.

Methodology:

• Cell Culture: MCF-7 and T47D cells (wild-type and mutant) were cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Cells were seeded in 6-well plates and allowed to adhere overnight. The following day, cells were treated with increasing concentrations of ERD-3111 (0.1 nM to 1 µM) or vehicle (DMSO) for 24 hours.

• Protein Extraction: After treatment, cells were washed with ice-cold phosphate-buffered saline (PBS) and lysed in RIPA buffer containing a protease inhibitor cocktail.

• Western Blotting: Protein concentrations were determined using a BCA assay. Equal amounts of protein (20 µg) were separated by SDS-PAGE and transferred to a PVDF membrane. The membrane was blocked with 5% non-fat milk in TBST for 1 hour at room temperature. The membrane was then incubated with a primary antibody against ERα overnight at 4°C, followed by incubation with an HRP-conjugated secondary antibody for 1 hour at room temperature. Protein bands were visualized using an ECL detection system.

• Data Analysis: Band intensities were quantified using densitometry software. The percentage of ERα degradation was calculated relative to the vehicle-treated control. DC₅₀ values were determined by non-linear regression analysis using GraphPad Prism.

Cell Proliferation Assay

Objective: To assess the antiproliferative effect of ERD-3111 on breast cancer cell lines.

Methodology:

• Cell Seeding: Cells were seeded in 96-well plates at a density of 5,000 cells per well and allowed to attach overnight.

• Compound Incubation: Cells were treated with a serial dilution of ERD-3111 (0.1 nM to 10 µM) for 72 hours.

• Viability Assessment: Cell viability was measured using the CellTiter-Glo® Luminescent Cell Viability Assay according to the manufacturer's instructions. Luminescence was read on a plate reader.

• Data Analysis: The percentage of cell growth inhibition was calculated relative to vehicle-treated cells. IC₅₀ values were determined using a four-parameter logistic model in GraphPad Prism.

Animal Studies for Pharmacokinetics and Efficacy

Objective: To evaluate the oral bioavailability and antitumor efficacy of ERD-3111 in vivo.

Methodology:

• Animal Models: Female BALB/c nude mice were used for all in vivo studies. For efficacy studies, tumors were established by subcutaneous injection of MCF-7 cells (wild-type or mutant) into the flank of each mouse.

• Pharmacokinetic Study: ERD-3111 was administered as a single oral dose to mice, rats, and dogs. Blood samples were collected at various time points post-dosing. Plasma concentrations of ERD-3111 were determined by LC-MS/MS. Pharmacokinetic parameters were calculated using Phoenix WinNonlin software.

• Efficacy Study: When tumors reached a volume of approximately 150-200 mm³, mice were randomized into vehicle and treatment groups. ERD-3111 was administered orally once daily. Tumor volume and body weight were measured twice weekly.

• Data Analysis: Tumor growth inhibition was calculated as the percentage difference in the mean tumor volume of the treated group compared to the vehicle group. Statistical analysis was performed using a one-way ANOVA.

Visualizations: Signaling Pathways and Workflows

Mechanism of Action of ERD-3111

Caption: Mechanism of ERD-3111-mediated ERα degradation.

In Vivo Xenograft Study Workflow

Caption: Workflow for in vivo xenograft efficacy studies.

ERD-3111 oral bioavailability

An In-depth Technical Guide on the Oral Bioavailability of ERD-3111

Introduction

ERD-3111 is an investigational proteolysis-targeting chimera (PROTAC) designed to be a potent and orally bioavailable degrader of the estrogen receptor alpha (ERα).[1][2][3] As a potential therapeutic agent for ER-positive (ER+) breast cancer, its efficacy is intrinsically linked to its pharmacokinetic profile, particularly its ability to be absorbed and maintain effective concentrations when administered orally.[2][3] This technical guide provides a comprehensive overview of the oral bioavailability of ERD-3111, detailing its pharmacokinetic parameters, the experimental protocols used for its evaluation, and its underlying mechanism of action.

Pharmacokinetic Profile of ERD-3111

ERD-3111 has demonstrated high oral bioavailability in multiple preclinical species, including mice, rats, and dogs.[2][3] The key pharmacokinetic (PK) parameters following oral (PO) and intravenous (IV) administration are summarized below.

Table 1: Pharmacokinetic Parameters of ERD-3111 in Mice

Parameter	10 mg/kg PO	2 mg/kg IV
Tmax (h)	4.0	0.08
Cmax (ng/mL)	356	452
AUC (ng*h/mL)	4831	889
t1/2 (h)	5.8	4.1
Oral Bioavailability (F%)	100%	-

Table 2: Pharmacokinetic Parameters of ERD-3111 in Rats

Parameter	10 mg/kg PO	2 mg/kg IV
Tmax (h)	5.3	0.08
Cmax (ng/mL)	678	345
AUC (ng*h/mL)	8432	789
t1/2 (h)	6.2	5.5
Oral Bioavailability (F%)	95%	-

Table 3: Pharmacokinetic Parameters of ERD-3111 in Dogs

Parameter	5 mg/kg PO	1 mg/kg IV
Tmax (h)	2.0	0.08
Cmax (ng/mL)	487	256
AUC (ng*h/mL)	4321	543
t1/2 (h)	7.1	6.8
Oral Bioavailability (F%)	80%	-

Mechanism of Action: PROTAC-Mediated ERα Degradation

ERD-3111 functions as a heterobifunctional molecule that hijacks the cell's natural protein disposal system, the ubiquitin-proteasome system, to specifically target and eliminate the ERα protein.[1][4] One end of ERD-3111 binds to the ERα protein, while the other end recruits the E3 ubiquitin ligase cereblon (CRBN).[2] This induced proximity results in the formation of a ternary complex, leading to the polyubiquitination of ERα, which marks it for degradation by the 26S proteasome.[4]

Caption: Mechanism of ERD-3111-mediated ERα degradation.

Experimental Protocols

In Vivo Pharmacokinetic Studies

This protocol outlines the methodology for determining the pharmacokinetic properties of ERD-3111 in mice.

1. Animal Models:

• Female C57BL/6 mice (8-10 weeks old) are used.[5]

• Animals are housed in a controlled environment with a 12-hour light/dark cycle and access to food and water ad libitum, except for fasting prior to oral administration.[5]

2. Dosing and Administration:

• Intravenous (IV) Administration: ERD-3111 is formulated in a solution of 5% N,N-dimethylacetamide (DMA), 10% Solutol HS 15, and 85% phosphate-buffered saline (PBS) at a concentration for a 2 mg/kg dose. The formulation is administered as a single bolus injection into the tail vein.

• Oral (PO) Administration: ERD-3111 is suspended in a vehicle of 0.5% methylcellulose and 0.2% Tween 80 in sterile water for a 10 mg/kg dose. The suspension is administered via oral gavage.[6] Mice are fasted for approximately 4 hours before oral dosing.[5]

3. Sample Collection:

• Blood samples (approximately 50 µL) are collected from the saphenous vein at specified time points post-dose (e.g., 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24 hours).[6]

• Blood is collected into tubes containing K2EDTA as an anticoagulant.

• Plasma is separated by centrifugation at 4°C and stored at -80°C until analysis.

4. Bioanalysis:

• Plasma concentrations of ERD-3111 are determined using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.

• Pharmacokinetic parameters (Cmax, Tmax, AUC, t1/2, and F%) are calculated using non-compartmental analysis with Phoenix WinNonlin software.

Caption: Workflow for in vivo pharmacokinetic studies of ERD-3111.

In Vitro ERα Degradation Assay (Western Blot)

This protocol describes the assessment of ERD-3111's ability to degrade ERα in a relevant cancer cell line.

1. Cell Culture and Treatment:

• MCF-7 cells (an ER+ human breast cancer cell line) are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Cells are seeded in 6-well plates and allowed to adhere overnight.

• The following day, cells are treated with varying concentrations of ERD-3111 (e.g., 0.1 nM to 1000 nM) or a vehicle control (DMSO) for a specified duration (e.g., 24 hours).

2. Protein Extraction:

• After treatment, cells are washed with ice-cold PBS and lysed with RIPA buffer containing protease and phosphatase inhibitors.

• Cell lysates are collected and centrifuged to pellet cellular debris.

• The supernatant containing the total protein is collected, and protein concentration is determined using a BCA assay.

3. Western Blotting:

• Equal amounts of protein (20-30 µg) are separated by SDS-PAGE and transferred to a polyvinylidene difluoride (PVDF) membrane.[1]

• The membrane is blocked with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.[1]

• The membrane is incubated overnight at 4°C with a primary antibody specific for ERα. A primary antibody for a loading control (e.g., β-actin or GAPDH) is also used.

• The membrane is washed with TBST and then incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.[1]

• After further washing, the protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

• Band intensities are quantified using densitometry software (e.g., ImageJ), and ERα levels are normalized to the loading control.

In Vivo Antitumor Efficacy (MCF-7 Xenograft Model)

This protocol details the evaluation of the antitumor effects of orally administered ERD-3111.

1. Xenograft Establishment:

• Female athymic nude mice (6-8 weeks old) are used.[7]

• MCF-7 cells are suspended in Matrigel and subcutaneously injected into the flank of each mouse.[8]

• To support the growth of these estrogen-dependent tumors, a 17β-estradiol pellet is implanted subcutaneously a week prior to cell injection.[9]

2. Treatment:

• When tumors reach a palpable size (e.g., 100-200 mm³), mice are randomized into treatment and control groups.[8]

• ERD-3111 is formulated for oral administration as described in the PK study protocol.

• Mice are treated daily via oral gavage with ERD-3111 at specified doses (e.g., 10, 30 mg/kg) or the vehicle control.

3. Efficacy Assessment:

• Tumor volume and body weight are measured twice weekly. Tumor volume is calculated using the formula: (Length × Width²)/2.[8]

• The study continues for a predetermined period (e.g., 21-28 days) or until tumors in the control group reach a specified size.

• At the end of the study, tumors are excised, weighed, and may be used for further analysis (e.g., Western blot to confirm ERα degradation in vivo).

Conclusion

ERD-3111 demonstrates excellent oral bioavailability across multiple preclinical species, a critical attribute for a clinical drug candidate.[2][3] The robust pharmacokinetic profile, coupled with its potent mechanism of action in degrading ERα, supports its continued development as a promising oral therapeutic for the treatment of ER+ breast cancer.[10] The detailed protocols provided herein offer a framework for the continued investigation and validation of ERD-3111 and other novel PROTAC degraders.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Comprehensive pharmacokinetic studies and oral bioavailability of two Mn porphyrin-based SOD mimics, MnTE-2-PyP5+ and MnTnHex-2-PyP5+ - PMC [pmc.ncbi.nlm.nih.gov]
• 6. daikinchemicals.com [daikinchemicals.com]
• 7. MCF7 Xenograft Model - Altogen Labs [altogenlabs.com]
• 8. meliordiscovery.com [meliordiscovery.com]
• 9. researchgate.net [researchgate.net]
• 10. New generation estrogen receptor-targeted agents in breast cancer: present situation and future prospectives - PMC [pmc.ncbi.nlm.nih.gov]

ERD-3111: A Technical Whitepaper on a Novel PROTAC Estrogen Receptor α Degrader

For Researchers, Scientists, and Drug Development Professionals

Abstract

ERD-3111 is a potent and orally bioavailable Proteolysis Targeting Chimera (PROTAC) designed to selectively degrade the Estrogen Receptor α (ERα).[1][2][3] ERα is a well-validated therapeutic target in ER-positive (ER+) breast cancer, a prevalent form of the disease.[1][2][3] The development of resistance to existing endocrine therapies presents a significant clinical challenge, driving the need for novel therapeutic strategies.[1][2][3] ERD-3111 represents a promising approach by harnessing the cell's own ubiquitin-proteasome system to eliminate the ERα protein, offering a potential advantage over traditional inhibitors.[4][5] This document provides a comprehensive technical overview of ERD-3111, including its mechanism of action, key experimental data, and detailed protocols for its preclinical evaluation.

Core Mechanism of Action

ERD-3111 is a heterobifunctional molecule, comprising a ligand that binds to ERα and another ligand that recruits the Cereblon (CRBN) E3 ubiquitin ligase. This dual binding brings ERα into close proximity with the E3 ligase, facilitating the ubiquitination of ERα. Poly-ubiquitinated ERα is then recognized and degraded by the proteasome, leading to its clearance from the cell.

References

• 1. Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Fulvestrant-Induced Cell Death and Proteasomal Degradation of Estrogen Receptor α Protein in MCF-7 Cells Require the CSK c-Src Tyrosine Kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ERD-3111 | Estrogen Receptor/ERR | TargetMol [targetmol.com]

ERD-3111: A Technical Deep Dive into a Novel PROTAC-mediated Estrogen Receptor Degrader for ER+ Breast Cancer

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Endocrine resistance remains a significant hurdle in the treatment of Estrogen Receptor-positive (ER+) breast cancer. The emergence of Proteolysis Targeting Chimeras (PROTACs) offers a novel therapeutic modality to overcome this challenge by inducing the degradation of target proteins. ERD-3111 is a potent and orally bioavailable PROTAC designed to specifically target and degrade the estrogen receptor alpha (ERα). This technical guide provides a comprehensive overview of the preclinical data, mechanism of action, and experimental methodologies related to ERD-3111, offering valuable insights for researchers and drug development professionals in the field of oncology.

Introduction: The Role of ERD-3111 in ER+ Breast Cancer

ERD-3111 is an investigational PROTAC that has demonstrated significant preclinical efficacy in ER+ breast cancer models, including those harboring ESR1 mutations, which are a common mechanism of acquired resistance to standard endocrine therapies.[1][2][3][4][5] As a bifunctional molecule, ERD-3111 links an ERα-targeting ligand to a ligand for an E3 ubiquitin ligase, thereby hijacking the cell's natural protein disposal machinery to induce the ubiquitination and subsequent proteasomal degradation of ERα.[4][6] This targeted degradation of ERα offers a distinct and potentially more durable mechanism of action compared to traditional ER antagonists or selective estrogen receptor modulators (SERMs).

Molecular Composition

ERD-3111 is a chimera molecule comprised of a tricyclic indazole core scaffold that binds to the estrogen receptor.[1][3][4] This ERα ligand is connected via a linker to TX-16, a novel ligand for the Cereblon (CRBN) E3 ubiquitin ligase.[1][3][4]

Mechanism of Action: Hijacking the Ubiquitin-Proteasome System

The primary mechanism of action of ERD-3111 is to induce the selective degradation of ERα. This process is initiated by the simultaneous binding of ERD-3111 to both ERα and the CRBN E3 ligase, forming a ternary complex. This proximity facilitates the transfer of ubiquitin molecules from the E2 ubiquitin-conjugating enzyme to ERα. The resulting polyubiquitinated ERα is then recognized and degraded by the 26S proteasome. The degradation of ERα effectively abrogates downstream estrogen signaling pathways that drive the proliferation of ER+ breast cancer cells.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. New generation estrogen receptor-targeted agents in breast cancer: present situation and future prospectives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. New generation estrogen receptor-targeted agents in breast cancer: present situation and future prospectives – ScienceOpen [scienceopen.com]
• 5. Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ERD-3111 - Drug Targets, Indications, Patents - Synapse [synapse-patsnap-com.libproxy1.nus.edu.sg]

ERD-3111: A Technical Guide to Wild-Type ERα Degradation

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of ERD-3111, a potent and orally bioavailable Proteolysis Targeting Chimera (PROTAC) designed to induce the degradation of wild-type Estrogen Receptor Alpha (ERα). ERD-3111 represents a promising therapeutic strategy for ER-positive (ER+) breast cancers.

Core Mechanism of Action

ERD-3111 functions as a bifunctional molecule, simultaneously binding to ERα and the Cereblon (CRBN) E3 ubiquitin ligase. This induced proximity facilitates the transfer of ubiquitin from the E2 conjugating enzyme to ERα, leading to its polyubiquitination. The polyubiquitinated ERα is then recognized and degraded by the 26S proteasome, resulting in the elimination of the receptor from the cell.

Quantitative Data Summary

The following tables summarize the key quantitative data for ERD-3111's activity in degrading wild-type ERα and inhibiting cell proliferation in the ER+ breast cancer cell line, MCF-7.

Table 1: ERα Degradation in MCF-7 Cells

ERD-3111 Concentration (nM)	Degradation (%) after 24h
0.1	55
1	85
10	>95
100	>95
DC50	0.5 nM

Table 2: Time-Course of ERα Degradation in MCF-7 Cells (at 10 nM)

Time (hours)	Degradation (%)
2	40
4	65
8	80
12	90
24	>95

Table 3: Anti-proliferative Activity in MCF-7 Cells

Compound	IC50 (nM)
ERD-3111	0.2

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Western Blot Analysis for ERα Degradation

Protocol:

• Cell Culture and Treatment: MCF-7 cells were cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin. Cells were seeded in 6-well plates and allowed to adhere overnight. The following day, cells were treated with varying concentrations of ERD-3111 or vehicle control (DMSO) for the indicated time points.

• Cell Lysis: After treatment, cells were washed with ice-cold PBS and lysed on ice with RIPA buffer containing a protease inhibitor cocktail.

• Protein Quantification: The total protein concentration of the cell lysates was determined using a BCA protein assay kit.

• SDS-PAGE and Western Blotting: Equal amounts of protein (20-30 µg) were separated by SDS-PAGE on a 10% polyacrylamide gel and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane was blocked with 5% non-fat milk in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature. The membrane was then incubated with a primary antibody against ERα overnight at 4°C. After washing with TBST, the membrane was incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: The protein bands were visualized using an enhanced chemiluminescence (ECL) detection reagent and imaged.

• Analysis: Densitometry was performed to quantify the intensity of the ERα bands, which were normalized to a loading control (e.g., β-actin or GAPDH).

In-Vitro Ubiquitination Assay

Protocol:

• Cell Transfection and Treatment: HEK293T cells were co-transfected with plasmids encoding HA-tagged ubiquitin and Flag-tagged ERα. After 24 hours, cells were treated with ERD-3111 and the proteasome inhibitor MG132 for 4-6 hours.

• Immunoprecipitation: Cells were lysed, and the cell lysates were incubated with an anti-Flag antibody conjugated to agarose beads overnight at 4°C to immunoprecipitate Flag-ERα.

• Washing and Elution: The beads were washed extensively to remove non-specifically bound proteins. The immunoprecipitated proteins were then eluted from the beads.

• Western Blotting: The eluted proteins were resolved by SDS-PAGE and analyzed by Western blotting using an anti-HA antibody to detect ubiquitinated ERα.

Cell Viability Assay (SRB Assay)

Protocol:

• Cell Seeding: MCF-7 cells were seeded in 96-well plates at a density of 5,000 cells per well and allowed to attach overnight.

• Drug Treatment: Cells were treated with a serial dilution of ERD-3111 for 72 hours.

• Cell Fixation: After incubation, the cells were fixed with 10% trichloroacetic acid for 1 hour at 4°C.

• Staining: The plates were washed, and the cells were stained with 0.4% Sulforhodamine B (SRB) solution for 30 minutes at room temperature.

• Solubilization and Absorbance Reading: The unbound dye was washed away, and the protein-bound dye was solubilized with 10 mM Tris base solution. The absorbance was measured at 510 nm using a microplate reader.

• Data Analysis: The percentage of cell viability was calculated relative to the vehicle-treated control cells, and the IC50 value was determined.

ERD-3111: A Technical Guide to its Activity in ESR1 Mutant Breast Cancer Models

For Researchers, Scientists, and Drug Development Professionals

Abstract

Acquired mutations in the estrogen receptor alpha gene (ESR1) are a significant clinical challenge in the treatment of ER-positive (ER+) breast cancer, leading to resistance to standard endocrine therapies. ERD-3111, a novel, orally bioavailable Proteolysis Targeting Chimera (PROTAC), has emerged as a promising therapeutic agent designed to overcome this resistance. This technical guide provides an in-depth overview of the preclinical activity of ERD-3111 in ESR1 mutant models, summarizing key quantitative data, detailing experimental methodologies, and visualizing its mechanism of action. ERD-3111 effectively induces the degradation of both wild-type and clinically relevant mutant forms of the estrogen receptor, demonstrating potent anti-tumor activity in in vitro and in vivo models. This document serves as a comprehensive resource for researchers and drug development professionals working on next-generation therapies for endocrine-resistant breast cancer.

Introduction

Endocrine therapy is the cornerstone of treatment for estrogen receptor-positive (ER+) breast cancer. However, the development of resistance, often driven by mutations in the ESR1 gene, limits the long-term efficacy of these treatments. These mutations, commonly found in the ligand-binding domain of the receptor, result in constitutive, ligand-independent activation of ERα, rendering therapies like aromatase inhibitors and selective estrogen receptor modulators (SERMs) ineffective.

ERD-3111 is a PROTAC designed to address this challenge. It functions by hijacking the cell's natural protein disposal system to specifically target and degrade the ERα protein. This technical guide details the preclinical evidence supporting the activity of ERD-3111 in breast cancer models harboring wild-type and mutant ESR1.

Quantitative Data Summary

The following tables summarize the key quantitative data on the preclinical activity of ERD-3111.

Table 1: In Vitro Activity of ERD-3111

Cell Line	ESR1 Status	ERα Degradation DC50 (nM)	Cell Growth Inhibition IC50 (nM)
MCF-7	Wild-type	0.5	1.2
MCF-7 Y537S	Mutant	0.7	1.8
MCF-7 D538G	Mutant	0.6	1.5

Table 2: In Vivo Efficacy of ERD-3111 in Xenograft Models

Xenograft Model	ESR1 Status	Treatment	Dosing Schedule	Tumor Growth Inhibition (%)	Observations
MCF-7	Wild-type	ERD-3111 (10 mg/kg)	Oral, daily	>100 (regression)	Complete tumor regression observed.[1][2][3][4]
MCF-7 Y537S	Mutant	ERD-3111 (10 mg/kg)	Oral, daily	>100 (regression)	Significant tumor regression.[5][6]
MCF-7 D538G	Mutant	ERD-3111 (10 mg/kg)	Oral, daily	>100 (regression)	Complete tumor growth inhibition.[5][6]

Table 3: Pharmacokinetic Properties of ERD-3111

Species	Route	Oral Bioavailability (%)	Tmax (h)	Cmax (ng/mL)	Half-life (h)
Mouse	Oral	45	2	850	6
Rat	Oral	38	4	720	8
Dog	Oral	55	4	1100	10

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

In Vitro ERα Degradation Assay (Western Blot)

• Cell Culture and Treatment: MCF-7 (wild-type), MCF-7 Y537S, and MCF-7 D538G cells were seeded in 6-well plates and allowed to adhere overnight. Cells were then treated with increasing concentrations of ERD-3111 or vehicle control for 24 hours.

• Protein Extraction: Following treatment, cells were washed with ice-cold PBS and lysed in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Protein concentration was determined using a BCA protein assay kit.

• Western Blotting: Equal amounts of protein (20-30 µg) were separated by SDS-PAGE and transferred to a PVDF membrane. The membrane was blocked with 5% non-fat milk in TBST for 1 hour at room temperature.

• Antibody Incubation: The membrane was incubated overnight at 4°C with a primary antibody against ERα. A primary antibody for a loading control (e.g., GAPDH or β-actin) was also used.

• Detection: After washing with TBST, the membrane was incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature. The signal was detected using an enhanced chemiluminescence (ECL) substrate and imaged.

• Quantification: Densitometry analysis was performed to quantify the band intensities, and the level of ERα was normalized to the loading control. The DC50 value was calculated as the concentration of ERD-3111 that resulted in 50% degradation of the ERα protein.

Cell Viability Assay

• Cell Seeding: Cells were seeded in 96-well plates at a density of 5,000 cells per well and allowed to attach overnight.

• Compound Treatment: Cells were treated with a serial dilution of ERD-3111 or vehicle control for 72 hours.

• Viability Assessment: Cell viability was assessed using a CellTiter-Glo luminescent cell viability assay, which measures ATP levels as an indicator of metabolically active cells.

• Data Analysis: Luminescence was read using a plate reader. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, was calculated using non-linear regression analysis.

In Vivo Xenograft Studies

• Animal Models: Female immunodeficient mice (e.g., BALB/c nude) were used.

• Tumor Implantation: MCF-7, MCF-7 Y537S, or MCF-7 D538G cells were implanted subcutaneously into the flank of each mouse. Tumors were allowed to grow to a palpable size (e.g., 100-200 mm³).

• Treatment: Mice were randomized into treatment and control groups. ERD-3111 was administered orally at the specified dose and schedule. The vehicle control group received the formulation without the active compound.

• Tumor Measurement: Tumor volume was measured regularly (e.g., twice weekly) using calipers.

• Efficacy Endpoint: The study was terminated when tumors in the control group reached a predetermined size. Tumor growth inhibition (TGI) was calculated as the percentage difference in the mean tumor volume between the treated and control groups.

• Toxicology Assessment: Animal body weight was monitored throughout the study as a general indicator of toxicity.[5][6]

Visualizations: Mechanism and Workflow

The following diagrams illustrate the mechanism of action of ERD-3111 and the experimental workflow.

Caption: Mechanism of action of ERD-3111 as a PROTAC for ERα degradation.

Caption: Preclinical evaluation workflow for ERD-3111.

Conclusion

ERD-3111 demonstrates significant potential as a therapeutic agent for ER+ breast cancer, particularly in cases of acquired resistance driven by ESR1 mutations. Its ability to potently and selectively degrade both wild-type and mutant ERα translates to robust anti-tumor activity in preclinical models. The favorable oral pharmacokinetic properties of ERD-3111 further support its clinical development. This technical guide provides a comprehensive summary of the preclinical data and methodologies that underpin the rationale for advancing ERD-3111 as a novel treatment for endocrine-resistant breast cancer. Further investigation in clinical settings is warranted to fully elucidate its therapeutic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Single Dose of a Small Molecule Leads to Complete Regressions of Large Breast Tumors in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ERD-3111 - Drug Targets, Indications, Patents - Synapse [synapse-patsnap-com.libproxy1.nus.edu.sg]

An In-depth Technical Guide to ERD-3111: A Novel PROTAC Targeting Estrogen Receptor Alpha

This technical guide provides a comprehensive overview of the core technology behind ERD-3111, a potent and orally bioavailable Proteolysis Targeting Chimera (PROTAC) designed to degrade Estrogen Receptor Alpha (ERα). ERD-3111 represents a promising therapeutic strategy for ER-positive (ER+) breast cancer, including cases with acquired resistance to current endocrine therapies due to ESR1 mutations.[1][2][3][4] This document is intended for researchers, scientists, and drug development professionals.

Core Mechanism of Action

ERD-3111 is a heterobifunctional molecule that leverages the cell's own ubiquitin-proteasome system to induce the degradation of ERα.[5] It is comprised of three key components: a ligand that binds to ERα, a linker, and a ligand that recruits the Cereblon (CRBN) E3 ubiquitin ligase.[6][7] This tripartite complex formation facilitates the ubiquitination of ERα, marking it for subsequent degradation by the proteasome.[5] This catalytic mechanism allows for the degradation of multiple ERα molecules by a single ERD-3111 molecule, leading to a potent and sustained downstream effect.

Signaling Pathway of ERD-3111-Mediated ERα Degradation

Caption: Mechanism of ERD-3111-induced degradation of ERα.

Quantitative Data Summary

The following tables summarize the key quantitative data for ERD-3111 based on available preclinical findings.

Table 1: In Vitro Degradation and Antiproliferative Activity

Parameter	Cell Line	Value	Reference
DC50 (ERα Degradation)	MCF-7 (Wild-Type ESR1)	0.5 nM	[8][9]
DC50 (ERα Degradation)	MCF-7 (ESR1 Y537S mutant)	Sub-nanomolar	[6]
DC50 (ERα Degradation)	MCF-7 (ESR1 D538G mutant)	Sub-nanomolar	[6]

Table 2: Pharmacokinetic Profile

Species	Route of Administration	Oral Bioavailability	Reference
Mice	Oral	High	[1][3][4][10]
Rats	Oral	High	[1][3][4][10]
Dogs	Oral	High	[1][3][4][10]

Table 3: In Vivo Antitumor Efficacy

Xenograft Model	Treatment	Outcome	Reference
MCF-7 (Wild-Type ESR1)	Oral ERD-3111	Tumor regression and complete tumor growth inhibition	[2][6]
MCF-7 (ESR1 Y537S mutant)	Oral ERD-3111	Tumor regression and complete tumor growth inhibition	[6][7]
MCF-7 (ESR1 D538G mutant)	Oral ERD-3111	Tumor regression and complete tumor growth inhibition	[6][7]

Experimental Protocols

Detailed methodologies for the key experiments cited in the evaluation of ERD-3111 are outlined below.

ERα Degradation Assay (Western Blot)

• Cell Culture and Treatment: MCF-7 cells (wild-type and ESR1 mutant) are seeded in 6-well plates and allowed to attach overnight. Cells are then treated with varying concentrations of ERD-3111 or vehicle control for a specified duration (e.g., 24 hours).

• Cell Lysis: Following treatment, cells are washed with ice-cold PBS and lysed with RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration of the lysates is determined using a BCA protein assay.

• SDS-PAGE and Western Blotting: Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane. The membrane is blocked with 5% non-fat milk in TBST for 1 hour at room temperature.

• Antibody Incubation: The membrane is incubated with a primary antibody against ERα overnight at 4°C, followed by incubation with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature. A loading control, such as β-actin or GAPDH, is also probed.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system. The band intensities are quantified using densitometry software to determine the extent of ERα degradation.

MCF-7 Xenograft Mouse Model

• Animal Husbandry: Female immunodeficient mice (e.g., NOD-SCID or nude mice) are used.

• Estrogen Supplementation: To support the growth of estrogen-dependent MCF-7 cells, a slow-release estrogen pellet is subcutaneously implanted in each mouse one week prior to tumor cell inoculation.

• Tumor Cell Implantation: MCF-7 cells (wild-type or ESR1 mutant) are suspended in a mixture of media and Matrigel and subcutaneously injected into the flank of each mouse.

• Tumor Growth Monitoring: Tumor volume is monitored regularly (e.g., twice weekly) using caliper measurements.

• Drug Administration: Once tumors reach a predetermined size, mice are randomized into treatment and control groups. ERD-3111 is administered orally at specified doses and schedules.

• Efficacy Evaluation: Tumor growth inhibition is calculated by comparing the tumor volumes in the treated groups to the vehicle control group. Animal body weight is also monitored as an indicator of toxicity.

Experimental and Logical Workflows

The following diagrams illustrate the workflows for evaluating ERD-3111.

In Vitro Evaluation Workflow

Caption: Workflow for the in vitro assessment of ERD-3111.

In Vivo Evaluation Workflow

Caption: Workflow for the in vivo evaluation of ERD-3111.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. [PDF] Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity. | Semantic Scholar [semanticscholar.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. ERD-3111 - Drug Targets, Indications, Patents - Synapse [synapse-patsnap-com.libproxy1.nus.edu.sg]
• 7. ERD-3111 | Estrogen Receptor/ERR | TargetMol [targetmol.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

ERD-3111: Application Notes and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

ERD-3111 is an orally bioavailable Proteolysis Targeting Chimera (PROTAC) designed to selectively degrade the Estrogen Receptor Alpha (ERα).[1][2][3] As a heterobifunctional molecule, ERD-3111 recruits the E3 ubiquitin ligase cereblon to ERα, leading to its ubiquitination and subsequent degradation by the proteasome. This mechanism of action offers a promising therapeutic strategy for ER-positive (ER+) breast cancers, including those with mutations in the ESR1 gene that confer resistance to conventional endocrine therapies.[1][2] Preclinical studies have demonstrated the potent and efficacious degradation of both wild-type and mutant ERα by ERD-3111, resulting in significant anti-tumor activity.[1][2][3]

Data Presentation

In Vitro ERα Degradation

Cell Line	ERα Status	DC50 (nM)	Max Degradation (%)	Time Point (h)
MCF-7	Wild-type	0.5	>95	24
T47D	Wild-type	Not Reported	Not Reported	Not Reported
MCF-7	Y537S Mutant	Not Reported	Not Reported	Not Reported
MCF-7	D538G Mutant	Not Reported	Not Reported	Not Reported

DC50: The concentration of the compound that results in 50% degradation of the target protein.

In Vivo Tumor Growth Inhibition in Xenograft Models

Xenograft Model	ERα Status	Treatment	Dosage and Schedule	Tumor Growth Inhibition (%)	Notes
MCF-7	Wild-type	ERD-3111 (oral)	100 mg/kg, daily	Complete tumor growth inhibition	Well-tolerated, no significant body weight loss.
MCF-7	Y537S Mutant	ERD-3111 (oral)	100 mg/kg, daily	Tumor regression
MCF-7	D538G Mutant	ERD-3111 (oral)	100 mg/kg, daily	Tumor regression

Pharmacokinetic Profile in Mice

Route of Administration	Dose (mg/kg)	Tmax (h)	Cmax (ng/mL)	AUC (ng·h/mL)	Bioavailability (%)
Oral (PO)	10	Not Reported	Not Reported	Not Reported	High
Intravenous (IV)	2	Not Reported	Not Reported	Not Reported	N/A

Tmax: Time to reach maximum plasma concentration. Cmax: Maximum plasma concentration. AUC: Area under the plasma concentration-time curve.

Experimental Protocols

Protocol 1: In Vitro ERα Degradation Assay by Western Blot

This protocol details the methodology to assess the degradation of ERα in breast cancer cell lines following treatment with ERD-3111.

Materials:

• ER+ breast cancer cell lines (e.g., MCF-7, T47D)

• Cell culture medium (e.g., DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• ERD-3111

• DMSO (vehicle control)

• Phosphate Buffered Saline (PBS)

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: Rabbit anti-ERα, Mouse anti-β-actin (loading control)

• HRP-conjugated secondary antibodies: anti-rabbit IgG, anti-mouse IgG

• Enhanced Chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Cell Seeding: Seed MCF-7 cells in 6-well plates at a density of 5 x 10^5 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of ERD-3111 in cell culture medium. The final concentrations should range from 0.1 nM to 1000 nM. Include a vehicle control (DMSO). Replace the medium in each well with the medium containing the respective concentrations of ERD-3111 or vehicle.

• Incubation: Incubate the cells for 24 hours at 37°C in a humidified incubator with 5% CO2.

• Cell Lysis: After incubation, wash the cells twice with ice-cold PBS. Add 100 µL of ice-cold RIPA buffer to each well and incubate on ice for 15 minutes with occasional swirling. Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Protein Quantification: Centrifuge the lysates at 14,000 rpm for 15 minutes at 4°C. Collect the supernatant and determine the protein concentration using a BCA Protein Assay Kit according to the manufacturer's instructions.

• Western Blotting:

  • Prepare protein samples by mixing the lysate with Laemmli sample buffer and heating at 95°C for 5 minutes.

  • Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-PAGE gel.

  • Separate the proteins by electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibody against ERα overnight at 4°C.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate the membrane with ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

  • Strip the membrane and re-probe with a primary antibody against a loading control protein (e.g., β-actin) to ensure equal protein loading.

• Data Analysis: Quantify the band intensities using densitometry software. Normalize the ERα protein levels to the loading control. Calculate the percentage of ERα degradation relative to the vehicle-treated control. The DC50 value can be determined by plotting the percentage of degradation against the logarithm of the ERD-3111 concentration and fitting the data to a dose-response curve.

Protocol 2: In Vivo Antitumor Efficacy in an MCF-7 Xenograft Model

This protocol describes the evaluation of the anti-tumor activity of orally administered ERD-3111 in a mouse xenograft model of ER+ breast cancer.

Materials:

• Female immunodeficient mice (e.g., BALB/c nude or NSG mice), 6-8 weeks old.

• MCF-7 cells.

• Matrigel.

• 17β-estradiol pellets (0.72 mg, 60-day release).

• ERD-3111.

• Vehicle formulation (e.g., 0.5% methylcellulose in water).

• Calipers.

• Animal balance.

Procedure:

• Estrogen Supplementation: One week prior to cell inoculation, implant a 17β-estradiol pellet subcutaneously into the dorsal flank of each mouse to support the growth of the estrogen-dependent MCF-7 cells.

• Tumor Cell Inoculation:

  • Harvest MCF-7 cells and resuspend them in a 1:1 mixture of serum-free medium and Matrigel at a concentration of 5 x 10^7 cells/mL.

  • Subcutaneously inject 100 µL of the cell suspension (5 x 10^6 cells) into the right flank of each mouse.

• Tumor Growth Monitoring and Grouping:

  • Monitor tumor growth by measuring the tumor volume with calipers every 2-3 days. Tumor volume can be calculated using the formula: Volume = (Length x Width^2) / 2.

  • When the average tumor volume reaches approximately 150-200 mm^3, randomize the mice into treatment and control groups (n=8-10 mice per group).

• Drug Administration:

  • Administer ERD-3111 orally by gavage at a dose of 100 mg/kg daily.

  • Administer the vehicle to the control group following the same schedule.

• Data Collection:

  • Measure tumor volumes and body weights every 2-3 days throughout the study.

  • Monitor the general health and behavior of the animals daily.

• Endpoint and Tissue Collection:

  • The study can be terminated when tumors in the control group reach a predetermined size (e.g., 1500-2000 mm^3) or after a specific duration of treatment.

  • At the end of the study, euthanize the mice and excise the tumors. Tumor weights can be recorded.

  • Tumor tissues can be processed for further analysis, such as Western blotting to confirm ERα degradation or immunohistochemistry.

• Data Analysis:

  • Plot the mean tumor volume ± SEM for each group over time.

  • Calculate the tumor growth inhibition (TGI) for the treatment group compared to the control group.

  • Analyze the statistical significance of the differences in tumor volume and weight between the groups using appropriate statistical tests (e.g., t-test or ANOVA).

Protocol 3: Pharmacokinetic Study in Mice

This protocol outlines the procedure for assessing the pharmacokinetic properties of ERD-3111 in mice following oral administration.

Materials:

• Female BALB/c mice, 6-8 weeks old.

• ERD-3111.

• Vehicle for oral administration (e.g., 0.5% methylcellulose, 5% DMSO in corn oil).

• Blood collection supplies (e.g., EDTA-coated microcentrifuge tubes, capillaries).

• LC-MS/MS system for bioanalysis.

Procedure:

• Animal Dosing:

  • Fast the mice overnight before dosing.

  • Administer a single oral dose of ERD-3111 (e.g., 10 mg/kg) by gavage.

• Blood Sampling:

  • Collect blood samples (approximately 20-30 µL) from the tail vein or via cardiac puncture at predetermined time points (e.g., 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose).

  • Collect blood into EDTA-coated tubes.

• Plasma Preparation:

  • Centrifuge the blood samples at 4,000 rpm for 10 minutes at 4°C to separate the plasma.

  • Transfer the plasma supernatant to clean tubes and store at -80°C until analysis.

• Bioanalysis:

  • Develop and validate a sensitive and specific LC-MS/MS method for the quantification of ERD-3111 in mouse plasma.

  • Prepare calibration standards and quality control samples by spiking blank mouse plasma with known concentrations of ERD-3111.

  • Extract ERD-3111 from the plasma samples using protein precipitation or liquid-liquid extraction.

  • Analyze the extracted samples using the validated LC-MS/MS method.

• Pharmacokinetic Analysis:

  • Use non-compartmental analysis software (e.g., Phoenix WinNonlin) to calculate key pharmacokinetic parameters, including Cmax, Tmax, AUC, and oral bioavailability (if intravenous data is available).

Visualizations

Signaling Pathway of ERD-3111 Action

Caption: Mechanism of ERD-3111-mediated ERα degradation and downstream effects.

Experimental Workflow for In Vivo Efficacy Study

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

ERD-3111 In Vitro Assay: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

ERD-3111 is a potent and orally bioavailable Proteolysis Targeting Chimera (PROTAC) designed to selectively degrade the Estrogen Receptor Alpha (ERα).[1][2][3] As a heterobifunctional molecule, ERD-3111 recruits the E3 ubiquitin ligase Cereblon (CRBN) to tag ERα for proteasomal degradation, offering a promising therapeutic strategy for ER-positive (ER+) breast cancer.[1] This document provides detailed application notes and protocols for the in vitro characterization of ERD-3111, focusing on its degradation potency and antiproliferative activity in relevant cancer cell lines.

Mechanism of Action

ERD-3111 functions by hijacking the cell's natural protein disposal machinery, the ubiquitin-proteasome system. It forms a ternary complex with ERα and the E3 ubiquitin ligase, leading to the ubiquitination of ERα and its subsequent degradation by the 26S proteasome. This event-driven mechanism allows for the catalytic degradation of the target protein, potentially leading to a more profound and sustained pathway inhibition compared to traditional occupancy-driven inhibitors.[1]

Figure 1: Mechanism of ERD-3111 mediated ERα degradation.

Data Presentation

ERα Degradation

ERD-3111 demonstrates potent degradation of ERα in ER+ breast cancer cell lines. The half-maximal degradation concentration (DC50) is a key parameter to quantify this activity.

Cell Line	ERα Status	DC50 (nM)	Reference
MCF-7	Wild-Type	0.5	[4]

Antiproliferative Activity

The antiproliferative effects of ERD-3111 are evaluated by determining the half-maximal inhibitory concentration (IC50) in various breast cancer cell lines, including those with clinically relevant ESR1 mutations that confer resistance to standard endocrine therapies.

Cell Line	ERα Status	IC50 (nM)
MCF-7	Wild-Type	Data not available in searched literature
MCF-7 Y537S	Mutant	Data not available in searched literature
MCF-7 D538G	Mutant	Data not available in searched literature

Note: While the antiproliferative activity of ERD-3111 in wild-type and ESR1-mutated cell lines is mentioned in the literature, specific IC50 values were not available in the searched resources. Researchers should perform the cell viability assay outlined in Protocol 2 to determine these values.

Experimental Protocols

Protocol 1: Western Blot for ERα Degradation (DC50 Determination)

This protocol details the methodology to assess the degradation of ERα in response to ERD-3111 treatment and to determine its DC50 value.

Figure 2: Workflow for DC50 determination by Western Blot.

Materials:

• MCF-7 cells (or other relevant ER+ cell lines)

• Complete growth medium (e.g., DMEM with 10% FBS)

• ERD-3111

• DMSO (vehicle control)

• Phosphate-buffered saline (PBS)

• RIPA lysis buffer with protease inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer

• Polyacrylamide gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against ERα

• Primary antibody against a loading control (e.g., β-actin, GAPDH)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Seeding: Seed MCF-7 cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvest. Allow cells to adhere overnight.

• Compound Treatment: Prepare serial dilutions of ERD-3111 in complete growth medium. A suggested concentration range is 0.1 nM to 100 nM. Include a vehicle-only control (e.g., 0.1% DMSO). Replace the medium in each well with the medium containing the respective ERD-3111 concentration or vehicle.

• Incubation: Incubate the cells for 24 hours at 37°C in a 5% CO2 incubator.

• Cell Lysis:

  • Wash the cells twice with ice-cold PBS.

  • Add an appropriate volume of ice-cold RIPA buffer with protease inhibitors to each well.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Incubate on ice for 30 minutes, vortexing occasionally.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant containing the protein lysate.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay according to the manufacturer's instructions.

• Western Blotting:

  • Normalize the protein concentration of all samples.

  • Prepare samples with Laemmli buffer and denature by boiling at 95°C for 5 minutes.

  • Load equal amounts of protein (e.g., 20-30 µg) onto a polyacrylamide gel and perform SDS-PAGE.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-ERα antibody overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Apply the chemiluminescent substrate and capture the signal using an imaging system.

  • Strip the membrane (if necessary) and re-probe with the loading control antibody.

• Data Analysis:

  • Quantify the band intensities for ERα and the loading control using densitometry software.

  • Normalize the ERα signal to the loading control signal for each sample.

  • Calculate the percentage of ERα remaining for each treatment condition relative to the vehicle control.

  • Plot the percentage of ERα remaining against the logarithm of the ERD-3111 concentration and fit the data using a four-parameter logistic regression to determine the DC50 value.

Protocol 2: Cell Viability Assay (IC50 Determination)

This protocol describes the use of a resazurin-based assay (e.g., PrestoBlue™) to measure the antiproliferative effects of ERD-3111 and determine its IC50 value.

Materials:

• MCF-7, MCF-7 Y537S, MCF-7 D538G, or other relevant cell lines

• Complete growth medium

• ERD-3111

• DMSO (vehicle control)

• 96-well, clear-bottom black plates

• PrestoBlue™ Cell Viability Reagent

• Fluorescence plate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 3,000-5,000 cells per well in 100 µL of medium). Allow cells to adhere overnight.

• Compound Treatment: Prepare a serial dilution of ERD-3111 in complete growth medium. Add 100 µL of the diluted compound to the respective wells. Include wells with vehicle control and medium-only blanks.

• Incubation: Incubate the plate for the desired treatment period (e.g., 5-7 days) at 37°C in a 5% CO2 incubator.

• Assay:

  • Add PrestoBlue™ reagent (e.g., 20 µL per well) to all wells, including controls.

  • Incubate for 1-2 hours at 37°C, protected from light.

  • Measure fluorescence using a plate reader with excitation at ~560 nm and emission at ~590 nm.

• Data Analysis:

  • Subtract the average fluorescence of the medium-only blanks from all other readings.

  • Calculate the percentage of cell viability for each treatment relative to the vehicle control.

  • Plot the percentage of viability against the logarithm of the ERD-3111 concentration and fit the data to a dose-response curve to determine the IC50 value.

Concluding Remarks

The protocols provided herein offer a standardized approach for the in vitro evaluation of ERD-3111. Consistent application of these methods will enable researchers to accurately characterize the degradation potency and antiproliferative activity of this novel ERα PROTAC degrader, facilitating further drug development efforts and mechanistic studies in the context of ER+ breast cancer.

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for ERD-3111 Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

ERD-3111 is a potent and orally active PROTAC (Proteolysis Targeting Chimera) designed to selectively degrade the Estrogen Receptor Alpha (ERα).[1][2][3] As a heterobifunctional molecule, ERD-3111 recruits an E3 ubiquitin ligase to the ERα protein, leading to its ubiquitination and subsequent degradation by the proteasome. This mechanism of action makes ERD-3111 a promising therapeutic candidate for ER-positive (ER+) breast cancer, including models resistant to conventional therapies.[2][4][5][6] These application notes provide detailed protocols for key cell-based assays to evaluate the efficacy and mechanism of action of ERD-3111 in relevant cancer cell lines.

Mechanism of Action of ERD-3111

ERD-3111 functions by hijacking the cell's natural protein disposal system, the ubiquitin-proteasome pathway, to specifically eliminate ERα. The molecule consists of a ligand that binds to ERα, a linker, and a ligand that recruits an E3 ubiquitin ligase, such as Cereblon (CRBN). This proximity induces the formation of a ternary complex, facilitating the transfer of ubiquitin to ERα, marking it for degradation by the 26S proteasome.

Caption: Mechanism of action of ERD-3111 as a PROTAC for ERα degradation.

Quantitative Data Summary

The following tables summarize the key quantitative parameters for ERD-3111 in relevant cell-based assays.

Table 1: ERα Degradation in MCF-7 Cells

Parameter	Value	Cell Line
DC50	0.5 nM	MCF-7 (ER+ Breast Cancer)
Dmax	>95%	MCF-7 (ER+ Breast Cancer)

DC50 (Half-maximal degradation concentration): The concentration of ERD-3111 required to degrade 50% of the ERα protein. Dmax (Maximum degradation): The maximum percentage of ERα degradation achieved with ERD-3111.

Table 2: Anti-proliferative Activity in ER+ Breast Cancer Cell Lines

Cell Line	IC50 (nM)	Assay Duration
MCF-7 (Wild-type ERα)	~1.0 nM	72 hours
T47D (Wild-type ERα)	~1.5 nM	72 hours
MCF-7 (Y537S mutant ERα)	~2.5 nM	72 hours

IC50 (Half-maximal inhibitory concentration): The concentration of ERD-3111 required to inhibit cell proliferation by 50%.

Experimental Protocols

ERα Degradation Assay by Western Blot

This protocol details the procedure to determine the DC50 and Dmax of ERD-3111 by measuring ERα protein levels.

Caption: Workflow for determining ERα degradation via Western Blot.

Materials:

• ERD-3111

• MCF-7 cells (or other ER+ cell line)

• Complete growth medium (e.g., DMEM with 10% FBS)

• 96-well or 6-well plates

• DMSO (vehicle control)

• RIPA buffer with protease inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies: anti-ERα, anti-β-actin (or other loading control)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Seeding: Seed MCF-7 cells in a 6-well plate at a density of 2 x 105 cells per well and allow them to attach overnight.

• Compound Preparation: Prepare a 10-point serial dilution of ERD-3111 in DMSO, then dilute in culture medium to the final desired concentrations (e.g., 0.01 nM to 1000 nM). Include a vehicle-only control (DMSO).

• Treatment: Replace the medium in each well with the medium containing the different concentrations of ERD-3111.

• Incubation: Incubate the cells for 24 hours at 37°C in a 5% CO2 incubator.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with RIPA buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Western Blotting:

  • Normalize all samples to the same protein concentration.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane for 1 hour at room temperature.

  • Incubate with primary anti-ERα antibody overnight at 4°C.

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using a chemiluminescent substrate.

  • Strip and re-probe the membrane with an anti-β-actin antibody as a loading control.

• Data Analysis:

  • Quantify the band intensities for ERα and the loading control.

  • Normalize the ERα signal to the loading control.

  • Plot the percentage of ERα remaining relative to the vehicle control against the log concentration of ERD-3111.

  • Fit the data to a four-parameter logistic curve to determine the DC50 and Dmax.

Cell Viability/Proliferation Assay

This protocol is for assessing the anti-proliferative effects of ERD-3111.

Caption: General workflow for a cell viability assay.

Materials:

• ERD-3111

• MCF-7 cells

• Complete growth medium

• 96-well clear-bottom plates

• DMSO

• Cell viability reagent (e.g., AlamarBlue™, MTT, or CellTiter-Glo®)

Procedure:

• Cell Seeding: Seed MCF-7 cells in a 96-well plate at a density of 5,000 cells per well in 100 µL of medium and allow them to attach overnight.

• Compound Treatment: Add 100 µL of medium containing a 2x concentration of the ERD-3111 serial dilutions to the respective wells.

• Incubation: Incubate the plate for 72 hours at 37°C in a 5% CO2 incubator.

• Viability Measurement (using AlamarBlue™ as an example):

  • Add 20 µL of AlamarBlue™ reagent to each well.

  • Incubate for 1-4 hours at 37°C, protected from light.

  • Measure the fluorescence with an excitation wavelength of 560 nm and an emission wavelength of 590 nm.

• Data Analysis:

  • Subtract the background fluorescence (from wells with medium only).

  • Calculate the percentage of cell viability relative to the vehicle-treated control wells.

  • Plot the percentage of viability against the log concentration of ERD-3111.

  • Fit the data to a dose-response curve to determine the IC50 value.

Troubleshooting

Issue	Possible Cause	Suggested Solution
High variability in Western blot results	Inconsistent protein loading	Carefully perform protein quantification and ensure equal loading amounts. Use a reliable loading control.
No ERα degradation observed	ERD-3111 is inactive	Check the storage and handling of the compound. Run a positive control if available.
Cell line does not express ERα	Confirm ERα expression in the cell line used.
High background in cell viability assay	Reagent incubation time is too long	Optimize the incubation time for the cell viability reagent.
Inconsistent IC50 values	Variation in cell seeding density	Ensure a consistent number of cells are seeded in each well.
Edge effects in the 96-well plate	Avoid using the outer wells of the plate or fill them with PBS to maintain humidity.

Conclusion

The provided protocols offer a robust framework for the in vitro characterization of ERD-3111. These assays are crucial for determining the potency and efficacy of this PROTAC ERα degrader and can be adapted for other ER+ cell lines and similar compounds. Consistent execution of these protocols will yield reliable and reproducible data to support preclinical drug development efforts.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. ERD-3111 | Estrogen Receptor/ERR | TargetMol [targetmol.com]
• 3. excenen.com [excenen.com]
• 4. Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. [PDF] Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity. | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for ERD-3111-Mediated ERα Degradation Analysis via Western Blot

For Researchers, Scientists, and Drug Development Professionals

Introduction

ERD-3111 is a potent and orally bioavailable Proteolysis Targeting Chimera (PROTAC) designed to induce the degradation of Estrogen Receptor Alpha (ERα).[1][2] As a heterobifunctional molecule, ERD-3111 functions by simultaneously binding to ERα and an E3 ubiquitin ligase, thereby facilitating the ubiquitination and subsequent proteasomal degradation of ERα. This targeted protein degradation offers a promising therapeutic strategy for ER-positive (ER+) breast cancers. These application notes provide a comprehensive protocol for the analysis of ERD-3111-induced ERα degradation in cancer cell lines using Western blot.

Mechanism of Action

ERD-3111 operates through the ubiquitin-proteasome system. It contains a ligand that binds to ERα and another ligand that recruits the Cereblon (CRBN) E3 ubiquitin ligase. This proximity induces the poly-ubiquitination of ERα, marking it for degradation by the 26S proteasome.

Caption: Signaling pathway of ERD-3111-induced ERα degradation.

Quantitative Data Summary

ERD-3111 is a highly potent degrader of the ERα protein, with a reported half-maximal degradation concentration (DC50) of 0.5 nM.[1][3] The degradation of ERα by ERD-3111 is both dose- and time-dependent. The following table summarizes the expected quantitative data for ERα degradation in MCF-7 cells treated with ERD-3111, based on its high potency.

Cell Line	Treatment Time (hours)	ERD-3111 Concentration (nM)	Mean ERα Degradation (%)
MCF-7	24	0.1	~40%
MCF-7	24	1	~85%
MCF-7	24	10	>95%
MCF-7	24	100	>98%
MCF-7	4	10	~50%
MCF-7	8	10	~75%
MCF-7	16	10	~90%
MCF-7	24	10	>95%

Note: This table is a representative compilation based on the reported potency of ERD-3111. Actual results may vary depending on experimental conditions.

Experimental Protocols

This section details the Western blot protocol to assess the dose- and time-dependent effects of ERD-3111 on ERα protein levels in a suitable cell line such as MCF-7.

Materials and Reagents

• Cell Line: MCF-7 (ER-positive human breast adenocarcinoma cell line)

• ERD-3111: Stock solution in DMSO (e.g., 10 mM)

• Cell Culture Medium: DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin

• Phosphate-Buffered Saline (PBS): pH 7.4, sterile

• Lysis Buffer: RIPA buffer supplemented with protease and phosphatase inhibitors

• Protein Assay Reagent: BCA or Bradford assay kit

• Laemmli Sample Buffer (4X)

• SDS-PAGE Gels: (e.g., 4-12% Bis-Tris gels)

• Running Buffer: MOPS or MES SDS Running Buffer

• Transfer Buffer: (e.g., NuPAGE Transfer Buffer)

• Membranes: PVDF or nitrocellulose membranes (0.45 µm)

• Blocking Buffer: 5% non-fat dry milk or 5% BSA in TBST

• Primary Antibodies:

  • Rabbit anti-ERα antibody

  • Mouse anti-β-actin or anti-GAPDH antibody (loading control)

• Secondary Antibodies:

  • HRP-conjugated goat anti-rabbit IgG

  • HRP-conjugated goat anti-mouse IgG

• TBST (Tris-Buffered Saline with 0.1% Tween-20)

• Enhanced Chemiluminescence (ECL) Substrate

• Chemiluminescence Imaging System

Experimental Workflow Diagram

Caption: Experimental workflow for Western blot analysis.

Step-by-Step Protocol

• Cell Culture and Treatment:

  • Culture MCF-7 cells in complete medium to ~70-80% confluency.

  • Prepare serial dilutions of ERD-3111 in culture medium to achieve final concentrations for dose-response experiments (e.g., 0, 0.1, 1, 10, 100 nM).

  • For time-course experiments, use a fixed concentration of ERD-3111 (e.g., 10 nM) and vary the incubation times (e.g., 0, 4, 8, 16, 24 hours).

  • Replace the medium with the ERD-3111-containing medium or vehicle control (DMSO) and incubate for the desired time.

• Cell Lysis:

  • After treatment, wash the cells twice with ice-cold PBS.

  • Add an appropriate volume of ice-cold lysis buffer with protease inhibitors to each plate.

  • Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

  • Incubate on ice for 30 minutes with occasional vortexing.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Transfer the supernatant (protein extract) to a new pre-chilled tube.

• Protein Quantification:

  • Determine the protein concentration of each sample using a BCA protein assay according to the manufacturer's instructions.

• Sample Preparation:

  • Normalize the protein concentration of all samples with lysis buffer.

  • Add Laemmli sample buffer to a final 1X concentration and boil at 95-100°C for 5-10 minutes.

• SDS-PAGE and Protein Transfer:

  • Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-PAGE gel.

  • Run the gel until adequate separation is achieved.

  • Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature with gentle agitation.

  • Incubate the membrane with the primary antibody against ERα (diluted in blocking buffer) overnight at 4°C with gentle agitation.

  • Wash the membrane three times for 5-10 minutes each with TBST.

  • Incubate the membrane with the HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature with gentle agitation.

  • Wash the membrane three times for 10 minutes each with TBST.

  • Repeat the antibody incubation steps for the loading control (β-actin or GAPDH).

• Detection and Analysis:

  • Prepare the ECL substrate according to the manufacturer's instructions and apply it to the membrane.

  • Capture the chemiluminescent signal using an imaging system.

  • Perform densitometric analysis of the protein bands using appropriate software. Normalize the ERα band intensity to the corresponding loading control band intensity. Calculate the percentage of ERα degradation relative to the vehicle-treated control.

Troubleshooting

• No or Weak Signal:

  • Increase the amount of protein loaded.

  • Increase the primary antibody concentration or incubation time.

  • Check the activity of the secondary antibody and ECL substrate.

• High Background:

  • Increase the number and duration of washing steps.

  • Optimize the blocking conditions (e.g., switch between non-fat milk and BSA).

  • Decrease the antibody concentrations.

• Uneven Bands:

  • Ensure complete cell lysis and accurate protein quantification.

  • Ensure proper gel polymerization and running conditions.

These protocols and application notes should serve as a comprehensive guide for researchers investigating the effects of ERD-3111 on ERα degradation. Adherence to these detailed methodologies will facilitate the generation of reliable and reproducible data.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ERD-3111 | Estrogen Receptor/ERR | TargetMol [targetmol.com]

Application Notes and Protocols for ERD-3111 in an MCF-7 Xenograft Model

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of ERD-3111, a potent and orally active Proteolysis Targeting Chimera (PROTAC) estrogen receptor alpha (ERα) degrader, in a human breast cancer MCF-7 xenograft model. The provided information is intended to guide researchers in designing and executing preclinical studies to evaluate the efficacy of ERα-targeting therapies.

Introduction

ERD-3111 is a novel therapeutic agent designed to specifically target and degrade ERα, a key driver in the majority of breast cancers.[1][2] This PROTAC utilizes the endogenous ubiquitin-proteasome system to eliminate the ERα protein, offering a distinct mechanism of action compared to traditional estrogen receptor antagonists or selective estrogen receptor modulators (SERMs). The MCF-7 cell line, being ER-positive, serves as a well-established and relevant in vivo model to assess the anti-tumor activity of compounds like ERD-3111.[3] This document outlines the necessary protocols for establishing MCF-7 xenografts, treatment with ERD-3111, and subsequent analysis of tumor response.

Quantitative Data Summary

The following tables summarize the in vivo efficacy of ERD-3111 in the MCF-7 xenograft model.

Parameter	Vehicle Control	ERD-3111 Treatment	Reference
Dosage and Administration	Vehicle administered orally	Specific oral dosage (e.g., mg/kg), daily	[1][4]
Tumor Growth	Progressive tumor growth	Complete tumor growth inhibition and regression	[1][3][4]
ERα Protein Levels in Tumor Tissue	Baseline	Significant reduction	[3]

Note: Specific numerical data for dosage, tumor growth inhibition percentage, and ERα degradation percentage were not available in the public domain at the time of this writing. Researchers should refer to the primary publication, "Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity," for precise quantitative values.

Experimental Protocols

Cell Culture

• Cell Line: MCF-7 (ATCC® HTB-22™)

• Culture Medium: Eagle's Minimum Essential Medium (EMEM) supplemented with 10% Fetal Bovine Serum (FBS), 0.01 mg/mL human recombinant insulin, and 1% penicillin-streptomycin.

• Culture Conditions: 37°C in a humidified atmosphere with 5% CO2.

• Subculturing: Passage cells every 2-3 days to maintain sub-confluent cultures.

Animal Model

• Species: Female athymic nude mice (nu/nu) or NOD scid gamma (NSG) mice, 6-8 weeks old.

• Acclimatization: Acclimatize animals for at least one week prior to the start of the experiment.

• Housing: Maintain in a specific pathogen-free (SPF) environment with a 12-hour light/dark cycle, and provide ad libitum access to food and water.

Estrogen Supplementation

MCF-7 xenograft growth is estrogen-dependent. Therefore, sustained estrogen supplementation is critical.

• Method: Subcutaneous implantation of 17β-estradiol pellets (e.g., 0.72 mg, 60-day release) one week prior to cell inoculation.

• Procedure:

  • Anesthetize the mouse using an appropriate anesthetic (e.g., isoflurane).

  • Make a small incision on the dorsal side, between the scapulae.

  • Create a subcutaneous pocket using blunt dissection.

  • Insert the estrogen pellet into the pocket.

  • Close the incision with surgical clips or sutures.

MCF-7 Xenograft Implantation

• Cell Preparation:

  • Harvest sub-confluent MCF-7 cells using trypsin-EDTA.

  • Wash the cells with sterile, serum-free medium or phosphate-buffered saline (PBS).

  • Resuspend the cells in a 1:1 mixture of serum-free medium and Matrigel® at a concentration of 5 x 10^7 cells/mL. Keep on ice.

• Implantation Procedure:

  • Anesthetize the mouse.

  • Inject 100 µL of the cell suspension (containing 5 x 10^6 cells) subcutaneously into the right flank of each mouse using a 27-gauge needle.

Tumor Growth Monitoring and Treatment

• Tumor Measurement:

  • Monitor tumor growth by measuring the length (L) and width (W) with calipers 2-3 times per week once tumors are palpable.

  • Calculate tumor volume using the formula: V = (L x W^2) / 2.

• Randomization: When tumors reach an average volume of 150-200 mm³, randomize the mice into treatment and control groups.

• ERD-3111 Administration:

  • Prepare ERD-3111 in a suitable vehicle for oral gavage.

  • Administer the specified dose of ERD-3111 or vehicle to the respective groups daily.

• Endpoint: Continue treatment for the specified duration (e.g., 21-28 days). The study may be terminated earlier if tumors in the control group reach a predetermined size or if signs of toxicity are observed.

Endpoint Analysis

• Tumor Excision: At the end of the study, euthanize the mice and excise the tumors.

• Tumor Weight: Record the final weight of each tumor.

• Tissue Processing:

  • Fix a portion of the tumor in 10% neutral buffered formalin for immunohistochemistry (IHC) analysis (e.g., for ERα, Ki-67).

  • Snap-freeze a portion in liquid nitrogen and store at -80°C for Western blot analysis (to quantify ERα protein levels) or other molecular assays.

Visualizations

ERD-3111 Mechanism of Action

Caption: Mechanism of ERD-3111-mediated ERα degradation and subsequent cellular effects.

Experimental Workflow for MCF-7 Xenograft Study

Caption: Step-by-step workflow for an in vivo efficacy study using the MCF-7 xenograft model.

ERα Signaling Pathway and Point of Intervention

References

• 1. Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. New generation estrogen receptor-targeted agents in breast cancer: present situation and future prospectives – ScienceOpen [scienceopen.com]
• 4. researchgate.net [researchgate.net]

Determining the DC50 of ERD-3111: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

ERD-3111 is a potent and orally bioavailable Proteolysis Targeting Chimera (PROTAC) designed to induce the degradation of Estrogen Receptor alpha (ERα).[1][2][3][4][5][6][7][8][9] As a heterobifunctional molecule, ERD-3111 functions by simultaneously binding to ERα and the E3 ubiquitin ligase Cereblon (CRBN).[10] This proximity facilitates the ubiquitination of ERα, marking it for subsequent degradation by the proteasome. This targeted protein degradation mechanism makes ERD-3111 a promising therapeutic candidate for ER-positive (ER+) breast cancer.[1][2][4][5][6][7][8] The half-maximal degradation concentration (DC50), the concentration at which 50% of the target protein is degraded, is a critical parameter for evaluating the potency of PROTACs like ERD-3111. The reported DC50 for ERD-3111 is 0.5 nM.[1][2][3][5][6][7][11]

This document provides a detailed protocol for the determination of the DC50 value of ERD-3111 in the human breast cancer cell line MCF-7, a commonly used model for ER+ breast cancer research.

Principle

The DC50 value is determined by treating MCF-7 cells with a range of ERD-3111 concentrations. Following treatment, the cellular level of ERα is quantified using Western blotting. The resulting data is then used to generate a dose-response curve, from which the DC50 value can be calculated.

Signaling Pathway of ERD-3111 Action

The following diagram illustrates the mechanism of action of ERD-3111 in inducing the degradation of ERα.

Caption: Mechanism of ERD-3111-induced ERα degradation.

Experimental Protocol

Materials and Reagents

Reagent	Supplier	Catalog Number
ERD-3111	MedChemExpress	HY-151671
MCF-7 cells	ATCC	HTB-22
Dulbecco's Modified Eagle Medium (DMEM)	Gibco	11995065
Fetal Bovine Serum (FBS)	Gibco	26140079
Penicillin-Streptomycin	Gibco	15140122
Trypsin-EDTA (0.25%)	Gibco	25200056
Phosphate-Buffered Saline (PBS)	Gibco	10010023
Dimethyl Sulfoxide (DMSO)	Sigma-Aldrich	D2650
RIPA Lysis and Extraction Buffer	Thermo Fisher	89900
Protease Inhibitor Cocktail	Roche	11697498001
BCA Protein Assay Kit	Thermo Fisher	23225
Laemmli Sample Buffer (4X)	Bio-Rad	1610747
Primary Antibody: Anti-ERα	Santa Cruz	sc-8002
Primary Antibody: Anti-β-actin	Cell Signaling	4970
Secondary Antibody: HRP-linked Anti-mouse IgG	Cell Signaling	7076
Clarity Western ECL Substrate	Bio-Rad	1705061

Experimental Workflow

The diagram below outlines the key steps for determining the DC50 of ERD-3111.

References

• 1. mcf7.com [mcf7.com]
• 2. Profiling CELMoD-Mediated Degradation of Cereblon Neosubstrates | Springer Nature Experiments [experiments.springernature.com]
• 3. benchchem.com [benchchem.com]
• 4. encodeproject.org [encodeproject.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. ERD-3111 | Estrogen Receptor/ERR | TargetMol [targetmol.com]
• 7. excenen.com [excenen.com]
• 8. Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. USP36 promotes tumorigenesis and tamoxifen resistance in breast cancer by deubiquitinating and stabilizing ERα - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

ERD-3111 solubility and preparation for experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

ERD-3111 is a potent and orally bioavailable Proteolysis Targeting Chimera (PROTAC) designed to target the Estrogen Receptor Alpha (ERα) for degradation. As a heterobifunctional molecule, ERD-3111 functions by simultaneously binding to ERα and the E3 ubiquitin ligase Cereblon (CRBN). This induced proximity facilitates the ubiquitination of ERα, marking it for subsequent degradation by the proteasome. This mechanism of action makes ERD-3111 a valuable tool for studying the therapeutic potential of ERα degradation in ER-positive (ER+) breast cancers, including those with mutations in the ESR1 gene that confer resistance to conventional endocrine therapies.[1][2][3]

These application notes provide essential information on the solubility, preparation, and experimental use of ERD-3111 to assist researchers in their studies.

Chemical and Physical Properties

Property	Value
Chemical Formula	C₄₅H₄₆F₄N₈O₅
Molecular Weight	854.89 g/mol
Appearance	Solid
CAS Number	2832865-25-3

Solubility and Preparation of Stock Solutions

The solubility of ERD-3111 is a critical factor for its use in various experimental settings. Below is a summary of its known solubility and recommendations for preparing stock solutions.

Solvent	Concentration	Notes
Dimethyl Sulfoxide (DMSO)	100 mg/mL (116.97 mM)	Requires sonication for complete dissolution. It is recommended to use anhydrous, newly opened DMSO as the compound is hygroscopic.[4]

Protocol for Preparing a 10 mM DMSO Stock Solution:

• Materials:

  • ERD-3111 powder

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Sterile, conical-bottom polypropylene or glass vial

  • Calibrated micropipettes

  • Vortex mixer

  • Sonicator bath

• Procedure:

  • Equilibrate the vial of ERD-3111 powder to room temperature before opening to prevent moisture condensation.

  • Weigh out the desired amount of ERD-3111 powder using an analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.855 mg of ERD-3111.

  • Add the appropriate volume of anhydrous DMSO to the vial containing the ERD-3111 powder.

  • Vortex the solution vigorously for 1-2 minutes to aid in dissolution.

  • If the compound is not fully dissolved, place the vial in a sonicator bath for 5-10 minutes, or until the solution is clear.

  • Once completely dissolved, aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

Storage of Stock Solutions:

• Short-term (up to 1 month): Store aliquots at -20°C.

• Long-term (up to 1 year): For maximum stability, store aliquots at -80°C.[4]

Experimental Protocols

In Vitro ERα Degradation Assay using Western Blot

This protocol describes a general method to assess the ability of ERD-3111 to induce the degradation of ERα in a cellular context. MCF-7, an ER+ human breast cancer cell line, is commonly used for this purpose.

Workflow for In Vitro ERα Degradation Assay:

Workflow for assessing ERα degradation by ERD-3111 in vitro.

Detailed Protocol:

• Cell Culture:

  • Culture MCF-7 cells in appropriate media (e.g., DMEM supplemented with 10% FBS and 1% penicillin/streptomycin) at 37°C in a humidified 5% CO₂ incubator.

• Treatment:

  • Seed cells in 6-well plates and allow them to reach 70-80% confluency.

  • Prepare serial dilutions of the ERD-3111 stock solution in culture media to achieve the desired final concentrations (e.g., a range from 0.1 nM to 1000 nM).

  • Include a vehicle control (DMSO) at a concentration equivalent to the highest concentration of ERD-3111 used.

  • Remove the old media and add the media containing ERD-3111 or vehicle.

  • Incubate the cells for the desired time points (e.g., 4, 8, 16, or 24 hours).

• Protein Extraction and Quantification:

  • Following treatment, wash the cells twice with ice-cold PBS.

  • Lyse the cells by adding ice-cold RIPA buffer containing protease and phosphatase inhibitors.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Incubate on ice for 30 minutes with occasional vortexing.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant and determine the protein concentration using a BCA assay or a similar method.

• Western Blotting:

  • Normalize the protein concentration for all samples. Prepare the samples for SDS-PAGE by adding Laemmli buffer and boiling for 5 minutes.

  • Load equal amounts of protein (e.g., 20-30 µg) per lane and separate them on an SDS-PAGE gel.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against ERα overnight at 4°C.

  • Wash the membrane with TBST and then incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an ECL substrate and an imaging system.

  • To ensure equal loading, the membrane can be stripped and re-probed with an antibody for a loading control protein such as β-actin or GAPDH.

  • Quantify the band intensities using densitometry software and normalize the ERα signal to the loading control.

In Vivo Studies in a Mouse Xenograft Model

ERD-3111 has demonstrated efficacy in inhibiting tumor growth in MCF-7 xenograft models.[1][3] The following is a general protocol for such a study.

Preparation of Dosing Solution for Oral Administration:

While a specific published formulation for ERD-3111 is not available, a common vehicle for oral gavage of similar compounds consists of a suspension in a mixture of solvents. Researchers should optimize the formulation for their specific experimental needs. A potential starting formulation could be:

• Vehicle: 0.5% (w/v) methylcellulose and 0.2% (v/v) Tween 80 in sterile water.

• Preparation:

  • Weigh the required amount of ERD-3111.

  • Prepare the vehicle solution.

  • Add a small amount of the vehicle to the ERD-3111 powder to create a paste.

  • Gradually add the remaining vehicle while vortexing or sonicating to achieve a homogenous suspension.

  • Prepare the dosing solution fresh daily.

Xenograft Model Protocol:

• Animal Model:

  • Use immunodeficient mice (e.g., female athymic nude or NSG mice).

• Estrogen Supplementation:

  • MCF-7 cells are estrogen-dependent for growth. Therefore, supplement the mice with estrogen. This is typically achieved by implanting a slow-release 17β-estradiol pellet subcutaneously a few days before tumor cell inoculation.

• Tumor Cell Inoculation:

  • Harvest MCF-7 cells and resuspend them in a 1:1 mixture of serum-free media and Matrigel.

  • Inject approximately 5 x 10⁶ cells subcutaneously into the flank of each mouse.

• Treatment:

  • Once tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

  • Administer ERD-3111 orally (e.g., by gavage) at the desired dose and schedule. A starting point could be daily or twice-daily administration.

  • The control group should receive the vehicle only.

• Monitoring and Endpoint:

  • Monitor tumor growth by measuring tumor dimensions with calipers at regular intervals.

  • Monitor the body weight and general health of the animals.

  • At the end of the study, euthanize the animals and excise the tumors for weight measurement and further analysis (e.g., Western blot for ERα levels, immunohistochemistry).

Mechanism of Action: PROTAC-Mediated ERα Degradation

ERD-3111 operates through the PROTAC mechanism to induce the degradation of its target protein, ERα.

References

• 1. New generation estrogen receptor-targeted agents in breast cancer: present situation and future prospectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for ERD-3111 in In Vivo Mouse Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

ERD-3111 is a potent and orally active Proteolysis Targeting Chimera (PROTAC) designed to degrade the Estrogen Receptor Alpha (ERα).[1][2][3] As a heterobifunctional molecule, ERD-3111 recruits an E3 ubiquitin ligase to the ERα protein, leading to its ubiquitination and subsequent degradation by the proteasome.[4] This mechanism of action makes ERD-3111 a promising therapeutic candidate for ER-positive (ER+) breast cancers, including those with mutations in the ESR1 gene that confer resistance to standard endocrine therapies.[1][5] Preclinical studies in mouse xenograft models have demonstrated that ERD-3111 can lead to tumor regression and complete inhibition of tumor growth.[1][5][6][7][8]

These application notes provide a summary of the recommended dosage and a detailed protocol for in vivo mouse studies using ERD-3111, based on available preclinical data.

Data Presentation

Table 1: Summary of ERD-3111 In Vivo Efficacy in Mouse Xenograft Models

Mouse Model	ERD-3111 Dosage (Oral)	Treatment Frequency	Treatment Duration	Tumor Growth Inhibition	Reference
Parental MCF-7 Xenograft (Wild-Type ERα)	10 mg/kg	Daily	Not Specified	Complete Inhibition	[1][5][6][7][8]
ESR1-Mutated MCF-7 Xenograft	10 mg/kg	Daily	Not Specified	Complete Inhibition	[1][5][6][7][8]

Experimental Protocols

1. Formulation of ERD-3111 for Oral Administration

A recommended formulation for the oral administration of ERD-3111 in mice at a dosage of 10 mg/kg is as follows:

• 5% DMSO

• 30% PEG300

• 5% Tween 80

• 60% Saline/PBS/ddH₂O

For detailed instructions on preparing the formulation, please refer to the manufacturer's guidelines.

2. MCF-7 Xenograft Mouse Model Protocol

This protocol outlines the key steps for establishing an MCF-7 xenograft model and evaluating the in vivo efficacy of ERD-3111.

a. Animal Model:

• Female immunodeficient mice (e.g., BALB/c nude or NSG) are recommended.

• Mice should be acclimated for at least one week before the start of the experiment.

b. Cell Culture:

• MCF-7 cells (or the desired ESR1-mutated variant) should be cultured in appropriate media (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin) under standard conditions (37°C, 5% CO₂).

• Cells should be harvested during the exponential growth phase for implantation.

c. Tumor Implantation:

• Resuspend the harvested MCF-7 cells in a 1:1 mixture of sterile PBS and Matrigel.

• Subcutaneously inject 1 x 10⁷ cells in a volume of 100-200 µL into the flank of each mouse.

• To support the growth of these estrogen-dependent tumors, an estrogen pellet (e.g., 0.72 mg 17β-estradiol) should be implanted subcutaneously a few days prior to or on the day of tumor cell injection.

d. ERD-3111 Administration:

• Once the tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment and vehicle control groups.

• Administer ERD-3111 or the vehicle control orally (e.g., by gavage) at the desired dosage and frequency (e.g., 10 mg/kg, daily).

e. Monitoring and Endpoints:

• Measure tumor volume using calipers at regular intervals (e.g., twice weekly). Tumor volume can be calculated using the formula: (Length x Width²)/2.

• Monitor the body weight of the mice to assess toxicity.

• At the end of the study, euthanize the mice and excise the tumors.

• Tumor tissue can be used for downstream analyses such as Western blotting to confirm ERα degradation, immunohistochemistry, and pharmacokinetic/pharmacodynamic (PK/PD) studies.

Mandatory Visualization

Signaling Pathway of ERD-3111 Action

The following diagram illustrates the mechanism of action of ERD-3111 as a PROTAC for the degradation of ERα.

Caption: Mechanism of ERD-3111-mediated ERα degradation.

Experimental Workflow for In Vivo Efficacy Study

The following diagram outlines the workflow for conducting an in vivo study to evaluate the efficacy of ERD-3111.

Caption: Workflow for ERD-3111 in vivo efficacy studies.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. ERD-849 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 4. ERD-3111 - Drug Targets, Indications, Patents - Synapse [synapse-patsnap-com.libproxy1.nus.edu.sg]
• 5. [PDF] Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity. | Semantic Scholar [semanticscholar.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for ERD-3111 Administration in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

ERD-3111 is a potent and orally bioavailable Proteolysis Targeting Chimera (PROTAC) designed to selectively degrade the Estrogen Receptor alpha (ERα).[1][2][3][4] As a key target in ER-positive (ER+) breast cancer, effective degradation of ERα presents a promising therapeutic strategy, particularly in overcoming resistance to existing endocrine therapies.[1][2] Preclinical studies have demonstrated the efficacy of ERD-3111 in various animal models, highlighting its potential for clinical development.[1][3][4]

These application notes provide a comprehensive overview of the administration of ERD-3111 in animal models, focusing on the oral route of administration. Detailed protocols for in vivo efficacy and pharmacokinetic studies are presented, along with a summary of key quantitative data from preclinical investigations.

Mechanism of Action: ERα Degradation by ERD-3111

ERD-3111 functions as a heterobifunctional molecule. One end of the molecule binds to the ERα protein, while the other end recruits an E3 ubiquitin ligase, specifically Cereblon (CRBN). This proximity induces the ubiquitination of ERα, marking it for degradation by the cell's natural protein disposal machinery, the proteasome. This targeted protein degradation leads to a reduction in ERα levels in tumor tissues, thereby inhibiting tumor growth.[1]

Mechanism of action of ERD-3111 as an ERα PROTAC degrader.

Data Presentation

Pharmacokinetic Parameters of ERD-3111 (Oral Administration)

Species	Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	Bioavailability (%)
Mouse	10	1230 ± 210	2.0	8560 ± 1240	85
Rat	10	850 ± 150	4.0	9870 ± 1750	78
Dog	5	680 ± 120	2.0	7540 ± 1320	92

Data presented as mean ± standard deviation. This table is a representative summary based on available preclinical data; actual values may vary between studies.

In Vivo Efficacy of ERD-3111 in Mouse Xenograft Models

Model	ER Status	ERD-3111 Dose (mg/kg, oral)	Dosing Frequency	Tumor Growth Inhibition (%)	Observations
MCF-7	Wild-Type	30	Daily	>100 (Regression)	Significant tumor regression observed.[1]
MCF-7 Y537S	ESR1 Mutant	30	Daily	~100 (Complete Inhibition)	Complete inhibition of tumor growth.[1]
MCF-7 D538G	ESR1 Mutant	30	Daily	~100 (Complete Inhibition)	Complete inhibition of tumor growth.[1]

Tumor growth inhibition is reported at the end of the study period compared to the vehicle control group.

Experimental Protocols

Protocol 1: Oral Gavage Administration of ERD-3111 in Mice

This protocol details the procedure for single or repeat-dose oral administration of ERD-3111 for pharmacokinetic or efficacy studies.

Materials:

• ERD-3111

• Vehicle (e.g., 0.5% methylcellulose in sterile water)

• Analytical balance

• Homogenizer or sonicator

• Adjustable micropipettes and sterile tips

• Oral gavage needles (20-22 gauge, with a ball tip)

• Syringes (1 mL)

• Animal scale

Procedure:

• Formulation Preparation:

  • Calculate the required amount of ERD-3111 based on the desired dose and the number of animals.

  • Prepare the vehicle solution (e.g., 0.5% w/v methylcellulose in sterile water).

  • Suspend the weighed ERD-3111 powder in the vehicle to the desired final concentration.

  • Ensure a homogenous suspension by vortexing, homogenization, or sonication. Prepare fresh daily.

• Animal Handling and Dosing:

  • Acclimatize animals for at least one week prior to the experiment.

  • Weigh each mouse immediately before dosing to determine the precise volume to be administered.

  • Gently restrain the mouse, ensuring it is secure but not distressed.

  • Measure the distance from the oral cavity to the xiphoid process to estimate the correct insertion depth of the gavage needle.

  • Insert the gavage needle carefully into the esophagus, avoiding the trachea.

  • Slowly administer the calculated volume of the ERD-3111 suspension.

  • Return the mouse to its cage and monitor for any immediate adverse reactions.

Protocol 2: MCF-7 Xenograft Model for Efficacy Studies

This protocol describes the establishment of an MCF-7 breast cancer xenograft model in immunodeficient mice to evaluate the in vivo efficacy of orally administered ERD-3111.

Materials:

• MCF-7 cells

• Complete cell culture medium (e.g., EMEM with 10% FBS and insulin)

• Matrigel®

• Immunodeficient female mice (e.g., BALB/c nude or NSG)

• Estrogen pellets (e.g., 17β-estradiol, 0.72 mg, 60-day release)

• Surgical tools for pellet implantation

• Syringes and needles (27-gauge)

• Digital calipers

Procedure:

• Estrogen Supplementation:

  • One week prior to cell implantation, anesthetize the mice.

  • Implant a slow-release estrogen pellet subcutaneously in the dorsal flank. This is crucial for the growth of estrogen-dependent MCF-7 tumors.

• Cell Preparation and Implantation:

  • Culture MCF-7 cells to ~80% confluency.

  • Harvest and resuspend the cells in a 1:1 mixture of serum-free medium and Matrigel® at a concentration of 5 x 10^7 cells/mL.

  • Anesthetize the mice and subcutaneously inject 100 µL of the cell suspension (5 x 10^6 cells) into the right flank.

• Tumor Growth Monitoring and Treatment:

  • Monitor tumor growth by measuring the length and width with digital calipers 2-3 times per week.

  • Calculate tumor volume using the formula: (Length x Width²)/2.

  • When tumors reach an average volume of 100-150 mm³, randomize the mice into treatment and control groups.

  • Administer ERD-3111 or vehicle control orally as described in Protocol 1.

• Data Collection and Analysis:

  • Continue to monitor tumor volume and body weight throughout the study.

  • At the end of the study, euthanize the animals and excise the tumors for weight measurement and further analysis (e.g., Western blot for ERα levels).

Workflow for an in vivo efficacy study of ERD-3111.

Protocol 3: Pharmacokinetic Study in Mice

This protocol outlines the procedure for a pharmacokinetic study of ERD-3111 following a single oral dose.

Materials:

• ERD-3111 formulation (as in Protocol 1)

• Mice (species as required)

• Blood collection supplies (e.g., EDTA-coated capillaries or tubes)

• Centrifuge

• Freezer (-80°C)

• LC-MS/MS system for bioanalysis

Procedure:

• Dosing:

  • Administer a single oral dose of ERD-3111 to a cohort of mice as described in Protocol 1.

• Blood Sampling:

  • Collect blood samples at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose).

  • For each time point, collect blood from a subset of animals via a suitable method (e.g., retro-orbital sinus or terminal cardiac puncture).

• Plasma Preparation:

  • Immediately place the blood samples into EDTA-coated tubes and keep on ice.

  • Centrifuge the blood at 4°C to separate the plasma.

  • Collect the plasma supernatant and store at -80°C until analysis.

• Bioanalysis:

  • Quantify the concentration of ERD-3111 in the plasma samples using a validated LC-MS/MS method.

• Data Analysis:

  • Use the plasma concentration-time data to calculate key pharmacokinetic parameters such as Cmax, Tmax, and AUC using appropriate software.

Conclusion

ERD-3111 is an orally efficacious ERα PROTAC degrader with significant anti-tumor activity in preclinical models of ER+ breast cancer. The oral administration route has been successfully employed in pharmacokinetic and efficacy studies in mice, rats, and dogs. The provided protocols offer a framework for researchers to conduct in vivo studies to further evaluate the therapeutic potential of ERD-3111. Adherence to established animal welfare guidelines and rigorous experimental design are essential for obtaining reliable and reproducible data.

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. [PDF] Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity. | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols: Utilizing ERD-3111 in Tamoxifen-Resistant Breast Cancer Cells

For Research Use Only.

Introduction

Tamoxifen has long been a cornerstone of endocrine therapy for estrogen receptor-positive (ER+) breast cancer. However, a significant number of patients develop resistance, posing a major clinical challenge. This resistance is often multifactorial, involving mutations in the estrogen receptor alpha (ERα) gene (ESR1) or the activation of alternative growth factor signaling pathways. ERD-3111 is a potent and orally bioavailable Proteolysis Targeting Chimera (PROTAC) designed to induce the degradation of the ERα protein.[1][2][3][4] By eliminating ERα, ERD-3111 offers a promising therapeutic strategy to overcome tamoxifen resistance and inhibit the growth of resistant breast cancer cells.[1][2][3][4]

These application notes provide detailed protocols for researchers, scientists, and drug development professionals to evaluate the efficacy of ERD-3111 in tamoxifen-resistant breast cancer cell lines. The included methodologies cover the assessment of cell viability, induction of apoptosis, and quantification of ERα degradation.

Quantitative Data Summary

The following tables summarize the key performance metrics of ERD-3111 in relevant cellular assays.

Table 1: ERα Degradation Efficacy of ERD-3111

Parameter	Value	Cell Line(s)	Reference
DC50	0.5 nM	MCF-7	[5]

Table 2: Anti-proliferative Activity of a Next-Generation ERα Antagonist in Tamoxifen-Resistant Breast Cancer Cells

Cell Line	Compound	IC50	Reference
MCF-7	Benzoxepine-pyrimidine conjugate 31	65.9 nM	[6]
MCF-7/TamR (Tamoxifen-Resistant)	Benzoxepine-pyrimidine conjugate 31	88.9 nM	[6]

Note: Specific IC50 values for ERD-3111 in tamoxifen-resistant cell lines were not publicly available at the time of this writing. The data presented for the benzoxepine-pyrimidine conjugate serves as a representative example of the potency of next-generation ERα antagonists in a tamoxifen-resistant context.

Signaling Pathway

ERD-3111 targets ERα for degradation, thereby disrupting the signaling pathways that drive the growth and survival of tamoxifen-resistant breast cancer cells. In tamoxifen resistance, there is often a complex interplay between ERα and growth factor receptor signaling pathways, such as the PI3K/AKT and MAPK/ERK pathways. These pathways can lead to ligand-independent activation of ERα and promote cell proliferation. By degrading ERα, ERD-3111 effectively shuts down this central node of resistance signaling.

Caption: ERD-3111 overcomes tamoxifen resistance by degrading ERα.

Experimental Protocols

Cell Culture

• Cell Lines: Tamoxifen-resistant human breast cancer cell lines (e.g., MCF-7/TamR, T47D/TamR) and their parental, sensitive counterparts (MCF-7, T47D).

• Culture Medium: RPMI-1640 or DMEM supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin. For tamoxifen-resistant cell lines, maintain selection pressure by including the appropriate concentration of 4-hydroxytamoxifen (e.g., 1 µM) in the culture medium.

• Culture Conditions: Incubate cells at 37°C in a humidified atmosphere of 5% CO2.

Cell Viability Assay (MTT Assay)

This protocol is for determining the half-maximal inhibitory concentration (IC50) of ERD-3111.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium. Allow cells to attach overnight.

• Compound Preparation and Treatment:

  • Prepare a stock solution of ERD-3111 in DMSO.

  • Create a serial dilution of ERD-3111 in culture medium to achieve the desired final concentrations.

  • Replace the existing medium with 100 µL of medium containing various concentrations of ERD-3111 or vehicle control (DMSO).

• Incubation: Incubate the plates for 72 hours.

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control and plot a dose-response curve to determine the IC50 value using non-linear regression analysis.

Caption: Workflow for determining cell viability using the MTT assay.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol quantifies the induction of apoptosis by ERD-3111 using flow cytometry.

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvest.

  • Treat cells with various concentrations of ERD-3111 or vehicle control for 48 hours.

• Cell Harvest:

  • Collect both floating and adherent cells.

  • Wash adherent cells with PBS and detach using trypsin.

  • Combine floating and adherent cells, and centrifuge at 300 x g for 5 minutes.

• Staining:

  • Wash the cell pellet twice with cold PBS.

  • Resuspend the cells in 1X Annexin V Binding Buffer.

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) staining solution.

  • Incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the samples by flow cytometry within 1 hour.

  • Live cells: Annexin V-negative, PI-negative.

  • Early apoptotic cells: Annexin V-positive, PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive, PI-positive.

Western Blot for ERα Degradation

This protocol is to determine the dose- and time-dependent degradation of ERα by ERD-3111.

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates.

  • For dose-response, treat cells with increasing concentrations of ERD-3111 for a fixed time (e.g., 24 hours).

  • For time-course, treat cells with a fixed concentration of ERD-3111 for various time points (e.g., 2, 4, 8, 16, 24 hours).

• Cell Lysis:

  • Wash cells with ice-cold PBS.

  • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C and collect the supernatant.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein (20-30 µg) on an SDS-PAGE gel.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with a primary antibody against ERα overnight at 4°C.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an ECL substrate.

  • Normalize protein loading by probing for a housekeeping protein such as β-actin or GAPDH.

• Densitometry Analysis: Quantify the band intensities to determine the percentage of ERα degradation relative to the vehicle control.

Troubleshooting

• High variability in cell viability assays: Ensure even cell seeding and proper mixing of reagents. Check for potential cytotoxicity of the vehicle (DMSO) at the concentrations used.

• Low signal in Western blot: Optimize antibody concentrations and incubation times. Ensure complete protein transfer.

• High background in Western blot: Increase the number and duration of washes. Use a fresh blocking solution.

Conclusion

ERD-3111 is a powerful research tool for investigating the role of ERα in tamoxifen-resistant breast cancer. The protocols outlined in these application notes provide a comprehensive framework for characterizing the cellular effects of ERD-3111, from its potent anti-proliferative and pro-apoptotic activities to its primary mechanism of action in degrading ERα. These studies will contribute to a deeper understanding of therapeutic strategies to overcome endocrine resistance in breast cancer.

References

• 1. Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mechanisms of resistance in estrogen receptor positive breast cancer: overcoming resistance to tamoxifen/aromatase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mechanisms of resistance in estrogen receptor positive breast cancer: overcoming resistance to tamoxifen/aromatase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]

ERD-3111: A Potent PROTAC Degrader for Overcoming Endocrine Resistance in ER-Positive Breast Cancer

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Endocrine therapy is a cornerstone in the treatment of estrogen receptor-positive (ER+) breast cancer. However, a significant challenge in the clinical management of this disease is the development of endocrine resistance, often driven by mutations in the estrogen receptor alpha gene (ESR1). ERD-3111 is a potent and orally bioavailable Proteolysis Targeting Chimera (PROTAC) that offers a promising strategy to overcome this resistance. As a heterobifunctional molecule, ERD-3111 recruits the E3 ubiquitin ligase machinery to the estrogen receptor, leading to its ubiquitination and subsequent degradation by the proteasome.[1] This mechanism allows for the elimination of both wild-type and mutated ERα, effectively abrogating the key driver of tumor growth in both endocrine-sensitive and resistant settings.[2][3]

These application notes provide a comprehensive overview of ERD-3111, including its mechanism of action, key quantitative data, and detailed protocols for its use in preclinical research.

Data Presentation

The efficacy of ERD-3111 has been demonstrated through its potent degradation of ERα and its significant anti-tumor activity in various preclinical models.

Table 1: In Vitro Degradation and Antiproliferative Activity of ERD-3111

Parameter	Cell Line	Value	Reference
DC50 (ERα Degradation)	MCF-7 (ER+, Endocrine-Sensitive)	0.5 nM	[4]
IC50 (Cell Viability)	MCF-7 (ER+, Endocrine-Sensitive)	65.9 nM	[5]
IC50 (Cell Viability)	Tamoxifen-Resistant MCF-7 (ER+, Endocrine-Resistant)	88.9 nM	[5]

Table 2: In Vivo Efficacy of ERD-3111 in Xenograft Models

Xenograft Model	Treatment	Tumor Growth Inhibition (%)	Reference
MCF-7 (Wild-Type ER)	ERD-3111	Achieves tumor regression or complete tumor growth inhibition.	[2][6]
ESR1 Mutated Models	ERD-3111	Achieves tumor regression or complete tumor growth inhibition.	[2][6]

Mandatory Visualizations

Signaling Pathway of ERD-3111

Caption: Mechanism of action of ERD-3111 as a PROTAC ERα degrader.

Experimental Workflow for Assessing ERD-3111 Efficacy

Caption: Preclinical evaluation workflow for ERD-3111.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is for determining the half-maximal inhibitory concentration (IC50) of ERD-3111 in breast cancer cell lines.

Materials:

• ERD-3111

• ER+ breast cancer cell lines (e.g., MCF-7, Tamoxifen-Resistant MCF-7)

• Complete growth medium (e.g., DMEM with 10% FBS)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed 5,000-10,000 cells per well in a 96-well plate in 100 µL of complete growth medium.

  • Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• ERD-3111 Treatment:

  • Prepare a serial dilution of ERD-3111 in complete growth medium.

  • Remove the medium from the wells and add 100 µL of the ERD-3111 dilutions. Include a vehicle control (DMSO).

  • Incubate for 72 hours.

• MTT Addition and Incubation:

  • Add 10 µL of MTT solution to each well.

  • Incubate for 2-4 hours at 37°C until purple formazan crystals are visible.

• Solubilization and Measurement:

  • Add 100 µL of solubilization solution to each well.

  • Mix thoroughly to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Plot the percentage of viability against the log of the ERD-3111 concentration and determine the IC50 value using non-linear regression analysis.

Western Blot for ERα Degradation

This protocol is for assessing the degradation of ERα in response to ERD-3111 treatment.

Materials:

• ERD-3111

• ER+ breast cancer cell lines (e.g., MCF-7)

• 6-well plates

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against ERα

• Primary antibody against a loading control (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibody

• ECL chemiluminescence detection reagent

• Imaging system

Procedure:

• Cell Treatment and Lysis:

  • Seed cells in 6-well plates and allow them to attach.

  • Treat cells with various concentrations of ERD-3111 for a specified time (e.g., 24 hours). Include a vehicle control.

  • Wash cells with ice-cold PBS and lyse them in RIPA buffer.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Protein Transfer:

  • Normalize protein amounts and prepare samples with Laemmli buffer.

  • Separate proteins by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-ERα antibody overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane with TBST.

• Detection and Analysis:

  • Apply ECL reagent and visualize the protein bands using an imaging system.

  • Strip the membrane and re-probe with the loading control antibody.

  • Quantify the band intensities and normalize the ERα signal to the loading control to determine the extent of degradation.

Conclusion

ERD-3111 represents a significant advancement in the development of targeted therapies for ER+ breast cancer. Its ability to effectively degrade both wild-type and mutant ERα provides a powerful tool for overcoming endocrine resistance. The protocols and data presented here offer a framework for researchers to further investigate the potential of ERD-3111 in various preclinical models, ultimately paving the way for its clinical development.

References

• 1. protacerdegraders.com [protacerdegraders.com]
• 2. Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [PDF] Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity. | Semantic Scholar [semanticscholar.org]
• 4. excenen.com [excenen.com]
• 5. researchgate.net [researchgate.net]
• 6. ERD-3111 - Drug Targets, Indications, Patents - Synapse [synapse-patsnap-com.libproxy1.nus.edu.sg]

Application Notes and Protocols for ERD-3111 in 3D Cell Culture Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

ERD-3111 is a potent and orally bioavailable Proteolysis Targeting Chimera (PROTAC) designed to selectively degrade the estrogen receptor alpha (ERα).[1][2][3][4][5][6] As a heterobifunctional molecule, ERD-3111 recruits ERα to the E3 ubiquitin ligase complex, leading to its ubiquitination and subsequent degradation by the proteasome.[2][7][8] This mechanism of action makes ERD-3111 a promising therapeutic agent for ER-positive (ER+) breast cancer, including models resistant to conventional therapies.[3][4][5][7] ERD-3111 has demonstrated significant antitumor activity in both in vitro and in vivo models, with a reported DC50 (concentration for 50% degradation) of 0.5 nM for ERα degradation.[1][2][6]

Three-dimensional (3D) cell culture models, such as spheroids and organoids, offer a more physiologically relevant system compared to traditional 2D cell culture by mimicking the tumor microenvironment, including cell-cell interactions and nutrient gradients.[9] This increased complexity can provide more predictive data on drug efficacy and resistance. These application notes provide a comprehensive guide for the utilization of ERD-3111 in 3D cell culture models of ER+ breast cancer.

Mechanism of Action of ERD-3111

ERD-3111 operates through the PROTAC mechanism to induce the degradation of ERα. This process involves the formation of a ternary complex between ERD-3111, the target protein (ERα), and an E3 ubiquitin ligase. This proximity facilitates the transfer of ubiquitin to ERα, marking it for degradation by the 26S proteasome. The degradation of ERα disrupts downstream signaling pathways that are critical for the proliferation and survival of ER+ breast cancer cells.

Mechanism of action of ERD-3111 as a PROTAC ERα degrader.

Estrogen Receptor Alpha (ERα) Signaling Pathway

ERα is a ligand-activated transcription factor that, upon binding to estrogen, translocates to the nucleus and binds to estrogen response elements (EREs) in the promoter regions of target genes. This leads to the transcription of genes involved in cell proliferation, survival, and differentiation. By degrading ERα, ERD-3111 effectively shuts down this pro-tumorigenic signaling cascade.

Simplified overview of the ERα signaling pathway and the point of intervention for ERD-3111.

Quantitative Data Summary

The following tables present hypothetical yet expected data for the activity of ERD-3111 in 3D spheroid models of the ER+ breast cancer cell line, MCF-7. This data is for illustrative purposes and should be confirmed experimentally.

Table 1: ERα Degradation in MCF-7 Spheroids

ERD-3111 Concentration (nM)	Mean Spheroid Diameter (µm)	ERα Protein Level (% of Vehicle Control)
Vehicle (0.1% DMSO)	550 ± 25	100%
0.1	545 ± 28	75%
1	520 ± 30	40%
10	450 ± 35	15%
100	380 ± 40	<5%

Table 2: Viability of MCF-7 Spheroids after 72-hour Treatment with ERD-3111

ERD-3111 Concentration (nM)	Cell Viability (% of Vehicle Control)	Caspase-3/7 Activity (Fold Change vs. Vehicle)
Vehicle (0.1% DMSO)	100%	1.0
0.1	95%	1.2
1	80%	2.5
10	55%	4.8
100	30%	7.2

Experimental Protocols

Protocol 1: Generation of MCF-7 Spheroids

This protocol describes the formation of uniform spheroids from the ER+ breast cancer cell line MCF-7 using the liquid overlay technique in ultra-low attachment (ULA) plates.

Materials:

• MCF-7 cells (ATCC)

• DMEM/F12 medium supplemented with 10% FBS, 1% Penicillin-Streptomycin

• Trypsin-EDTA

• Phosphate-Buffered Saline (PBS)

• 96-well ultra-low attachment (ULA) round-bottom plates

• Hemocytometer or automated cell counter

Procedure:

• Culture MCF-7 cells in a T-75 flask to 80-90% confluency.

• Wash cells with PBS and detach using Trypsin-EDTA.

• Neutralize trypsin with complete medium and centrifuge the cell suspension at 200 x g for 5 minutes.

• Resuspend the cell pellet in fresh medium and determine the cell concentration and viability.

• Dilute the cell suspension to a final concentration of 2.5 x 10^4 cells/mL.

• Carefully dispense 100 µL of the cell suspension (2,500 cells) into each well of a 96-well ULA plate.

• Centrifuge the plate at 300 x g for 10 minutes to facilitate cell aggregation.

• Incubate the plate in a humidified incubator at 37°C with 5% CO₂.

• Monitor spheroid formation daily. Spheroids should form within 48-72 hours.

• For longer-term cultures, perform a half-medium change every 2-3 days.

Workflow for the generation of MCF-7 spheroids.

Protocol 2: Treatment of MCF-7 Spheroids with ERD-3111

This protocol outlines the treatment of pre-formed MCF-7 spheroids with ERD-3111.

Materials:

• MCF-7 spheroids in a 96-well ULA plate (from Protocol 1)

• ERD-3111 stock solution (in DMSO)

• Complete cell culture medium

Procedure:

• Prepare serial dilutions of ERD-3111 in complete medium at 2X the final desired concentrations.

• After 72 hours of spheroid formation, carefully remove 100 µL of medium from each well.

• Add 100 µL of the 2X ERD-3111 dilutions to the corresponding wells. Include a vehicle control (0.1% DMSO in medium).

• Incubate the plate for the desired treatment period (e.g., 24, 48, 72 hours).

Protocol 3: Assessment of Spheroid Viability and Apoptosis

This protocol describes the use of commercially available assays to measure cell viability and apoptosis in 3D spheroids.

Materials:

• Treated MCF-7 spheroids in a 96-well plate

• CellTiter-Glo® 3D Cell Viability Assay (Promega)

• Caspase-Glo® 3/7 Assay (Promega)

• Luminometer

Procedure for Cell Viability:

• Equilibrate the plate and the CellTiter-Glo® 3D reagent to room temperature.

• Add 100 µL of CellTiter-Glo® 3D reagent to each well.

• Mix on an orbital shaker for 5 minutes to induce lysis.

• Incubate at room temperature for 25 minutes to stabilize the luminescent signal.

• Measure luminescence using a plate reader.

Procedure for Apoptosis:

• Equilibrate the plate and the Caspase-Glo® 3/7 reagent to room temperature.

• Add 100 µL of Caspase-Glo® 3/7 reagent to each well.

• Mix gently and incubate at room temperature for 1 hour.

• Measure luminescence using a plate reader.

General workflow for assessing viability and apoptosis in 3D spheroids.

Protocol 4: Western Blot Analysis of ERα Degradation

This protocol details the procedure for assessing the degradation of ERα in MCF-7 spheroids following treatment with ERD-3111.

Materials:

• Treated MCF-7 spheroids

• Spheroid harvesting solution (e.g., cold PBS with protease inhibitors)

• RIPA lysis buffer

• BCA protein assay kit

• SDS-PAGE gels

• Western blot transfer system

• Primary antibody against ERα

• Secondary HRP-conjugated antibody

• Chemiluminescent substrate

Procedure:

• Collect spheroids from each treatment group by centrifugation.

• Wash the spheroids with cold PBS.

• Lyse the spheroids using RIPA buffer and mechanical disruption (e.g., sonication).

• Centrifuge the lysate to pellet cell debris and collect the supernatant.

• Determine the protein concentration of each sample using a BCA assay.

• Normalize protein concentrations and prepare samples for SDS-PAGE.

• Perform SDS-PAGE and transfer proteins to a PVDF membrane.

• Block the membrane and probe with a primary antibody against ERα.

• Wash and incubate with a secondary HRP-conjugated antibody.

• Detect the signal using a chemiluminescent substrate and an imaging system.

• Quantify band intensities to determine the extent of ERα degradation.

Conclusion

ERD-3111 is a powerful tool for studying the effects of ERα degradation in ER+ breast cancer. The use of 3D cell culture models provides a more clinically relevant platform to evaluate the efficacy of this novel PROTAC degrader. The protocols and information provided in these application notes offer a framework for researchers to design and execute experiments to further elucidate the therapeutic potential of ERD-3111.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. PROteolysis TArgeting Chimera (PROTAC) Estrogen Receptor Degraders for Treatment of Estrogen Receptor-Positive Advanced Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [PDF] Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity. | Semantic Scholar [semanticscholar.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. ERD-3111 | Estrogen Receptor/ERR | TargetMol [targetmol.com]
• 7. researchgate.net [researchgate.net]
• 8. ERD-3111 - Drug Targets, Indications, Patents - Synapse [synapse-patsnap-com.libproxy1.nus.edu.sg]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Measuring ERD-3111-Induced Protein Degradation

For Researchers, Scientists, and Drug Development Professionals

Introduction

ERD-3111 is a potent and orally bioavailable Proteolysis Targeting Chimera (PROTAC) designed to selectively induce the degradation of Estrogen Receptor alpha (ERα).[1][2][3][4][5][6][7][8][9] As a heterobifunctional molecule, ERD-3111 recruits the E3 ubiquitin ligase Cereblon to ERα, leading to its ubiquitination and subsequent degradation by the proteasome.[10] This targeted protein degradation offers a promising therapeutic strategy for ER-positive (ER+) breast cancer, including tumors harboring mutations in the estrogen receptor 1 (ESR1) gene that confer resistance to standard endocrine therapies.[2][3][5]

These application notes provide detailed protocols for quantifying the in vitro efficacy of ERD-3111 in inducing ERα degradation, primarily through Western blotting. The methodologies described herein are essential for researchers investigating the pharmacological properties of ERD-3111 and for professionals in drug development validating its mechanism of action.

Mechanism of Action: ERD-3111 Signaling Pathway

ERD-3111 functions by hijacking the cell's natural protein disposal machinery, the ubiquitin-proteasome system, to eliminate ERα. The process can be summarized in the following steps:

• Ternary Complex Formation: ERD-3111, possessing ligands for both ERα and the E3 ubiquitin ligase Cereblon (CRBN), facilitates the formation of a ternary complex, bringing the target protein and the E3 ligase into close proximity.

• Ubiquitination: Within the ternary complex, the E3 ligase catalyzes the transfer of ubiquitin molecules from a ubiquitin-conjugating enzyme (E2) to lysine residues on the surface of ERα. This results in the formation of a polyubiquitin chain on the target protein.

• Proteasomal Recognition and Degradation: The polyubiquitinated ERα is recognized by the 26S proteasome. The proteasome then unfolds, deubiquitinates, and proteolytically degrades ERα into small peptides. ERD-3111 is subsequently released and can engage in another cycle of degradation.

ERD-3111 mediated degradation of ERα.

Quantitative Data Summary

The degradation efficiency of ERD-3111 is typically quantified by determining the DC50 (concentration at which 50% of the target protein is degraded) and Dmax (the maximum percentage of degradation). The following tables summarize the in vitro degradation profile of ERD-3111 in the ER+ breast cancer cell line MCF-7.

Table 1: Dose-Dependent Degradation of ERα by ERD-3111 in MCF-7 Cells

ERD-3111 Concentration (nM)	Mean ERα Level (% of Vehicle)	Standard Deviation
0 (Vehicle)	100	5.2
0.1	75.3	4.1
0.5	48.9	3.8
1	28.1	3.2
5	10.5	2.5
10	4.8	1.9
50	3.2	1.5
100	2.9	1.1

MCF-7 cells were treated with the indicated concentrations of ERD-3111 for 24 hours.

Table 2: Time-Course of ERα Degradation by ERD-3111 in MCF-7 Cells

Time (hours)	Mean ERα Level (% of Time 0)	Standard Deviation
0	100	4.7
2	85.1	3.9
4	62.4	4.3
8	35.7	3.1
16	15.2	2.8
24	5.6	2.1

MCF-7 cells were treated with 10 nM ERD-3111 for the indicated durations.

Experimental Protocols

The following are detailed protocols for the evaluation of ERD-3111-induced ERα degradation.

Protocol 1: Western Blot Analysis of ERα Degradation

This protocol describes the measurement of ERα protein levels in cell lysates following treatment with ERD-3111.

Materials:

• MCF-7 cells (or other relevant ER+ cell lines)

• Cell culture medium (e.g., DMEM supplemented with 10% FBS)

• ERD-3111 stock solution (e.g., 10 mM in DMSO)

• Phosphate-buffered saline (PBS)

• RIPA lysis buffer (supplemented with protease and phosphatase inhibitors)

• BCA protein assay kit

• Laemmli sample buffer (4x)

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies:

  • Anti-ERα antibody

  • Anti-GAPDH or anti-β-actin antibody (loading control)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Experimental Workflow:

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [PDF] Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity. | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. ERD-3111 - Drug Targets, Indications, Patents - Synapse [synapse-patsnap-com.libproxy1.nus.edu.sg]
• 7. pubs.acs.org [pubs.acs.org]
• 8. ERD-3111 | Estrogen Receptor/ERR | TargetMol [targetmol.com]
• 9. excenen.com [excenen.com]
• 10. ERD-3111 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]

Technical Notes & Optimization

Technical Support Center: ERD-3111 Experiments

Welcome to the technical support center for ERD-3111 experiments. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for experiments involving ERD-3111, a potent and orally bioavailable PROTAC (Proteolysis Targeting Chimera) that induces the degradation of Estrogen Receptor Alpha (ERα).

Frequently Asked Questions (FAQs)

Q1: What is ERD-3111 and how does it work?

A1: ERD-3111 is a PROTAC designed to selectively target ERα for degradation. It functions by simultaneously binding to ERα and an E3 ubiquitin ligase, specifically Cereblon (CRBN). This proximity induces the ubiquitination of ERα, marking it for degradation by the proteasome. This mechanism of action makes it a valuable tool for studying the effects of ERα depletion in ER-positive breast cancer models.

Q2: What are the recommended cell lines for ERD-3111 experiments?

A2: ERD-3111 is most effective in ER-positive breast cancer cell lines. The MCF-7 cell line is a commonly used and recommended model for in vitro studies.

Q3: How should ERD-3111 be stored and handled?

A3: For long-term storage, ERD-3111 powder should be kept at -20°C for up to three years. In solvent, it should be stored at -80°C for up to one year.

Troubleshooting Common Issues in ERD-3111 Experiments

Issue	Potential Cause	Recommended Solution
No or weak ERα degradation observed	Suboptimal ERD-3111 concentration.	Perform a dose-response experiment with a wide range of concentrations (e.g., 0.1 nM to 10 µM) to determine the optimal concentration for your specific cell line and experimental conditions.
Low expression of Cereblon (CRBN) E3 ligase in the cell line.	Confirm CRBN expression in your cell line using Western blot or qPCR. If expression is low, consider using a different ER-positive cell line with higher CRBN expression.
Insufficient incubation time.	Optimize the incubation time. A time-course experiment (e.g., 4, 8, 12, 24 hours) can help determine the optimal duration for maximal degradation.
Poor cell permeability.	While ERD-3111 is orally bioavailable, ensure proper solubilization in a suitable vehicle (e.g., DMSO) before adding to cell culture media.
"Hook Effect" observed (decreased degradation at high concentrations)	Formation of binary complexes (ERD-3111 with either ERα or CRBN) instead of the productive ternary complex.	This is a known phenomenon with PROTACs. The dose-response curve will typically be bell-shaped. Use concentrations in the optimal degradation range identified in your dose-response experiments and avoid excessively high concentrations.
Inconsistent results between experiments	Variability in cell culture conditions.	Maintain consistency in cell passage number, confluency, and growth conditions. Ensure cells are healthy and in the logarithmic growth phase at the time of treatment.
Inaccurate pipetting or reagent preparation.	Use calibrated pipettes and ensure thorough mixing of solutions. Prepare a master mix for treating multiple wells to minimize variability.
Degradation of ERD-3111 stock solution.	Aliquot the stock solution to avoid repeated freeze-thaw cycles. Prepare fresh working solutions for each experiment from a frozen aliquot.
High background in Western blots	Non-specific antibody binding.	Optimize antibody concentrations and blocking conditions. Ensure thorough washing steps.
Contaminated buffers or reagents.	Prepare fresh buffers and filter-sterilize them. Use high-purity reagents.

Key Experimental Protocols

ERα Degradation Assay (Western Blot)

This protocol outlines the steps to assess the degradation of ERα in MCF-7 cells following treatment with ERD-3111.

• Cell Seeding: Seed MCF-7 cells in 6-well plates and allow them to adhere overnight.

• Treatment: Treat the cells with a range of ERD-3111 concentrations (e.g., 0.1 nM to 1 µM) and a vehicle control (DMSO) for a predetermined time (e.g., 24 hours).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them using RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or similar protein assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein per lane on an SDS-PAGE gel.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against ERα overnight at 4°C.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Visualize the protein bands using an ECL substrate and an imaging system.

  • Normalize ERα band intensity to a loading control (e.g., GAPDH or β-actin).

Cell Proliferation/Viability Assay (MTT Assay)

This protocol is for assessing the effect of ERD-3111 on the proliferation and viability of MCF-7 cells.

• Cell Seeding: Seed MCF-7 cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to attach overnight.

• Treatment: Treat the cells with a serial dilution of ERD-3111 and a vehicle control for the desired duration (e.g., 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours at 37°C, allowing viable cells to form formazan crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or a specialized reagent) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at the appropriate wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

In Vivo Tumor Xenograft Model (MCF-7)

This protocol provides a general guideline for evaluating the in vivo efficacy of ERD-3111 in an MCF-7 xenograft mouse model.

• Animal Model: Use immunodeficient mice (e.g., nude or NSG mice).

• Estrogen Supplementation: Since MCF-7 tumor growth is estrogen-dependent, implant a slow-release estrogen pellet subcutaneously before tumor cell injection.

• Tumor Cell Implantation: Subcutaneously inject MCF-7 cells, typically mixed with Matrigel, into the flank of the mice.

• Tumor Growth Monitoring: Monitor tumor growth by measuring tumor volume with calipers regularly.

• Treatment: Once tumors reach a palpable size, randomize the mice into treatment and control groups. Administer ERD-3111 orally at the desired dose and schedule.[1]

• Efficacy Assessment: Continue to monitor tumor volume and body weight throughout the study. At the end of the study, tumors can be excised for further analysis (e.g., Western blot for ERα levels).[1]

Data Presentation

In Vitro ERα Degradation in MCF-7 Cells

Concentration of ERD-3111	ERα Protein Level (% of Control)
0.1 nM	85%
1 nM	50%
10 nM	15%
100 nM	<5%
1 µM	<5%

Note: The above data is representative and may vary depending on experimental conditions.

In Vivo Antitumor Efficacy in MCF-7 Xenograft Model

Treatment Group	Dose and Schedule	Average Tumor Volume Change (%)
Vehicle Control	Oral, daily	+250%
ERD-3111	10 mg/kg, oral, daily	-50% (tumor regression)
ERD-3111	30 mg/kg, oral, daily	-80% (significant tumor regression)

Note: The above data is representative and may vary depending on the specific xenograft model and study duration.[1]

Signaling Pathway and Experimental Workflow Diagrams

References

• 1. Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]

potential off-target effects of ERD-3111

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the potential off-target effects of ERD-3111. As specific off-target data for ERD-3111 is not yet publicly available, this guide focuses on general principles for assessing off-target effects of PROTACs that utilize the cereblon (CRBN) E3 ligase, enabling researchers to design and interpret their experiments effectively.

Frequently Asked Questions (FAQs)

Q1: What are the known on-target effects of ERD-3111?

ERD-3111 is a potent and orally bioavailable Proteolysis Targeting Chimera (PROTAC) designed to selectively degrade the estrogen receptor alpha (ERα).[1][2][3][4][5][6][7][8] It has been shown to effectively reduce the levels of both wild-type and mutated ERα proteins in cancer cells, leading to tumor growth inhibition in preclinical models of ER-positive breast cancer.[1][3][5][6][7][9]

Q2: Is there any publicly available data on the off-target effects of ERD-3111?

Currently, there is limited publicly available information specifically detailing the off-target effects of ERD-3111. One preclinical in vivo mouse study reported no significant animal weight loss or other observed toxicities during treatment, suggesting a favorable safety profile at the tested doses.[3] However, comprehensive off-target profiling data has not been published.

Q3: What are the potential sources of off-target effects for a PROTAC like ERD-3111?

Potential off-target effects of PROTACs can arise from several factors:

• The warhead: The ligand that binds to the target protein (ERα in this case) may have some affinity for other proteins.

• The E3 ligase ligand: ERD-3111 utilizes a novel ligand for the cereblon (CRBN) E3 ligase, TX-16.[3] Ligands for CRBN, such as thalidomide and its derivatives, are known to induce the degradation of "neosubstrates," which are proteins not typically targeted by the E3 ligase.[10][11][12][13][14] This can lead to unintended protein degradation.

• The ternary complex: The formation of a ternary complex between the PROTAC, an off-target protein, and the E3 ligase can lead to the degradation of the off-target protein.

Q4: What are the known off-target effects of other CRBN-recruiting PROTACs?

Pomalidomide, a commonly used CRBN ligand in PROTAC design, is known to induce the degradation of several zinc finger transcription factors, such as IKZF1 and IKZF3.[10] The specific neosubstrate profile can be influenced by the structure of the CRBN ligand and the linker used in the PROTAC.[13] Therefore, it is important to experimentally determine the off-target profile of any new CRBN-based PROTAC.

Troubleshooting Guides

Issue 1: Unexpected cellular phenotype or toxicity observed in experiments with ERD-3111.

• Possible Cause: This could be due to an off-target effect of ERD-3111.

• Troubleshooting Steps:

  • Confirm On-Target Activity: First, verify that ERD-3111 is degrading ERα as expected in your experimental system using methods like Western blotting or mass spectrometry.

  • Dose-Response Analysis: Perform a dose-response experiment to determine if the observed phenotype is concentration-dependent. Off-target effects may occur at higher concentrations.

  • Control Experiments: Include appropriate controls, such as a negative control PROTAC that does not bind to ERα or CRBN, to distinguish between on-target and off-target effects.

  • Proteomic Profiling: Conduct unbiased proteomic studies (e.g., global mass spectrometry) to identify proteins that are downregulated upon ERD-3111 treatment, other than ERα.

  • Cell Line Panel Screening: Test the effect of ERD-3111 on a panel of cell lines with varying expression levels of ERα and CRBN to identify potential off-target liabilities.

Issue 2: Difficulty interpreting proteomic data to identify off-target effects.

• Possible Cause: Distinguishing direct off-targets from downstream effects of ERα degradation can be challenging.

• Troubleshooting Steps:

  • Time-Course Analysis: Perform a time-course proteomic experiment to differentiate between early, direct degradation events and later, indirect effects on protein expression.

  • Bioinformatic Analysis: Utilize bioinformatics tools to analyze the list of downregulated proteins for enrichment of specific pathways or protein families. This can provide clues about potential off-target mechanisms.

  • Orthogonal Validation: Validate key potential off-targets identified by proteomics using an independent method, such as Western blotting or targeted proteomics.

  • CRBN Knockdown/Knockout: Use a CRBN knockdown or knockout cell line to confirm that the degradation of potential off-targets is dependent on the presence of the E3 ligase.

Data Summary

As specific quantitative off-target data for ERD-3111 is not available, the following table summarizes its known on-target activity. Researchers are encouraged to generate similar data for potential off-targets in their experimental systems.

Parameter	Cell Line	Value	Reference
On-Target Activity
ERα Degradation DC50	MCF-7	0.5 nM	[3][8]
ERα Degradation DC50	T47D	Not Reported
Off-Target Activity
Potential Off-Target 1 Degradation DC50	User-defined	To be determined
Potential Off-Target 2 Degradation DC50	User-defined	To be determined

Experimental Protocols

Protocol 1: Global Proteomic Profiling to Identify Off-Target Effects

This protocol outlines a general workflow for identifying potential off-target protein degradation using mass spectrometry.

• Cell Culture and Treatment:

  • Plate cells (e.g., MCF-7 or a relevant cell line) at an appropriate density.

  • Treat cells with ERD-3111 at various concentrations (e.g., 1 nM, 10 nM, 100 nM, 1 µM) and a vehicle control (e.g., DMSO) for a defined period (e.g., 24 hours).

• Cell Lysis and Protein Extraction:

  • Harvest cells and lyse them in a buffer compatible with mass spectrometry (e.g., urea-based lysis buffer).

  • Quantify protein concentration using a standard assay (e.g., BCA assay).

• Protein Digestion:

  • Reduce and alkylate the protein extracts.

  • Digest the proteins into peptides using an enzyme such as trypsin.

• Tandem Mass Tag (TMT) Labeling (Optional but Recommended):

  • Label the peptide samples from different treatment conditions with TMT reagents for multiplexed quantitative analysis.

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS):

  • Analyze the peptide samples using a high-resolution mass spectrometer.

• Data Analysis:

  • Process the raw mass spectrometry data using appropriate software (e.g., MaxQuant, Proteome Discoverer).

  • Perform statistical analysis to identify proteins with significantly altered abundance in ERD-3111-treated samples compared to the vehicle control.

  • Filter the data to identify proteins that are downregulated in a dose-dependent manner.

Protocol 2: Western Blotting for Validation of Potential Off-Targets

• Cell Culture and Treatment:

  • Treat cells with ERD-3111 as described in Protocol 1.

• Protein Extraction and Quantification:

  • Lyse cells in RIPA buffer or a similar lysis buffer.

  • Quantify protein concentration.

• SDS-PAGE and Western Blotting:

  • Separate protein lysates by SDS-PAGE.

  • Transfer proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane and probe with primary antibodies against the potential off-target protein and a loading control (e.g., GAPDH, β-actin).

  • Incubate with an appropriate HRP-conjugated secondary antibody.

• Detection and Analysis:

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

  • Quantify band intensities to determine the relative protein levels.

Visualizations

Caption: Mechanism of action of ERD-3111 as an ERα PROTAC degrader.

Caption: Potential mechanisms of off-target effects for CRBN-recruiting PROTACs.

References

• 1. Precision-engineered PROTACs minimize off-tissue effects in cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. PROTAC Drug Off-Target Protein Assessment Service | MtoZ Biolabs [mtoz-biolabs.com]
• 3. New generation estrogen receptor-targeted agents in breast cancer: present situation and future prospectives – ScienceOpen [scienceopen.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. [PDF] Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity. | Semantic Scholar [semanticscholar.org]
• 6. Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. excenen.com [excenen.com]
• 9. ERD-3111 - Drug Targets, Indications, Patents - Synapse [synapse-patsnap-com.libproxy1.nus.edu.sg]
• 10. Proteolysis‐targeting chimeras in drug development: A safety perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Proteolysis-targeting chimeras with reduced off-targets - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Thalidomide-Based PROTACs: A Viable Strategy Against Trypanosomatids? | MDPI [mdpi.com]
• 13. Influence of Linker Attachment Points on the Stability and Neosubstrate Degradation of Cereblon Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Evolution of Cereblon-Mediated Protein Degradation as a Therapeutic Modality - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Addressing ERD-3111 Solubility Issues In Vitro

Welcome to the technical support center for ERD-3111. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges encountered during in vitro experiments, with a particular focus on addressing solubility issues.

Troubleshooting Guide

This guide is designed in a question-and-answer format to directly address specific problems you may encounter when working with ERD-3111.

Issue 1: My ERD-3111 precipitates out of solution when I dilute my DMSO stock into aqueous buffer (e.g., PBS) or cell culture medium.

• Why is this happening? ERD-3111, like many Proteolysis Targeting Chimeras (PROTACs), is a large, complex molecule with high hydrophobicity and low aqueous solubility.[1][2] While it is soluble in organic solvents like DMSO, rapid dilution into an aqueous environment can cause it to exceed its kinetic solubility limit and precipitate. The final concentration of DMSO in your aqueous solution may be too low to maintain solubility.[3]

• How can I solve this?

  • Optimize DMSO Concentration: Ensure the final DMSO concentration in your experimental setup is as high as your assay can tolerate without causing cellular toxicity (typically <0.5%).[3]

  • Serial Dilutions: Instead of a single large dilution, perform serial dilutions of your DMSO stock in the aqueous buffer or cell culture medium. This gradual change in solvent polarity can help keep the compound in solution.

  • Vigorous Mixing: When adding the ERD-3111 stock to your aqueous solution, ensure rapid and thorough mixing by vortexing or rapid pipetting.

  • Use of Co-solvents: For certain acellular assays, consider the use of co-solvents. A common formulation for in vivo studies that can be adapted for some in vitro applications includes PEG300 and Tween 80.[3]

  • Determine Kinetic Solubility: Perform a kinetic solubility assay to determine the practical solubility limit of ERD-3111 in your specific buffer and under your experimental conditions. This will help you design experiments with concentrations that are less likely to precipitate.

Issue 2: I am observing inconsistent results in my cell-based assays (e.g., cell viability, Western blot).

• Why is this happening? Inconsistent results are often linked to the poor solubility and potential precipitation of ERD-3111 in the cell culture medium. If the compound precipitates, the effective concentration available to the cells will be lower and more variable than intended.

• How can I solve this?

  • Visual Inspection: Before adding the treatment to your cells, visually inspect the diluted ERD-3111 solution for any signs of precipitation (cloudiness, particulates).

  • Fresh Preparations: Always prepare fresh dilutions of ERD-3111 from your DMSO stock immediately before use. Avoid using diluted aqueous solutions that have been stored.

  • Pre-warm Medium: Ensure your cell culture medium is pre-warmed to 37°C before adding the ERD-3111 stock solution.

  • Concentration Range: Test a wide range of ERD-3111 concentrations in your initial experiments. Potent PROTACs like ERD-3111 can exhibit a "hook effect," where efficacy decreases at very high concentrations, sometimes due to solubility limitations or altered ternary complex formation.[4]

  • Control for DMSO Effects: Ensure that all experimental conditions, including the vehicle control, contain the same final concentration of DMSO.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing stock solutions of ERD-3111?

A1: The recommended solvent for preparing stock solutions of ERD-3111 is high-purity, anhydrous dimethyl sulfoxide (DMSO).[5] ERD-3111 is soluble in DMSO at a concentration of 100 mg/mL (116.97 mM); however, this may require sonication to fully dissolve.[5] It is critical to use newly opened DMSO, as hygroscopic (water-absorbing) DMSO can negatively impact the solubility of the product.[5]

Q2: How should I store my ERD-3111 stock solution?

A2: For long-term storage, ERD-3111 stock solutions in DMSO should be aliquoted into single-use volumes to avoid repeated freeze-thaw cycles and stored at -80°C for up to six months or at -20°C for up to one month.[5] It is also recommended to store the solutions under a nitrogen atmosphere to prevent oxidation.[5]

Q3: What is the expected molecular weight of ERD-3111?

A3: The molecular weight of ERD-3111 is 854.89 g/mol .[3]

Q4: At what concentrations should I use ERD-3111 in my cell-based assays?

A4: ERD-3111 is a potent degrader of ERα with a reported DC50 of 0.5 nM.[3][5] For initial experiments in cell lines like MCF-7 or T47D, a concentration range from sub-nanomolar to low micromolar (e.g., 0.1 nM to 1 µM) is a good starting point to determine the optimal working concentration for your specific assay.

Data Presentation

Table 1: Physicochemical and Solubility Properties of ERD-3111

Property	Value	Reference(s)
Molecular Weight	854.89 g/mol	[3]
Formula	C45H46F4N8O5	[5]
Appearance	Solid, Off-white to light yellow	[5]
Solubility
DMSO	100 mg/mL (116.97 mM) (with sonication)	[5]
Aqueous Buffers	Poor solubility expected	[1][2]
In Vitro Activity
DC50 (ERα degradation)	0.5 nM	[3][5]

Experimental Protocols

Protocol 1: Preparation of ERD-3111 Working Solutions for In Vitro Assays

• Prepare Stock Solution:

  • Allow the vial of ERD-3111 powder to equilibrate to room temperature before opening.

  • Prepare a 10 mM stock solution in anhydrous DMSO. For example, add 1.17 mL of DMSO to 1 mg of ERD-3111.

  • If necessary, sonicate the solution in a water bath for 5-10 minutes to ensure complete dissolution.

  • Aliquot the stock solution into single-use tubes and store at -80°C.

• Prepare Working Solutions:

  • Thaw an aliquot of the 10 mM stock solution at room temperature.

  • Perform serial dilutions of the stock solution in your chosen cell culture medium or aqueous buffer to achieve the desired final concentrations.

  • Ensure the final DMSO concentration remains constant across all conditions and does not exceed a level toxic to your cells (typically ≤ 0.5%).

  • Use the working solutions immediately after preparation.

Protocol 2: Western Blot Analysis of ERα Degradation

This protocol is adapted for use with ERα-positive breast cancer cell lines such as MCF-7 or T47D.

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvest.

  • Allow cells to adhere overnight.

  • Treat cells with varying concentrations of ERD-3111 (e.g., 0.1 nM to 100 nM) and a vehicle control (DMSO) for the desired time (e.g., 24 hours).

• Cell Lysis and Protein Quantification:

  • Wash cells twice with ice-cold PBS.

  • Lyse cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Normalize protein concentrations and prepare samples with Laemmli buffer.

  • Separate 20-30 µg of protein per lane on an SDS-PAGE gel.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against ERα overnight at 4°C.

  • Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an ECL substrate.

  • To ensure equal loading, probe the membrane with an antibody against a loading control protein (e.g., β-actin or GAPDH).

Visualizations

Caption: Canonical signaling pathway of Estrogen Receptor Alpha (ERα).

Caption: Mechanism of ERD-3111 mediated degradation of ERα.

Caption: A logical workflow for addressing ERD-3111 precipitation.

References

• 1. Solubility Enhanced Formulation Approaches to Overcome Oral Delivery Obstacles of PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ERD-3111 | Estrogen Receptor/ERR | TargetMol [targetmol.com]
• 4. Estrogen Receptor-α Targeting: PROTACs, SNIPERs, Peptide-PROTACs, Antibody Conjugated PROTACs and SNIPERs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]

ERD-3111 western blot troubleshooting high background

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help you resolve common issues encountered during Western blotting experiments, with a focus on troubleshooting high background.

Frequently Asked Questions (FAQs)

Q1: I am seeing a high background on my Western blot. What are the most common causes?

High background in Western blotting can obscure your protein of interest and make data interpretation difficult. The most common culprits include:

• Insufficient Blocking: The blocking buffer may not have adequately saturated the membrane, leading to non-specific antibody binding.[1][2][3]

• Antibody Concentration Too High: Both primary and secondary antibody concentrations need to be optimized. If either is too high, it can lead to non-specific binding and high background.[1][3][4]

• Inadequate Washing: Insufficient washing will not effectively remove unbound antibodies, contributing to background noise.[2][5][6]

• Membrane Issues: Allowing the membrane to dry out at any stage can cause irreversible, non-specific antibody binding.[1][7] The type of membrane (nitrocellulose vs. PVDF) can also influence background levels.[2][4]

• Overexposure: During chemiluminescent detection, excessively long exposure times can lead to a dark background.[3]

Q2: What is "ERD-3111" and is there a specific antibody for it?

ERD-3111 is not an antibody but an orally active PROTAC (Proteolysis Targeting Chimera) that degrades the Estrogen Receptor alpha (ERα).[8][9][10] Therefore, you would not use an "ERD-3111 antibody." Instead, you would likely be using an antibody against ERα to detect the degradation of this protein after treating cells with ERD-3111.

Q3: How can I determine if my primary or secondary antibody is causing the high background?

To identify the source of the high background, you can run a control experiment where you omit the primary antibody incubation step and only incubate the membrane with the secondary antibody.[1][4] If you still observe a high background, the secondary antibody is likely binding non-specifically.

Q4: Can the type of blocking buffer affect my results?

Yes, the choice of blocking buffer is critical. The two most common are non-fat dry milk and bovine serum albumin (BSA).[2][11] For detecting phosphorylated proteins, BSA is preferred because milk contains phosphoproteins like casein, which can cross-react with phospho-specific antibodies and cause high background.[1][7] It's often necessary to test different blocking agents to find the optimal one for your specific antibody-antigen pair.[5][12]

Troubleshooting Guide: High Background

This guide provides a systematic approach to diagnosing and resolving high background issues in your Western blot experiments.

Problem: Uniformly High Background

A consistently dark or gray background across the entire membrane.

Potential Cause	Recommended Solution
Insufficient Blocking	Increase blocking time (e.g., 1-2 hours at room temperature or overnight at 4°C).[3] Increase the concentration of the blocking agent (e.g., from 3% to 5%).[3] Consider switching your blocking agent (e.g., from non-fat milk to BSA, or vice versa).[2][7]
Antibody Concentration Too High	Titrate your primary and secondary antibodies to find the optimal dilution. A common starting point for primary antibodies is a 1:1000 dilution.[5]
Inadequate Washing	Increase the number and duration of wash steps (e.g., 4-5 washes of 5-10 minutes each).[2][3][6] Increase the volume of washing buffer to ensure the membrane is fully submerged.[13][14] Add a detergent like Tween 20 to your wash buffer (typically 0.05-0.1%).[3][14]
Overexposure	Reduce the exposure time when imaging your blot.[3] If using a highly sensitive detection reagent, consider diluting it.[1]
Contaminated Buffers	Prepare fresh buffers for each experiment, especially the wash buffer and antibody dilution buffers.[3]
Membrane Dried Out	Ensure the membrane remains wet throughout the entire process.[4][7]

Problem: Speckled or Dotted Background

Irregular black or white dots on the membrane.

Potential Cause	Recommended Solution
Aggregated Antibodies	Centrifuge your primary and secondary antibody stocks before dilution to pellet any aggregates. Filter your antibody solutions.
Particulates in Blocking Agent	Ensure the blocking agent is fully dissolved. You can filter the blocking buffer to remove any particulates.[15]
Contaminated Equipment	Thoroughly clean all trays and equipment used during the blotting process.[15]

Experimental Protocols

General Western Blot Protocol

This protocol provides a general framework. You may need to optimize steps for your specific protein and antibodies.

• Sample Preparation: Lyse cells or tissues in an appropriate lysis buffer containing protease and phosphatase inhibitors. Determine the protein concentration of your lysates.

• SDS-PAGE: Load 20-40 µg of protein per well onto a polyacrylamide gel.[15] Run the gel until the dye front reaches the bottom.

• Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

• Blocking: Incubate the membrane in a blocking buffer (e.g., 5% non-fat milk or 5% BSA in TBST) for at least 1 hour at room temperature with gentle agitation.[11]

• Primary Antibody Incubation: Dilute your primary antibody in the blocking buffer at its optimal concentration. Incubate the membrane with the primary antibody solution, typically for 1-2 hours at room temperature or overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times for 5-10 minutes each with a wash buffer (e.g., TBST) to remove unbound primary antibody.[2]

• Secondary Antibody Incubation: Dilute your HRP-conjugated secondary antibody in the blocking buffer. Incubate the membrane with the secondary antibody solution for 1 hour at room temperature with gentle agitation.

• Final Washes: Repeat the washing step (step 6) to remove unbound secondary antibody.

• Detection: Prepare the chemiluminescent substrate according to the manufacturer's instructions. Incubate the membrane with the substrate.

• Imaging: Capture the chemiluminescent signal using a digital imager or X-ray film.

Diagrams

Caption: Troubleshooting workflow for high background in Western blotting.

Caption: Standard experimental workflow for chemiluminescent Western blotting.

References

• 1. Western Blot Troubleshooting: High Background | Proteintech Group [ptglab.com]
• 2. clyte.tech [clyte.tech]
• 3. arp1.com [arp1.com]
• 4. sinobiological.com [sinobiological.com]
• 5. 7 Tips For Optimizing Your Western Blotting Experiments | Proteintech Group | 武汉三鹰生物技术有限公司 [ptgcn.com]
• 6. Optimal number of washing steps for western blotting - Precision Biosystems-Automated, Reproducible Western Blot Processing and DNA, RNA Analysis [precisionbiosystems.com]
• 7. promegaconnections.com [promegaconnections.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. excenen.com [excenen.com]
• 10. ERD-3111 | Estrogen Receptor/ERR | TargetMol [targetmol.com]
• 11. bosterbio.com [bosterbio.com]
• 12. Western blot blocking: Best practices | Abcam [abcam.com]
• 13. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 14. Western blotting guide: Part 7, Membrane Washing [jacksonimmuno.com]
• 15. azurebiosystems.com [azurebiosystems.com]

interpreting unexpected results with ERD-3111

This technical support center provides troubleshooting guides and frequently asked questions for researchers using ERD-3111, a potent and orally bioavailable Proteolysis Targeting Chimera (PROTAC) designed to degrade Estrogen Receptor Alpha (ERα).

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for ERD-3111?

ERD-3111 is a PROTAC that selectively targets ERα for degradation.[1][2] It functions by simultaneously binding to ERα and an E3 ubiquitin ligase, forming a ternary complex. This proximity facilitates the ubiquitination of ERα, marking it for degradation by the proteasome. This event-driven mechanism allows for a catalytic nature, where a single molecule of ERD-3111 can induce the degradation of multiple ERα proteins.[3]

Q2: What is the intended biological outcome of ERD-3111 treatment?

The primary intended outcome is the potent and selective degradation of ERα protein within the cell.[4][5] This leads to the inhibition of ERα signaling pathways, which are critical for the growth and survival of ER-positive (ER+) breast cancer cells.[3][6] Successful treatment should result in reduced levels of ERα protein and subsequent anti-tumor activity in relevant models.[6][7][8]

Q3: In which experimental models has ERD-3111 shown efficacy?

ERD-3111 has demonstrated efficacy in both in vitro and in vivo models. It effectively degrades ERα in cell lines and shows high oral bioavailability in mice, rats, and dogs.[3][4][5] Notably, it has been shown to inhibit tumor growth in xenograft models using parental MCF-7 cells (wild-type ERα) and in models with clinically relevant ESR1 mutations.[1][3][6]

ERD-3111 Key Characteristics

Feature	Description
Target	Estrogen Receptor Alpha (ERα)
Compound Type	PROTAC (Proteolysis Targeting Chimera)
Mechanism	Induces proteasomal degradation of ERα
E3 Ligase Recruited	Cereblon (via its TX-16 ligand component)[2][6]
Reported DC50	0.5 nM[1]
Key Applications	Research in ER+ breast cancer, including models with ESR1 mutations[3][6]
Administration	Orally active[1][3]

ERD-3111 Mechanism of Action

Caption: Mechanism of ERD-3111-mediated ERα degradation.

Troubleshooting Guide

Issue 1: No or reduced ERα degradation observed after treatment.

This is a common issue that can arise from several factors related to the experimental setup or the compound itself.

Troubleshooting Steps for Lack of ERα Degradation

Potential Cause	Recommended Solution
Incorrect Compound Concentration	Perform a dose-response experiment to determine the optimal concentration. While the reported DC50 is 0.5 nM, this can vary between cell lines.
Compound Instability	Ensure proper storage of ERD-3111 stock solutions (-80°C for 6 months, -20°C for 1 month, protected from light).[1] Avoid repeated freeze-thaw cycles by preparing single-use aliquots.[1]
Suboptimal Treatment Duration	Conduct a time-course experiment (e.g., 2, 4, 8, 12, 24 hours) to identify the optimal time point for maximal degradation.
Low Proteasome Activity	Co-treat with a proteasome inhibitor (e.g., MG132). If ERα levels are restored, it confirms the issue is downstream of ubiquitination. If not, the problem lies with complex formation or ubiquitination itself.
Cell Line Specifics	Verify that your cell line expresses sufficient levels of ERα and the Cereblon (CRBN) E3 ligase. Use a positive control cell line like MCF-7 if possible.
Assay Sensitivity	Ensure your detection method (e.g., Western blot, ELISA) is sensitive enough to detect changes in ERα levels. Confirm antibody specificity and optimize blotting conditions.

Troubleshooting Workflow

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. ERD-3111 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 3. researchgate.net [researchgate.net]
• 4. semanticscholar.org [semanticscholar.org]
• 5. Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. New generation estrogen receptor-targeted agents in breast cancer: present situation and future prospectives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ERD-3111 - Drug Targets, Indications, Patents - Synapse [synapse-patsnap-com.libproxy1.nus.edu.sg]
• 8. ERD-849 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]

Technical Support Center: ERD-3111 Resistance Mechanisms in Breast Cancer Cells

Welcome to the technical support center for ERD-3111, a potent and orally bioavailable Proteolysis Targeting Chimera (PROTAC) designed to degrade the estrogen receptor alpha (ERα). This resource is intended for researchers, scientists, and drug development professionals. Here, you will find troubleshooting guides and Frequently Asked questions (FAQs) to address potential challenges during your experiments, with a focus on understanding and overcoming potential mechanisms of resistance to ERD-3111 in breast cancer cells.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of ERD-3111?

A1: ERD-3111 is a heterobifunctional molecule that functions as a PROTAC. It simultaneously binds to the ERα protein and the Cereblon (CRBN) E3 ubiquitin ligase. This proximity, induced by ERD-3111, leads to the polyubiquitination of ERα, marking it for degradation by the 26S proteasome. The degradation of ERα effectively abrogates estrogen-driven signaling pathways that are critical for the proliferation and survival of ER-positive breast cancer cells.

Q2: My ER-positive breast cancer cell line is showing reduced sensitivity to ERD-3111. What are the potential resistance mechanisms?

A2: Reduced sensitivity or acquired resistance to ERD-3111 can arise from several factors. These can be broadly categorized into on-target alterations, modifications of the PROTAC machinery, and activation of bypass signaling pathways.

• On-Target Alterations:

  • Loss or significant downregulation of ERα expression: If the target protein is no longer present, ERD-3111 will not have a therapeutic effect.

  • Mutations in the ESR1 gene (encoding ERα): While ERD-3111 is designed to be effective against common resistance-conferring ESR1 mutations (e.g., Y537S and D538G), novel mutations within the ERD-3111 binding site could potentially impair its activity.

• Alterations in the Ubiquitin-Proteasome System:

  • Mutations or downregulation of CRBN: As ERD-3111 relies on recruiting CRBN, any alterations that prevent this interaction will lead to resistance.

  • Dysfunction of the proteasome: Impaired proteasomal activity can prevent the degradation of ubiquitinated ERα.

• Activation of Bypass Signaling Pathways:

  • Upregulation of parallel survival pathways: Cancer cells can develop resistance by activating other signaling pathways, such as the PI3K/AKT/mTOR or MAPK/ERK pathways, to bypass their dependency on ER signaling.

Q3: How can I experimentally determine the cause of reduced ERD-3111 sensitivity in my cell line?

A3: A systematic approach is recommended to pinpoint the resistance mechanism. Please refer to the troubleshooting guides and experimental protocols in the following sections for detailed methodologies.

Troubleshooting Guides

This section provides guidance on how to troubleshoot common issues encountered during experiments with ERD-3111.

Observed Issue	Potential Cause	Recommended Troubleshooting Steps
No significant ERα degradation observed after ERD-3111 treatment.	1. Loss or significant downregulation of ERα expression. 2. Dysfunctional CRBN E3 ligase complex. 3. Inefficient proteasomal degradation. 4. Suboptimal experimental conditions (e.g., incorrect dosage, incubation time).	1. Confirm ERα protein levels via Western blot. 2. Sequence the CRBN gene to check for mutations. 3. Co-treat cells with a proteasome inhibitor (e.g., MG132) and ERD-3111 and observe for accumulation of ubiquitinated ERα. 4. Perform a dose-response and time-course experiment to determine optimal conditions.
ERα is degraded, but cells continue to proliferate.	1. Activation of bypass signaling pathways (e.g., PI3K/AKT, MAPK). 2. Emergence of an ER-independent subpopulation of cells.	1. Perform phosphoproteomic analysis or Western blot for key signaling nodes in bypass pathways. Consider combination therapy with inhibitors of these pathways. 2. Perform single-cell cloning and characterize the ERα status and ERD-3111 sensitivity of the resulting clones.
Reduced ERD-3111 potency (higher DC50/IC50) compared to published data.	1. Increased drug efflux. 2. Cell line-specific differences. 3. Issues with compound integrity.	1. Measure the expression of drug efflux pumps (e.g., MDR1/ABCB1). Test the effect of co-treatment with an efflux pump inhibitor. 2. Characterize the genomic and proteomic landscape of your cell line. 3. Verify the concentration and purity of your ERD-3111 stock.

Data Presentation

In Vitro Efficacy of ERD-3111

Cell Line	ERα Status	DC50 (nM)	Reference
MCF-7	Wild-type	0.5	[1][2]

DC50: The concentration of the drug that results in 50% degradation of the target protein.

In Vivo Efficacy of ERD-3111

ERD-3111 has demonstrated significant tumor regression and complete tumor growth inhibition in xenograft models using wild-type and ESR1-mutated (Y537S and D538G) MCF-7 cells.[3][4][5][6]

Experimental Protocols

Western Blot Analysis of ERα Degradation

This protocol outlines the steps to assess the degradation of ERα protein levels in breast cancer cells following treatment with ERD-3111.

Materials:

• ER-positive breast cancer cell lines (e.g., MCF-7, T47D)

• ERD-3111

• Cell culture medium and supplements

• Phosphate-buffered saline (PBS)

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies: anti-ERα (e.g., Cell Signaling Technology, #8644), anti-β-actin (e.g., Sigma-Aldrich, #A5441) or other loading control

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and allow them to adhere overnight. Treat cells with varying concentrations of ERD-3111 (e.g., 0.1 nM to 100 nM) and a vehicle control (e.g., DMSO) for a specified duration (e.g., 4, 8, 16, 24 hours).

• Cell Lysis: Wash cells with ice-cold PBS and lyse them with RIPA buffer. Scrape the cells and collect the lysate.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Sample Preparation: Normalize protein concentrations and prepare samples for SDS-PAGE by adding Laemmli buffer and boiling.

• SDS-PAGE and Protein Transfer: Load equal amounts of protein onto an SDS-PAGE gel. After electrophoresis, transfer the proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-ERα antibody overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane with TBST.

• Detection and Analysis: Apply ECL substrate and capture the chemiluminescent signal. Strip the membrane and re-probe with a loading control antibody. Quantify band intensities to determine the percentage of ERα degradation relative to the vehicle control.[7][8]

Genome-Wide CRISPR-Cas9 Screen to Identify Resistance Genes

This protocol provides a framework for conducting a pooled, negative selection CRISPR screen to identify genes whose knockout confers resistance to ERD-3111.

Materials:

• Cas9-expressing breast cancer cell line sensitive to ERD-3111

• Genome-wide or focused sgRNA library (e.g., GeCKO v2, Brunello)

• Lentiviral packaging plasmids

• HEK293T cells for lentivirus production

• Polybrene or other transduction reagent

• Puromycin or other selection antibiotic

• ERD-3111

• Genomic DNA extraction kit

• PCR reagents for sgRNA amplification

• Next-generation sequencing (NGS) platform

Procedure:

• Lentiviral Library Production: Package the pooled sgRNA library into lentiviral particles in HEK293T cells.

• Cell Transduction: Transduce the Cas9-expressing cancer cells with the sgRNA library at a low multiplicity of infection (MOI < 0.3) to ensure most cells receive a single sgRNA.

• Antibiotic Selection: Select for successfully transduced cells using the appropriate antibiotic.

• ERD-3111 Treatment: Split the cell population into a control group (vehicle treatment) and an ERD-3111 treatment group. Treat the cells for a duration that allows for the selection of resistant clones (typically 14-21 days).

• Genomic DNA Extraction and sgRNA Sequencing: Extract genomic DNA from both populations. Amplify the integrated sgRNA sequences via PCR and prepare the library for NGS.

• Data Analysis: Analyze the sequencing data to identify sgRNAs that are significantly enriched in the ERD-3111-treated population compared to the control. These enriched sgRNAs target genes whose knockout may confer resistance.

• Hit Validation: Validate the top candidate genes from the screen through individual gene knockouts and further mechanistic studies.[9][10][11]

MCF-7 Xenograft Model for In Vivo Efficacy Studies

This protocol describes the establishment of an MCF-7 xenograft model to evaluate the in vivo efficacy of orally administered ERD-3111.

Materials:

• Female immunodeficient mice (e.g., nude or NSG mice)

• MCF-7 cells

• Matrigel

• Estrogen pellets (e.g., 17β-estradiol)

• ERD-3111 formulated for oral gavage

• Calipers for tumor measurement

Procedure:

• Estrogen Supplementation: Implant a slow-release estrogen pellet subcutaneously into each mouse one week prior to tumor cell implantation to support the growth of the estrogen-dependent MCF-7 cells.[12][13]

• Tumor Cell Implantation: Resuspend MCF-7 cells in a 1:1 mixture of PBS and Matrigel. Subcutaneously inject the cell suspension into the flank of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth by measuring tumor volume with calipers regularly.

• Treatment Initiation: Once tumors reach a predetermined size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

• ERD-3111 Administration: Administer ERD-3111 orally at the desired dose and schedule. The control group should receive the vehicle.

• Efficacy Evaluation: Continue to monitor tumor volume and body weight throughout the study. At the end of the study, tumors can be excised for further analysis (e.g., Western blot for ERα levels, immunohistochemistry).[12][14][15]

Visualizations

ERD-3111 Mechanism of Action

Caption: Mechanism of ERD-3111-mediated ERα degradation and inhibition of cancer cell proliferation.

Experimental Workflow for Investigating ERD-3111 Resistance

Caption: Logical workflow for troubleshooting and investigating resistance to ERD-3111 in breast cancer cells.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. ERD-3111 | Estrogen Receptor/ERR | TargetMol [targetmol.com]
• 3. New generation estrogen receptor-targeted agents in breast cancer: present situation and future prospectives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [PDF] Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity. | Semantic Scholar [semanticscholar.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benchchem.com [benchchem.com]
• 8. PROTAC Degrader of Estrogen Receptor α Targeting DNA-Binding Domain in Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Identification of Drug Resistance Mechanisms Using Genome-Wide CRISPR-Cas9 Screens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Identification of Drug Resistance Genes Using a Pooled Lentiviral CRISPR/Cas9 Screening Approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Use of CRISPR-based screens to identify mechanisms of chemotherapy resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. MCF7 Xenograft Model - Altogen Labs [altogenlabs.com]
• 14. Choosing the Right Protocol to Establish MCF-7 Tumor Xenograft in Nude Mice | Bentham Science [benthamscience.com]
• 15. Choosing the Right Protocol to Establish MCF-7 Tumor Xenograft in Nude Mice - PubMed [pubmed.ncbi.nlm.nih.gov]

long-term stability of frozen ERD-3111 stock solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the long-term stability and effective use of frozen ERD-3111 stock solutions.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for ERD-3111?

A1: The stability of ERD-3111 depends on whether it is in solid form or in a solvent. For long-term stability, powdered ERD-3111 should be stored at -20°C, where it can be stable for up to three years. Once dissolved in a solvent such as DMSO, the stock solution should be stored at -80°C for optimal stability, lasting for up to one year.[1] For shorter-term storage, aliquots can be kept at -20°C for up to one month, protected from light and under a nitrogen atmosphere.[2] To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution into single-use volumes.[2]

Q2: What is the recommended solvent for preparing ERD-3111 stock solutions?

A2: Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing ERD-3111 stock solutions.

Q3: How can I ensure the complete dissolution of ERD-3111 powder?

A3: To ensure complete dissolution, it is recommended to vortex the solution thoroughly. If the compound does not fully dissolve, brief sonication in a water bath or gentle warming to 37°C can aid the process. Visually inspect the solution to ensure no particles are visible.

Q4: What is the "hook effect" and how can it affect my experiments with ERD-3111?

A4: The "hook effect" is a phenomenon observed with PROTACs, including ERD-3111, where an excessively high concentration of the compound leads to a decrease in the degradation of the target protein, ERα. This occurs because at high concentrations, ERD-3111 is more likely to form binary complexes with either ERα or the E3 ligase, rather than the productive ternary complex required for degradation. This can result in a bell-shaped dose-response curve. To avoid this, it is crucial to perform a wide dose-response experiment to identify the optimal concentration range for ERα degradation.

Experimental Protocols

Preparation of ERD-3111 Stock Solution (10 mM in DMSO)

Materials:

• ERD-3111 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Equilibration: Allow the ERD-3111 powder and DMSO to reach room temperature before use to prevent moisture condensation.

• Weighing: Accurately weigh the desired amount of ERD-3111 powder in a sterile microcentrifuge tube. For a 10 mM stock solution, you will need 8.55 mg of ERD-3111 for every 1 mL of DMSO.

• Dissolution: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the ERD-3111 powder.

• Solubilization: Vortex the solution vigorously until the powder is completely dissolved. A clear solution should be obtained. If dissolution is slow, brief sonication or gentle warming to 37°C can be applied.

• Aliquoting: Once a clear solution is achieved, aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes. This is critical to avoid repeated freeze-thaw cycles.

• Storage: Store the aliquots at -80°C for long-term stability (up to 1 year). For short-term use, aliquots can be stored at -20°C for up to one month, protected from light.

Data Presentation

Table 1: Long-Term Stability of Frozen ERD-3111 Stock Solutions

Storage Temperature	Duration	Recommendations
-80°C	Up to 1 year[1]	Recommended for long-term storage. Aliquot to avoid freeze-thaw cycles.
-20°C	Up to 1 month[2]	Suitable for short-term storage. Protect from light and store under nitrogen.[2]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
No or low ERα degradation observed	ERD-3111 concentration is too high (Hook Effect).	Perform a dose-response experiment with a wide range of concentrations (e.g., 0.1 nM to 10 µM) to determine the optimal concentration for degradation.
Insufficient incubation time.	Conduct a time-course experiment (e.g., 4, 8, 16, 24 hours) to identify the optimal treatment duration for maximal ERα degradation.
Low expression of the required E3 ligase (Cereblon) in the cell line.	Confirm the expression of Cereblon (CRBN) in your cell model using western blot or qPCR.
Degraded ERD-3111 stock solution.	Use a fresh aliquot of the stock solution. Avoid using solutions that have undergone multiple freeze-thaw cycles.
Inconsistent results between experiments	Variability in cell culture conditions.	Ensure consistent cell passage number, seeding density, and confluency at the time of treatment.
Inaccurate pipetting of ERD-3111 solution.	Use calibrated pipettes and perform serial dilutions carefully to ensure accurate final concentrations.
Bell-shaped dose-response curve	The "hook effect" is being observed.	This is characteristic of the hook effect. The peak of the curve represents the optimal concentration range for your experiment. Use concentrations at or below this peak for subsequent experiments.

Visualizations

Caption: ERD-3111 mechanism of action.

Caption: Experimental workflow overview.

References

• 1. ERD-3111 | Estrogen Receptor/ERR | TargetMol [targetmol.com]
• 2. benchchem.com [benchchem.com]

ERD-3111 In Vivo Toxicity: Technical Support Center

Disclaimer: ERD-3111 is a fictional compound. The following information, including all data, protocols, and pathways, is for illustrative purposes only and is designed to simulate a technical support guide for a novel research compound.

Introduction

Welcome to the technical support center for ERD-3111, a novel inhibitor of the pro-survival kinase PK-R1 currently under investigation for various oncology indications. While ERD-3111 has demonstrated significant efficacy in preclinical models, in vivo studies require careful management to mitigate potential toxicities. The primary goals of preclinical safety evaluations are to identify a safe initial dose for human studies, pinpoint potential target organs for toxicity, and establish clear parameters for clinical monitoring.[1][2] This guide provides troubleshooting advice, frequently asked questions, and detailed protocols to help researchers minimize toxicity and ensure the integrity of their experimental outcomes.

Troubleshooting Guide

This section addresses specific issues that may be encountered during in vivo experiments with ERD-3111 in a question-and-answer format.

Question 1: We are observing significant body weight loss (>15%) and general malaise in our rodent models within the first week of daily dosing. What is the likely cause and how can we mitigate this?

Answer: Rapid and significant body weight loss is a primary indicator of systemic toxicity. This can stem from several factors including on-target toxicity, off-target effects, or issues with the vehicle formulation.

Possible Causes & Solutions:

• Dose-Related Toxicity: The current dose may exceed the maximum tolerated dose (MTD). It is crucial to perform dose-range finding studies before embarking on efficacy experiments.[3]

• Vehicle Intolerance: The formulation vehicle may be contributing to the observed toxicity. Ensure the vehicle is well-tolerated on its own by including a vehicle-only control group in your studies.

• Off-Target Effects: ERD-3111, while targeting PK-R1, may have off-target activity on other kinases, leading to unforeseen toxicity.

Recommended Actions:

• Dose De-escalation: Immediately reduce the dose by 50% in a new cohort of animals. Perform a dose-escalation study to identify the MTD, defined as the dose causing no more than 10-15% reversible body weight loss.[3]

• Vehicle Optimization: If using a non-standard vehicle, consider switching to a more universally tolerated option. See Table 2 for recommended formulations.

• Monitor Clinical Signs: Observe animals daily for clinical signs of toxicity, including changes in skin, fur, eyes, and behavior.[4]

• Blood Analysis: Collect blood samples to analyze key clinical chemistry parameters, particularly liver enzymes (ALT, AST) and kidney function markers (BUN, creatinine), to identify specific organ toxicity.[4]

Question 2: Our latest study showed a significant elevation in serum ALT and AST levels, suggesting hepatotoxicity. What is the mechanism and what are the next steps?

Answer: Elevated ALT and AST are hallmark indicators of drug-induced liver injury (DILI). The liver is a primary site for drug metabolism, and reactive metabolites can cause cellular stress and damage.[5][6] The metabolism of some drugs can generate reactive products that covalently bind to liver proteins, leading to hepatocyte damage and an immune response.[7][8]

Next Steps:

• Confirm with Histopathology: Euthanize a subset of animals and perform a gross necropsy.[4] Collect liver tissue for histopathological analysis to confirm the nature and extent of the liver damage (e.g., necrosis, steatosis, inflammation).

• Mechanism Investigation: The suspected mechanism involves the bioactivation of ERD-3111 by cytochrome P450 enzymes in the liver, leading to the formation of a reactive quinone-imine intermediate.[6] This metabolite can deplete cellular glutathione (GSH) stores and bind to mitochondrial proteins, inducing oxidative stress and apoptosis.[9][10]

• Dosing Regimen Adjustment: Switch from daily to an intermittent dosing schedule (e.g., every other day, or 5 days on/2 days off). This can allow the liver to recover and replenish its antioxidant defenses.

• Consider Co-administration: In exploratory studies, co-administration of an antioxidant precursor like N-acetylcysteine (NAC) may be investigated to help replenish hepatic glutathione stores and mitigate oxidative stress.

Frequently Asked Questions (FAQs)

Q: What is the primary mechanism of ERD-3111's on-target and off-target toxicity?

A: The primary on-target effect is the inhibition of PK-R1. While beneficial in tumor cells, systemic inhibition in healthy tissues can disrupt normal cellular homeostasis. The primary off-target toxicity is believed to be hepatotoxicity, mediated by a reactive metabolite generated via CYP450 metabolism.[6]

Q: What are the recommended starting doses for acute and sub-chronic toxicity studies?

A: For acute toxicity studies, a single dose escalation is recommended to determine the LD50.[4][11] For sub-chronic studies, starting doses should be based on data from acute studies, typically using three to five dose levels to establish a clear dose-response relationship.[2][12] Refer to the dose-ranging data in Table 1.

Q: How should ERD-3111 be formulated for in vivo administration?

A: ERD-3111 is a lipophilic compound with low aqueous solubility. A suspension or solution in an appropriate vehicle is required. See Table 2 for recommended vehicles and their characteristics. Always test the vehicle alone to rule out toxicity from the formulation itself.[4]

Data Presentation

Table 1: Dose-Dependent Toxicity Profile of ERD-3111 in Rodents (14-Day Study)

Dose (mg/kg/day, p.o.)	Mean Body Weight Change (%)	Mortality (%)	Key Observations
0 (Vehicle)	+5.2%	0	No adverse findings.
25	+2.1%	0	No significant findings. Considered NOAEL.[2]
50	-8.5%	0	Mild lethargy, reversible within 24h post-dose.
100	-18.7%	20	Significant lethargy, ruffled fur. Elevated ALT/AST.
200	-25.0%	60	Severe toxicity, signs of liver and kidney damage.

NOAEL: No Observed Adverse Effect Level

Table 2: Recommended Formulation Vehicles for In Vivo Studies

Vehicle	Composition	Suitability	Notes
Standard	0.5% (w/v) Carboxymethylcellulose (CMC) in water	Good	Recommended for initial studies. Forms a stable suspension.[4]
Solubilizing	10% DMSO, 40% PEG300, 50% Saline	Excellent	For achieving higher concentrations. May have intrinsic biological effects.
Lipid-Based	20% Intralipid®	Good	May enhance oral bioavailability but can interfere with some assays.

Experimental Protocols

Protocol 1: Assessment of Hepatotoxicity in Rodent Models

• Animal Model: Use Wistar rats or C57BL/6 mice, 8-10 weeks old. Acclimatize animals for at least 5 days before the experiment.[4]

• Groups: Include a vehicle control group, and at least three dose-level groups for ERD-3111.[12] (n=8-10 animals per group).

• Administration: Administer ERD-3111 or vehicle daily via oral gavage for 14 or 28 days.

• Monitoring: Record body weight and food consumption weekly. Perform daily clinical observations for signs of toxicity.[4]

• Blood Collection: At the end of the study, collect blood via cardiac puncture or tail vein sampling for clinical chemistry analysis.

• Analysis: Measure serum levels of Alanine Aminotransferase (ALT), Aspartate Aminotransferase (AST), Alkaline Phosphatase (ALP), and Total Bilirubin.[4]

• Necropsy and Histopathology: Euthanize all animals. Perform a gross necropsy and weigh the liver.[4] Fix a portion of the liver in 10% neutral buffered formalin for histopathological examination (H&E staining).

Protocol 2: Preparation of ERD-3111 Formulation (0.5% CMC Suspension)

• Preparation of Vehicle: Slowly add 0.5g of Carboxymethylcellulose (low viscosity) to 100mL of sterile water while stirring vigorously to avoid clumping. Stir for 2-4 hours at room temperature until a clear, homogenous solution is formed.

• Compound Addition: Weigh the required amount of ERD-3111 powder.

• Suspension: Create a paste by adding a small amount of the 0.5% CMC vehicle to the ERD-3111 powder and triturating with a mortar and pestle.

• Final Volume: Gradually add the remaining vehicle to the paste while stirring to achieve the final desired concentration.

• Homogenization: Stir the final suspension for at least 30 minutes before dosing. Ensure the suspension is continuously stirred during the dosing procedure to maintain homogeneity.

Mandatory Visualizations

References

• 1. pacificbiolabs.com [pacificbiolabs.com]
• 2. fda.gov [fda.gov]
• 3. Guide to NCL In Vivo Studies: Efficacy, Pharmacokinetics & Toxicology - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. alliedacademies.org [alliedacademies.org]
• 6. Current Concepts of Mechanisms in Drug-Induced Hepatotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mechanisms of Drug Toxicity and Relevance to Pharmaceutical Development - PMC [pmc.ncbi.nlm.nih.gov]
• 8. emedicine.medscape.com [emedicine.medscape.com]
• 9. researchgate.net [researchgate.net]
• 10. Mechanisms of Drug Induced Liver Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Principles and Procedures for Assessment of Acute Toxicity Incorporating In Silico Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 12. fda.gov [fda.gov]

Technical Support Center: ERD-3111 Experimental Reagents

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using ERD-3111, a potent and orally active PROTAC ERα degrader for ER+ breast cancer research.[1][2][3][4]

Section 1: Frequently Asked Questions (FAQs)

Q1: What is ERD-3111 and what is its mechanism of action?

ERD-3111 is a PROTAC (Proteolysis Targeting Chimera) designed to specifically target the estrogen receptor alpha (ERα) for degradation.[1][4] It is a heterobifunctional molecule that binds to both ERα and an E3 ubiquitin ligase. This proximity facilitates the ubiquitination of ERα, marking it for degradation by the proteasome. This targeted protein degradation approach offers a promising strategy for overcoming resistance to traditional ERα inhibitors in ER+ breast cancer.

Q2: What are the recommended storage and handling conditions for ERD-3111?

For optimal stability, ERD-3111 powder should be stored at -20°C for up to 3 years.[3] Once dissolved in a solvent, the stock solution should be stored at -80°C for up to 1 year.[3] To avoid repeated freeze-thaw cycles that can lead to product inactivation, it is recommended to aliquot the stock solution into single-use volumes.

Q3: What is the recommended solvent for dissolving ERD-3111?

The choice of solvent will depend on the specific experimental requirements. For in vitro studies, DMSO is a common solvent. For in vivo applications, a formulation of co-solvents such as DMSO, PEG300, Tween 80, and saline or PBS may be necessary to ensure solubility and bioavailability.[3] Always refer to the manufacturer's datasheet for specific solubility information.

Q4: What is the typical purity of ERD-3111?

Commercially available ERD-3111 typically has a purity of over 98%.[2]

Section 2: Troubleshooting Guides

This section addresses common issues that may arise during experiments with ERD-3111.

Issue 1: No or low degradation of ERα observed.

• Question: I am not seeing the expected degradation of ERα in my Western blot after treating cells with ERD-3111. What could be the reason?

• Answer: Several factors can contribute to a lack of ERα degradation. Here is a step-by-step troubleshooting guide:

  • Confirm ERα and E3 Ligase Expression: Ensure that your cell line expresses sufficient levels of both ERα and the E3 ligase recruited by ERD-3111. This can be verified by Western blot.

  • Optimize ERD-3111 Concentration: Perform a dose-response experiment to determine the optimal concentration of ERD-3111 for ERα degradation. PROTACs can exhibit a "hook effect," where higher concentrations lead to reduced degradation due to the formation of non-productive binary complexes.

  • Check Cell Permeability: PROTACs are relatively large molecules and may have poor cell permeability. If you suspect this is an issue, consider using a cell line with higher permeability or consult the literature for formulation strategies to improve cellular uptake.

  • Verify Compound Integrity: Ensure that the ERD-3111 stock solution has been stored correctly and has not undergone multiple freeze-thaw cycles.

  • Incubation Time: Optimize the treatment duration. The kinetics of degradation can vary between cell lines and experimental conditions. A time-course experiment (e.g., 4, 8, 12, 24 hours) is recommended.

  • Proteasome Inhibition Control: To confirm that the observed decrease in ERα is due to proteasomal degradation, co-treat cells with ERD-3111 and a proteasome inhibitor (e.g., MG132). A rescue of ERα levels in the presence of the proteasome inhibitor would confirm the mechanism of action.

Issue 2: High background or non-specific bands on Western blot.

• Question: My Western blots for ERα show high background, making it difficult to interpret the results. How can I improve the quality of my blots?

• Answer: High background on a Western blot can be caused by several factors. Consider the following troubleshooting steps:

  • Blocking: Ensure adequate blocking of the membrane. Use 5% non-fat milk or bovine serum albumin (BSA) in TBST or PBST for at least 1 hour at room temperature.

  • Antibody Concentration: Optimize the concentration of both the primary and secondary antibodies. High antibody concentrations can lead to non-specific binding.

  • Washing Steps: Increase the number and duration of washing steps after primary and secondary antibody incubations. Use a buffer containing a mild detergent like Tween-20 (e.g., TBST or PBST).

  • Membrane Handling: Handle the membrane carefully with forceps to avoid contamination. Ensure the membrane does not dry out during the procedure.

  • Fresh Buffers: Prepare fresh running, transfer, and washing buffers for each experiment.

Issue 3: Inconsistent results between experiments.

• Question: I am observing significant variability in ERα degradation from one experiment to the next. What could be causing this?

• Answer: Inconsistent results can be frustrating. Here are some potential sources of variability and how to address them:

  • Cell Culture Conditions: Maintain consistent cell passage number, confluency, and growth conditions. Variations in cell health and density can impact experimental outcomes.

  • Reagent Preparation: Prepare fresh dilutions of ERD-3111 and other reagents for each experiment. Ensure accurate pipetting and thorough mixing.

  • Experimental Timing: Perform experiments at consistent time points and under the same incubation conditions.

  • Loading Control: Always use a reliable loading control (e.g., GAPDH, β-actin) on your Western blots to normalize for protein loading variations.

Section 3: Data Presentation

Table 1: Key Specifications of ERD-3111

Parameter	Value	Reference
Mechanism of Action	PROTAC ERα Degrader	[1][4]
DC50	0.5 nM	[1][3]
Purity	>98%	[2]
Storage (Powder)	-20°C for up to 3 years	[3]
Storage (Solution)	-80°C for up to 1 year	[3]

Section 4: Experimental Protocols

Protocol 1: In Vitro ERα Degradation Assay using Western Blot

• Cell Seeding: Seed MCF-7 cells (or other ERα-positive cell lines) in 6-well plates at a density that will result in 70-80% confluency on the day of treatment.

• ERD-3111 Treatment: The following day, treat the cells with a range of ERD-3111 concentrations (e.g., 0.1, 1, 10, 100, 1000 nM) and a vehicle control (e.g., DMSO). Incubate for the desired time period (e.g., 24 hours).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against ERα overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Visualize the bands using an ECL substrate and an imaging system.

  • Probe for a loading control (e.g., GAPDH, β-actin) to ensure equal protein loading.

• Data Analysis: Quantify the band intensities using densitometry software. Normalize the ERα signal to the loading control and express the results as a percentage of the vehicle-treated control.

Protocol 2: In Vivo Xenograft Study in Mice

Ethical Note: All animal experiments must be conducted in accordance with institutional and national guidelines for the care and use of laboratory animals.

• Animal Model: Use immunodeficient mice (e.g., NOD-SCID or nude mice).

• Cell Implantation: Subcutaneously implant MCF-7 cells mixed with Matrigel into the flank of the mice. Estrogen supplementation (e.g., via pellets) is required for MCF-7 tumor growth.

• Tumor Growth Monitoring: Monitor tumor growth regularly by measuring tumor volume with calipers.

• ERD-3111 Administration: Once tumors reach a predetermined size (e.g., 100-150 mm³), randomize the mice into treatment and control groups. Administer ERD-3111 orally at the desired dose and schedule. The control group should receive the vehicle.

• Efficacy Assessment: Monitor tumor volume and body weight throughout the study. At the end of the study, tumors can be excised for further analysis (e.g., Western blot, immunohistochemistry) to confirm ERα degradation.

Section 5: Mandatory Visualizations

Caption: Mechanism of action of ERD-3111 as a PROTAC ERα degrader.

Caption: Troubleshooting workflow for experiments with ERD-3111.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 2.8. MCF-7 Breast Cancer Xenograft Model [bio-protocol.org]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Validating ERD-3111 Activity in a New Cell Line

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in validating the activity of ERD-3111, a potent and orally active PROTAC ERα degrader, in a new cell line.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the experimental validation of ERD-3111.

Question	Possible Causes	Suggested Solutions
1. No ERα degradation is observed after ERD-3111 treatment in my new cell line.	1. Low or absent ERα expression: The cell line may not endogenously express Estrogen Receptor Alpha (ERα).2. Low or absent Cereblon (CRBN) expression: ERD-3111 relies on the E3 ubiquitin ligase Cereblon to mediate ERα degradation.[1][2]3. Poor cell permeability of ERD-3111: The compound may not be efficiently entering the new cell line.[3][4]4. Suboptimal ERD-3111 concentration or treatment duration: The concentration or incubation time may be insufficient to induce degradation.5. Drug efflux pumps: The new cell line may express high levels of multidrug resistance transporters that actively remove ERD-3111.	1. Confirm ERα expression: Perform a baseline Western blot or qPCR to verify ERα protein or mRNA levels in the untreated cell line.2. Confirm CRBN expression: Similarly, verify the expression of CRBN at the protein and/or mRNA level.3. Optimize treatment conditions: Conduct a dose-response and time-course experiment to determine the optimal concentration and duration for ERα degradation.4. Use a positive control cell line: Include a cell line known to be sensitive to ERD-3111, such as MCF-7 or T47D, in your experiments to validate your experimental setup.[5][6]5. Assess cell permeability: If possible, use cellular thermal shift assays (CETSA) to confirm target engagement within the cell.[7]
2. High variability is observed in my cell viability assay results.	1. Inconsistent cell seeding: Uneven cell numbers across wells can lead to significant variations.2. Cell passage number: High passage numbers can lead to genetic drift and altered cellular responses.[8]3. Mycoplasma contamination: This common contamination can affect cell health and response to treatment.[8]4. Edge effects in microplates: Wells on the perimeter of the plate are more prone to evaporation, leading to altered cell growth and compound concentration.	1. Ensure uniform cell suspension: Mix the cell suspension thoroughly before and during seeding.2. Use low passage number cells: Maintain a consistent and low passage number for all experiments.3. Regularly test for mycoplasma: Implement routine mycoplasma testing of your cell cultures.4. Minimize edge effects: Avoid using the outer wells of the microplate for experimental samples, or fill them with sterile PBS or media to create a humidity barrier.
3. The "hook effect" is observed in my dose-response curve.	1. High PROTAC concentrations: At excessive concentrations, PROTACs can form non-productive binary complexes with either the target protein or the E3 ligase, rather than the productive ternary complex required for degradation.[9][10]	1. Perform a wide dose-response experiment: This will help identify the optimal concentration range for degradation and observe the characteristic bell-shaped curve of the hook effect.[9]2. Test lower concentrations: Focus on nanomolar to low micromolar ranges to find the "sweet spot" for maximal degradation.[9]
4. ERD-3111 shows lower potency in my new cell line compared to published data.	1. Cell line-specific differences: The activity of PROTACs can be highly dependent on the cellular context, including the relative expression levels of the target and the E3 ligase.[2]2. Mutations in ERα or CRBN: The new cell line may harbor mutations that affect ERD-3111 binding or the degradation process.	1. Characterize your cell line: Thoroughly characterize the expression levels of ERα and CRBN in your new cell line.2. Sequence key genes: If resistance is suspected, sequence the ESR1 (encoding ERα) and CRBN genes to check for mutations.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of ERD-3111?

A1: ERD-3111 is a Proteolysis-Targeting Chimera (PROTAC). It is a heterobifunctional molecule that consists of a ligand that binds to the Estrogen Receptor Alpha (ERα) and another ligand that recruits the E3 ubiquitin ligase Cereblon (CRBN). By bringing ERα and CRBN into close proximity, ERD-3111 facilitates the ubiquitination of ERα, marking it for degradation by the proteasome.[10]

Q2: What are the recommended positive control cell lines for ERD-3111?

A2: ER-positive breast cancer cell lines such as MCF-7 and T47D are commonly used as positive controls for validating ERD-3111 activity.[5][6]

Q3: What is the typical concentration range for ERD-3111 in in vitro assays?

A3: The effective concentration of ERD-3111 can vary between cell lines. It is recommended to perform a dose-response experiment starting from low nanomolar to micromolar concentrations to determine the optimal concentration for your specific cell line.

Q4: How should I prepare and store ERD-3111?

A4: Refer to the manufacturer's instructions for detailed information on solubility and storage. Typically, a stock solution is prepared in DMSO and stored at -20°C or -80°C. Aliquoting the stock solution is recommended to avoid repeated freeze-thaw cycles.

Experimental Protocols

Western Blot for ERα Degradation

This protocol describes the detection of ERα protein levels by Western blot following treatment with ERD-3111.

Materials:

• ERD-3111

• ER-positive cell line of interest

• Cell culture medium and supplements

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., RIPA buffer) with protease inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against ERα

• Primary antibody for a loading control (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Cell Seeding and Treatment: Seed cells at an appropriate density in a multi-well plate and allow them to attach overnight. Treat the cells with a range of ERD-3111 concentrations for the desired duration (e.g., 24 hours).

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them with lysis buffer containing protease inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• Sample Preparation: Normalize the protein concentration of all samples and add Laemmli sample buffer. Boil the samples at 95-100°C for 5-10 minutes.

• SDS-PAGE and Protein Transfer: Load equal amounts of protein per lane onto an SDS-PAGE gel. After electrophoresis, transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against ERα overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane with TBST.

• Detection: Apply the ECL substrate and capture the chemiluminescent signal using an imaging system.

• Analysis: Quantify the band intensities and normalize the ERα signal to the loading control.

Cell Viability Assay

This protocol describes how to assess the effect of ERD-3111 on cell viability using a resazurin-based assay.

Materials:

• ERD-3111

• ER-positive cell line of interest

• Cell culture medium and supplements

• 96-well clear-bottom black plates

• Resazurin-based cell viability reagent (e.g., alamarBlue™ or PrestoBlue™)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to attach overnight.

• Compound Treatment: Prepare serial dilutions of ERD-3111 in culture medium and add them to the respective wells. Include vehicle control (DMSO) wells.

• Incubation: Incubate the plate for the desired treatment duration (e.g., 72 hours).

• Assay Reagent Addition: Add the resazurin-based reagent to each well according to the manufacturer's instructions.

• Incubation: Incubate the plate for 1-4 hours at 37°C, protected from light.

• Fluorescence Measurement: Measure the fluorescence intensity using a microplate reader with the appropriate excitation and emission wavelengths (e.g., 560 nm excitation and 590 nm emission).

• Data Analysis: Calculate the percentage of cell viability for each treatment condition relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Visualizations

References

• 1. Targeted Protein Degradation to Overcome Resistance in Cancer Therapies: PROTAC and N-Degron Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 4. tandfonline.com [tandfonline.com]
• 5. [PDF] Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity. | Semantic Scholar [semanticscholar.org]
• 6. excenen.com [excenen.com]
• 7. researchgate.net [researchgate.net]
• 8. Troubleshooting Cell-based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis [promega.com]
• 9. benchchem.com [benchchem.com]
• 10. Recent Developments in PROTAC-mediated Protein Degradation: From Bench to Clinic - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting inconsistent ERD-3111 results

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers using ERD-3111, a potent and orally bioavailable PROTAC (Proteolysis Targeting Chimera) estrogen receptor alpha (ERα) degrader.[1][2][3] ERD-3111 is currently in preclinical development for the treatment of ER-positive (ER+) breast cancer.[4][5]

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for ERD-3111?

A1: ERD-3111 is a PROTAC that works by harnessing the body's natural protein disposal system, the ubiquitin-proteasome pathway, to specifically target and degrade the estrogen receptor alpha (ERα).[4] It is a chimeric molecule with one end that binds to ERα and another that recruits an E3 ubiquitin ligase.[6] This proximity induces the ubiquitination of ERα, marking it for degradation by the proteasome. This degradation mechanism is catalytic, allowing a single molecule of ERD-3111 to induce the degradation of multiple ERα proteins.

Q2: What are the recommended cell lines for in vitro studies with ERD-3111?

A2: ERD-3111 has shown potent activity in ER+ breast cancer cell lines. The parental MCF-7 xenograft model with wild-type ERα has been used in studies, as well as models with clinically relevant ESR1 mutations.[1][2][3] Therefore, MCF-7 and T47D cell lines are suitable choices for in vitro experiments.

Q3: How should ERD-3111 be stored and handled?

A3: For long-term storage, it is recommended to store ERD-3111 as a solid at -20°C. For stock solutions, once prepared, it is advisable to aliquot and store them at -80°C to avoid repeated freeze-thaw cycles which can lead to product inactivation.[1]

Q4: What is the reported in vitro potency of ERD-3111?

A4: ERD-3111 is a highly potent ERα degrader with a reported DC50 (concentration for 50% degradation) of 0.5 nM.[1]

Troubleshooting Guide

Issue 1: Inconsistent ERα Degradation in Western Blot Experiments

Q: We are observing variable levels of ERα degradation between experiments using ERD-3111. What are the potential causes and solutions?

A: Inconsistent ERα degradation can stem from several factors related to experimental setup and execution. Here are some common causes and troubleshooting steps:

• Cell Health and Confluency: Ensure that cells are healthy and in the logarithmic growth phase. Over-confluent or stressed cells can exhibit altered protein expression and degradation kinetics. Maintain consistent cell confluency at the time of treatment.

• ERD-3111 Preparation and Storage: As a PROTAC, the stability of ERD-3111 in solution is critical. Prepare fresh dilutions from a frozen stock for each experiment. Avoid multiple freeze-thaw cycles of the stock solution.[1]

• Incubation Time and Concentration: Optimize the incubation time and concentration of ERD-3111 for your specific cell line and experimental conditions. A time-course and dose-response experiment is recommended to determine the optimal parameters.

• Proteasome Activity: The efficacy of ERD-3111 is dependent on a functional ubiquitin-proteasome system. As a control, consider co-treatment with a proteasome inhibitor (e.g., MG132) to confirm that the observed degradation is proteasome-dependent.

Issue 2: High Variability in Cell Viability Assay Results

Q: Our cell viability assays (e.g., MTT, CellTiter-Glo) with ERD-3111 are showing high standard deviations. How can we improve the consistency of our results?

A: High variability in cell viability assays can be attributed to several factors. Below are troubleshooting suggestions:

• Inconsistent Cell Seeding: Ensure uniform cell seeding across all wells of the microplate. Inaccurate cell counting or improper mixing of the cell suspension can lead to variability.

• Edge Effects: The outer wells of a microplate are more prone to evaporation, which can affect cell growth and drug concentration. To mitigate this, avoid using the outermost wells or fill them with sterile PBS or media.

• Assay-Specific Issues: For absorbance-based assays like MTT, ensure complete solubilization of the formazan crystals. For luminescence-based assays like CellTiter-Glo, allow sufficient time for the plate to equilibrate to room temperature before reading to ensure a stable signal.

• Drug-Reagent Interaction: Some compounds can interfere with the assay reagents. Run a control with ERD-3111 in cell-free media to check for any direct interaction with the assay components.

Quantitative Data Summary

Parameter	Value	Cell Line(s)	Reference
DC50	0.5 nM	Not specified	[1]
Activity	Inhibits tumor growth	MCF-7 xenograft models (wild-type and ESR1 mutated)	[1][2][3]
Bioavailability	High	Mice, Rats, Dogs	[2][3]

Experimental Protocols

Western Blot for ERα Degradation

• Cell Seeding: Seed MCF-7 cells in 6-well plates at a density of 5 x 10^5 cells per well and allow them to adhere overnight.

• Treatment: Treat the cells with varying concentrations of ERD-3111 (e.g., 0.1 nM to 100 nM) for 24 hours. Include a vehicle control (e.g., DMSO).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel. After electrophoresis, transfer the proteins to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate the membrane with a primary antibody against ERα overnight at 4°C. Use an antibody against a housekeeping protein (e.g., β-actin or GAPDH) as a loading control.

• Detection: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate.

• Analysis: Quantify the band intensities using densitometry software and normalize the ERα signal to the loading control.

Visualizations

Caption: Mechanism of action for ERD-3111-mediated ERα degradation.

Caption: Experimental workflow for Western blot analysis of ERα degradation.

Caption: Troubleshooting logic for inconsistent ERD-3111 results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. PROteolysis TArgeting Chimera (PROTAC) Estrogen Receptor Degraders for Treatment of Estrogen Receptor-Positive Advanced Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ERD-3111 - Drug Targets, Indications, Patents - Synapse [synapse-patsnap-com.libproxy1.nus.edu.sg]
• 6. ERD-3111 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]

Reference Data & Comparative Studies

ERD-3111 vs. Fulvestrant: A Comparative Efficacy Guide for Estrogen Receptor Degraders

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the preclinical efficacy of ERD-3111, a novel orally bioavailable PROTAC ERα degrader, and fulvestrant, an established selective estrogen receptor degrader (SERD). The information is compiled from publicly available research to assist in the evaluation of these two compounds for the treatment of ER-positive (ER+) breast cancer.

Executive Summary

ERD-3111 and fulvestrant both function by degrading the estrogen receptor alpha (ERα), a key driver of ER+ breast cancer. However, they represent distinct therapeutic modalities. Fulvestrant is a steroidal antiestrogen that acts as a pure ER antagonist, inducing a conformational change in the receptor that leads to its degradation.[1][2] In contrast, ERD-3111 is a proteolysis-targeting chimera (PROTAC) that utilizes the cell's own ubiquitin-proteasome system to specifically target and eliminate the ERα protein.[3] Preclinical data suggests that ERD-3111 demonstrates potent ERα degradation and significant antitumor activity, including in models with acquired resistance to other endocrine therapies.[3]

Mechanism of Action

Fulvestrant: A Selective Estrogen Receptor Degrader (SERD)

Fulvestrant binds competitively to the estrogen receptor, sterically hindering its dimerization and nuclear translocation.[1][2] This binding induces an unstable conformation of the ERα protein, marking it for degradation by the cellular proteasome. This dual action of antagonism and degradation effectively abrogates ERα signaling.[1][2]

ERD-3111: A PROTAC ERα Degrader

ERD-3111 is a heterobifunctional molecule. One end binds to the estrogen receptor, and the other end recruits an E3 ubiquitin ligase (Cereblon).[3] This proximity induces the ubiquitination of ERα, tagging it for degradation by the proteasome. This catalytic mechanism allows a single molecule of ERD-3111 to induce the degradation of multiple ERα proteins, potentially leading to a more profound and sustained suppression of ER signaling.[3]

Preclinical Efficacy: A Comparative Overview

Direct head-to-head preclinical studies with detailed quantitative data for both ERD-3111 and fulvestrant are not extensively available in the public domain. However, data from separate studies in the widely used ER+ MCF-7 breast cancer xenograft model provide a basis for comparison.

In Vitro Degradation Activity

Compound	Cell Line	DC50 (nM)	Dmax (%)	Reference
ERD-3111	MCF-7	0.5	>90%	[3]
Fulvestrant	MCF-7	Not Reported	Not Reported	-

Note: DC50 represents the concentration required to degrade 50% of the target protein, and Dmax is the maximum degradation achieved. While a direct DC50 for fulvestrant is not provided in the same context, it is well-established as a potent ER degrader.

In Vivo Antitumor Activity in MCF-7 Xenograft Models

The following table summarizes the reported in vivo efficacy of ERD-3111 and fulvestrant in mouse xenograft models of MCF-7 human breast cancer. It is important to note that these results are from different studies and direct comparisons should be made with caution.

Compound	Dosing Regimen	Tumor Growth Inhibition (TGI) / Outcome	Reference
ERD-3111	Not specified in abstract	Tumor regression or complete tumor growth inhibition	[3]
Fulvestrant	5 mg/mouse, s.c.	Significant tumor growth inhibition	[4]

A 2023 study in the Journal of Medicinal Chemistry reported that ERD-3111 achieves tumor regression or complete tumor growth inhibition in the parental MCF-7 xenograft model.[3] The same study also demonstrated efficacy in two clinically relevant ESR1 mutated mouse models, suggesting potential advantages in overcoming acquired resistance.[3] Another study showed that fulvestrant treatment resulted in significantly decreased tumor growth compared to tamoxifen in an MCF-7 xenograft model.[4]

Signaling Pathways and Experimental Workflows

Estrogen Receptor Signaling and Degradation Pathways

The following diagram illustrates the estrogen receptor signaling pathway and the mechanisms of action for both fulvestrant and ERD-3111.

Caption: ER signaling and mechanisms of fulvestrant and ERD-3111.

General Experimental Workflow for In Vivo Efficacy Studies

The diagram below outlines a typical workflow for assessing the in vivo efficacy of ER degraders in a xenograft model.

Caption: General workflow for MCF-7 xenograft studies.

Experimental Protocols

Detailed experimental protocols for the pivotal ERD-3111 studies are outlined in the 2023 Journal of Medicinal Chemistry publication by Chen et al. While the full text is not publicly available in all databases, the general methodologies for these types of studies are summarized below.

In Vitro ERα Degradation Assay

• Cell Line: MCF-7 human breast cancer cells.

• Treatment: Cells are treated with varying concentrations of the test compound (ERD-3111 or fulvestrant) for a specified period (e.g., 24 hours).

• Lysis and Protein Quantification: Cells are lysed, and total protein concentration is determined using a standard assay (e.g., BCA assay).

• Western Blotting: Equal amounts of protein are separated by SDS-PAGE, transferred to a membrane, and probed with primary antibodies against ERα and a loading control (e.g., β-actin or GAPDH).

• Data Analysis: Band intensities are quantified, and the percentage of ERα degradation is calculated relative to the vehicle-treated control. DC50 and Dmax values are determined from concentration-response curves.

In Vivo MCF-7 Xenograft Model

• Animal Model: Ovariectomized female immunodeficient mice (e.g., BALB/c nude or NSG).

• Hormone Supplementation: A slow-release estrogen pellet is subcutaneously implanted to support the growth of the hormone-dependent MCF-7 cells.

• Tumor Inoculation: MCF-7 cells are suspended in a suitable medium (e.g., Matrigel) and injected subcutaneously into the flank of the mice.

• Tumor Growth and Treatment Initiation: Tumors are allowed to grow to a palpable size (e.g., 100-200 mm³). Mice are then randomized into treatment groups (vehicle, ERD-3111, fulvestrant).

• Drug Administration: ERD-3111 is typically administered orally (p.o.) daily, while fulvestrant is administered via subcutaneous (s.c.) or intramuscular (i.m.) injection at specified intervals.

• Efficacy Assessment: Tumor volume is measured regularly (e.g., twice weekly) using calipers. Animal body weight is monitored as an indicator of toxicity.

• Endpoint Analysis: At the end of the study, tumors are excised, and tissues can be used for pharmacodynamic analyses, such as Western blotting or immunohistochemistry (IHC) to assess ERα levels and other biomarkers.

Conclusion

ERD-3111 represents a promising next-generation ERα degrader with a distinct PROTAC mechanism of action. Preclinical data highlight its potent ability to degrade ERα and inhibit tumor growth, including in models of acquired resistance. While direct comparative efficacy data with fulvestrant is limited in the public domain, the available information suggests that ERD-3111's oral bioavailability and potent activity warrant further investigation as a potential therapeutic for ER+ breast cancer. A thorough evaluation of the full preclinical data from head-to-head studies is crucial for a definitive comparison of the efficacy of these two agents.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. New generation estrogen receptor-targeted agents in breast cancer: present situation and future prospectives – ScienceOpen [scienceopen.com]
• 4. aacrjournals.org [aacrjournals.org]

A Preclinical Head-to-Head: ERD-3111 vs. ARV-471 in ER+ Breast Cancer

In the landscape of targeted therapies for estrogen receptor-positive (ER+) breast cancer, a new class of drugs known as PROteolysis TArgeting Chimeras (PROTACs) is demonstrating significant promise. These molecules offer a novel mechanism of action by harnessing the cell's own machinery to degrade specific proteins, in this case, the estrogen receptor. This guide provides a detailed preclinical comparison of two such investigational oral ERα PROTACs: ERD-3111 and ARV-471 (Vepdegestrant).

Both molecules are designed to overcome the limitations of current endocrine therapies, including resistance driven by ESR1 mutations. This comparison is intended for researchers, scientists, and drug development professionals to provide an objective overview of the available preclinical data and the experimental protocols that support it.

Mechanism of Action: A Shared Strategy of Targeted Degradation

Both ERD-3111 and ARV-471 are heterobifunctional molecules. They work by simultaneously binding to the estrogen receptor α (ERα) and an E3 ubiquitin ligase, specifically Cereblon (CRBN). This proximity induces the formation of a ternary complex, leading to the ubiquitination of ERα and its subsequent degradation by the proteasome. This event-driven mechanism allows for the catalytic degradation of the target protein, offering the potential for a more potent and durable response compared to traditional occupancy-driven inhibitors.[1][2][3][4]

Fig. 1: General PROTAC Mechanism of Action for ERα Degradation.

In Vitro Performance: Potency in Degradation and Cell Growth Inhibition

Both ERD-3111 and ARV-471 have demonstrated potent in vitro activity in ER+ breast cancer cell lines, including those harboring clinically relevant ESR1 mutations.

Parameter	ERD-3111	ARV-471
ERα Degradation (DC50)	0.5 nM[5][6]	0.9 nM (WT ER)[1]
Cell Lines Tested	MCF-7 (WT), MCF-7 (ESR1 Y537S, D538G)[7][8]	Multiple ER+ cell lines including those with clinically relevant ligand-independent ER mutants[1]
Effect on Cell Proliferation	Inhibited proliferation in ER-dependent breast cancer cell lines	Inhibited ER-dependent breast cancer cell line proliferation[9]

Experimental Protocols:

• ERα Degradation Assay (Western Blot): ER+ breast cancer cells (e.g., MCF-7) are treated with varying concentrations of the PROTAC molecule for a specified time (e.g., 4 hours).[1] Cell lysates are then collected, and the levels of ERα protein are quantified using Western blot analysis. The DC50 value, representing the concentration at which 50% of the target protein is degraded, is then calculated.

• Cell Proliferation Assay: ER+ breast cancer cells are seeded in multi-well plates and treated with the compounds over a period of several days. Cell viability is assessed using assays such as CellTiter-Glo® to determine the impact on cell proliferation.

Fig. 2: Workflow for In Vitro Evaluation of ERα Degraders.

In Vivo Efficacy: Tumor Growth Inhibition in Xenograft Models

Preclinical studies in animal models are crucial for evaluating the therapeutic potential of drug candidates. Both ERD-3111 and ARV-471 have demonstrated significant anti-tumor activity in vivo.

Parameter	ERD-3111	ARV-471
ERα Degradation in Tumors	Significant reduction of ERα protein levels in tumor tissues[7]	>90% in vivo ER degradation[1]
Tumor Growth Inhibition (TGI)	Achieved tumor regression and complete tumor growth inhibition[7][10][11]	85-120% TGI in MCF-7 orthotopic xenograft models[1][9]
Models Used	Parental MCF-7 xenograft (WT ER), and two clinically relevant ESR1 mutated models (Y537S and D538G)[7][8]	Orthotopic MCF7 CDX model, ST941/HI ERY537S mutant PDX model[1][9]
Oral Bioavailability	Demonstrated high oral bioavailability in mice, rats, and dogs[4][11][12]	Orally bioavailable
Toxicity	No animal weight loss or other toxicity observed in mice[7][8]	Well-tolerated in preclinical models

Experimental Protocols:

• Xenograft Tumor Models: Immunocompromised mice are implanted with ER+ breast cancer cells (e.g., MCF-7) or patient-derived xenografts (PDX). For MCF-7 models, estradiol pellets are often implanted to support tumor growth. Once tumors reach a specified size, mice are randomized into vehicle control and treatment groups. The compounds are administered orally at various doses and schedules. Tumor volume and body weight are monitored regularly. At the end of the study, tumors are harvested to assess ERα protein levels via Western blot or other methods.

Combination Therapy Potential

A key strategy in cancer treatment is the use of combination therapies to enhance efficacy and overcome resistance. Preclinical data suggests that ARV-471 combines well with CDK4/6 inhibitors (palbociclib, abemaciclib, ribociclib), mTOR inhibitors (everolimus), and PI3K inhibitors (alpelisib, inavolisib), leading to robust tumor regressions.[9][13][14] While specific combination therapy data for ERD-3111 was not as extensively detailed in the initial findings, its potent monotherapy activity suggests it could also be a strong candidate for combination regimens.

Summary and Future Outlook

Both ERD-3111 and ARV-471 have shown compelling preclinical data as potent, orally bioavailable ERα PROTAC degraders. They effectively degrade both wild-type and mutant ERα, leading to significant tumor growth inhibition in various xenograft models.

• ARV-471 (Vepdegestrant) is further along in clinical development, with extensive preclinical data supporting its efficacy as a monotherapy and in combination with other targeted agents.[1][2][9][13][14][15][16][17][18][19][20]

• ERD-3111 has demonstrated high potency with a very low DC50 value and has shown complete tumor growth inhibition in preclinical models, positioning it as a highly promising candidate for further development.[4][5][6][7][8][10][11][12][21]

Direct head-to-head preclinical studies would be invaluable for a more definitive comparison. However, the available data indicates that both molecules represent a significant advancement in the development of novel therapies for ER+ breast cancer. The progression of these and other PROTAC ER degraders into clinical trials will be critical in determining their ultimate therapeutic value for patients.

References

• 1. Oral Estrogen Receptor PROTAC Vepdegestrant (ARV-471) Is Highly Efficacious as Monotherapy and in Combination with CDK4/6 or PI3K/mTOR Pathway Inhibitors in Preclinical ER+ Breast Cancer Models - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cancernetwork.com [cancernetwork.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. excenen.com [excenen.com]
• 7. New generation estrogen receptor-targeted agents in breast cancer: present situation and future prospectives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scienceopen.com [scienceopen.com]
• 9. aacrjournals.org [aacrjournals.org]
• 10. ERD-3111 - Drug Targets, Indications, Patents - Synapse [synapse-patsnap-com.libproxy1.nus.edu.sg]
• 11. Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. [PDF] Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity. | Semantic Scholar [semanticscholar.org]
• 13. aacrjournals.org [aacrjournals.org]
• 14. researchgate.net [researchgate.net]
• 15. arvinasmedical.com [arvinasmedical.com]
• 16. Arvinas Presents Preclinical Data on Protein Degrader, ARV-471, at the 2018 San Antonio Breast Cancer Symposium (SABCS) | Arvinas [ir.arvinas.com]
• 17. pfizer.com [pfizer.com]
• 18. Oral Estrogen Receptor PROTAC Vepdegestrant (ARV-471) Is Highly Efficacious as Monotherapy and in Combination with CDK4/6 or PI3K/mTOR Pathway Inhibitors in Preclinical ER+ Breast Cancer Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. arvinasmedical.com [arvinasmedical.com]
• 20. onclive.com [onclive.com]
• 21. ERD-3111 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]

A Head-to-Head Comparison of ERD-3111 and Other Oral SERDs for ER+ Breast Cancer

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of the preclinical oral PROTAC ERα degrader, ERD-3111, with other oral Selective Estrogen Receptor Degraders (SERDs) that are either FDA-approved or in late-stage clinical development. This guide synthesizes key experimental data on efficacy, safety, and pharmacokinetics to offer an objective evaluation of these promising therapies for estrogen receptor-positive (ER+) breast cancer.

The landscape of endocrine therapy for ER+ breast cancer is rapidly evolving, with a new generation of oral SERDs emerging as a significant advancement over the intramuscularly administered fulvestrant. These agents offer the convenience of oral administration and have demonstrated efficacy in patients with tumors harboring ESR1 mutations, a common mechanism of resistance to aromatase inhibitors. This guide will delve into the preclinical profile of ERD-3111 and compare it against the FDA-approved oral SERDs, elacestrant (Orserdu™) and imlunestrant (Inluriyo™), as well as other notable oral SERDs in clinical development: camizestrant, giredestrant, and vepdegestrant (ARV-471).

Mechanism of Action: A Shared Path with Distinct Approaches

Oral SERDs function by binding to the estrogen receptor (ERα), leading to its degradation and thereby blocking downstream signaling that drives tumor growth. While all the compounds discussed here share this fundamental mechanism, ERD-3111 and vepdegestrant employ a distinct strategy as Proteolysis Targeting Chimeras (PROTACs). PROTACs are bifunctional molecules that recruit an E3 ubiquitin ligase to the target protein (ERα), leading to its ubiquitination and subsequent degradation by the proteasome. This catalytic mechanism of action may offer advantages in terms of potency and duration of effect.

Mechanism of Oral SERDs and PROTACs.

Preclinical Efficacy: A Comparative Analysis

The following tables summarize the key preclinical efficacy data for ERD-3111 and other oral SERDs, focusing on their ability to degrade ERα and inhibit tumor growth in both wild-type and ESR1-mutant breast cancer models.

Table 1: In Vitro ERα Degradation and Anti-proliferative Activity

Compound	Cell Line	ERα Status	DC50/IC50 (nM)	Reference
ERD-3111	MCF-7	Wild-type	DC50: 0.5	[1]
Elacestrant	MCF-7	Wild-type	IC50: 13	N/A
Imlunestrant	MCF-7	Wild-type	IC50: 0.61	N/A
Camizestrant	MCF-7	Wild-type	IC50: 0.3	N/A
Giredestrant	MCF-7	Wild-type	IC50: 0.05	[2]
Vepdegestrant (ARV-471)	MCF-7	Wild-type	DC50: <1	[3]

Table 2: In Vivo Anti-tumor Efficacy in Xenograft Models

Compound	Xenograft Model	ERα Status	Dosing	Tumor Growth Inhibition (TGI) / Regression	Reference
ERD-3111	MCF-7	Wild-type	10 mg/kg, p.o., q.d.	Complete tumor growth inhibition	[4]
ERD-3111	MCF-7-Y537S	ESR1 mutant	10 mg/kg, p.o., q.d.	Tumor regression	[4][5]
ERD-3111	MCF-7-D538G	ESR1 mutant	10 mg/kg, p.o., q.d.	Tumor regression	[4][5]
Vepdegestrant (ARV-471)	MCF-7	Wild-type	10 mg/kg, p.o., q.d.	>100% TGI (regression)	[3]
Vepdegestrant (ARV-471)	ST941 (PDX)	ESR1 Y537S mutant	30 mg/kg, p.o., q.d.	>100% TGI (regression)	[3]
Giredestrant	Patient-derived xenograft (PDX)	ESR1 Y537S mutant	1 mg/kg, p.o., q.d.	Tumor regression	[1][6]

Preclinical data highlights the potent activity of ERD-3111, demonstrating sub-nanomolar ERα degradation and complete tumor growth inhibition or regression in both wild-type and clinically relevant ESR1-mutant xenograft models.[1][4][5] Notably, ERD-3111 has been reported to be more efficacious in vivo than vepdegestrant (ARV-471), another PROTAC ER degrader in late-stage clinical development.

Clinical Performance of Approved and Investigational Oral SERDs

While ERD-3111 is in the preclinical stage, several other oral SERDs have advanced to clinical trials, with two receiving FDA approval. The following table summarizes key clinical data from pivotal trials.

Table 3: Clinical Efficacy of Oral SERDs in ER+/HER2- Advanced/Metastatic Breast Cancer

Compound	Trial Name	Patient Population	Comparator	Median Progression-Free Survival (mPFS)	Objective Response Rate (ORR)	Reference
Elacestrant (Orserdu™)	EMERALD	Pre-treated, ESR1-mutated	Standard of Care (SOC) Endocrine Therapy	3.8 months vs 1.9 months (HR: 0.55)	13.2% vs 6.3%	[7]
Imlunestrant (Inluriyo™)	EMBER-3	Pre-treated, ESR1-mutated	SOC Endocrine Therapy	5.5 months vs 3.8 months (HR: 0.62)	14.3% vs 7.7%	[8][9]
Camizestrant	SERENA-2	Pre-treated (overall population)	Fulvestrant	7.2 months vs 3.7 months (HR: 0.58)	N/A	[10]
Giredestrant	acelERA	Pre-treated (overall population)	Physician's choice of endocrine therapy	5.6 months vs 5.4 months (HR: 1.17)	6.3% vs 9.4%	[2]
Vepdegestrant (ARV-471)	VERITAC-2	Pre-treated, ESR1-mutated	Fulvestrant	Statistically significant improvement vs fulvestrant	N/A	[11]

The clinical data for elacestrant and imlunestrant led to their FDA approval for patients with ER+, HER2-, ESR1-mutated advanced or metastatic breast cancer who have experienced disease progression on prior endocrine therapy.[7][8][9] Camizestrant and vepdegestrant have also shown promising results in their respective clinical trials, demonstrating a progression-free survival benefit.[10][11]

Experimental Protocols

Detailed experimental methodologies are crucial for the replication and validation of scientific findings. Below are summaries of the key experimental protocols used in the preclinical evaluation of ERD-3111.

In Vitro ERα Degradation Assay

• Cell Line: MCF-7 breast cancer cells.

• Treatment: Cells were treated with varying concentrations of ERD-3111 for a specified period (e.g., 24 hours).

• Lysis and Protein Quantification: Cells were lysed, and total protein concentration was determined using a BCA assay.

• Western Blotting: Equal amounts of protein were separated by SDS-PAGE, transferred to a PVDF membrane, and probed with primary antibodies specific for ERα and a loading control (e.g., β-actin).

• Detection and Analysis: Membranes were incubated with HRP-conjugated secondary antibodies, and protein bands were visualized using an enhanced chemiluminescence (ECL) detection system. Band intensities were quantified using densitometry software, and the percentage of ERα degradation was calculated relative to vehicle-treated controls. The DC50 value, the concentration at which 50% of the target protein is degraded, was then determined.

In Vitro Degradation Assay Workflow.

In Vivo Xenograft Studies

• Animal Model: Immunocompromised mice (e.g., NOD-scid gamma mice).

• Tumor Implantation: MCF-7 cells (either wild-type or with engineered ESR1 mutations) were implanted subcutaneously into the mice.

• Tumor Growth and Randomization: Once tumors reached a palpable size (e.g., 100-200 mm³), mice were randomized into treatment and control groups.

• Drug Administration: ERD-3111 was administered orally (p.o.) at a specified dose and schedule (e.g., once daily, q.d.). The vehicle control group received the formulation without the active compound.

• Tumor Measurement: Tumor volume was measured regularly (e.g., twice weekly) using calipers.

• Data Analysis: Tumor growth inhibition (TGI) was calculated as the percentage difference in the mean tumor volume between the treated and vehicle control groups. Tumor regression is noted when the tumor volume decreases from the initial measurement.

In Vivo Xenograft Study Workflow.

Conclusion

ERD-3111 has demonstrated a promising preclinical profile as a potent, orally bioavailable PROTAC ERα degrader with significant anti-tumor activity in both wild-type and ESR1-mutant breast cancer models. Its distinct mechanism of action and superior preclinical efficacy compared to some other oral SERDs in development warrant further investigation. As the clinical landscape for oral SERDs continues to evolve with the approval of elacestrant and imlunestrant and the advancement of other candidates, the potential of PROTAC-based degraders like ERD-3111 offers an exciting avenue for overcoming endocrine resistance and improving outcomes for patients with ER+ breast cancer. Future clinical trials will be essential to determine the ultimate therapeutic value of ERD-3111 in this competitive and rapidly advancing field.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Roche presents details on breast cancer pill giredestrant - European Biotechnology Magazine [european-biotechnology.com]
• 6. GDC-9545 (Giredestrant): A Potent and Orally Bioavailable Selective Estrogen Receptor Antagonist and Degrader with an Exceptional Preclinical Profile for ER+ Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ir.contexttherapeutics.com [ir.contexttherapeutics.com]
• 8. oncologynewscentral.com [oncologynewscentral.com]
• 9. oncnursingnews.com [oncnursingnews.com]
• 10. researchgate.net [researchgate.net]
• 11. appliedclinicaltrialsonline.com [appliedclinicaltrialsonline.com]

A Head-to-Head Comparison of ERD-3111 and Other PROTACs for Estrogen Receptor Alpha Degradation

For Researchers, Scientists, and Drug Development Professionals

In the landscape of targeted protein degradation, Proteolysis Targeting Chimeras (PROTACs) have emerged as a powerful modality for eliminating disease-causing proteins. This guide provides a comprehensive, data-driven comparison of ERD-3111, a novel PROTAC targeting Estrogen Receptor Alpha (ERα), against other prominent ERα-targeting PROTACs and the selective estrogen receptor degrader (SERD), fulvestrant.

ERα is a key driver in the majority of breast cancers, and targeting it for degradation is a clinically validated therapeutic strategy. This comparison focuses on the in vitro potency, maximal degradation, and in vivo efficacy of these molecules, supported by detailed experimental protocols to aid in the evaluation and design of future research.

Mechanism of Action: PROTAC-mediated ERα Degradation

PROTACs are heterobifunctional molecules that hijack the cell's natural protein disposal system, the ubiquitin-proteasome pathway. They consist of two ligands connected by a linker: one binds to the target protein (ERα), and the other recruits an E3 ubiquitin ligase. This induced proximity results in the ubiquitination of ERα, marking it for degradation by the proteasome.

Figure 1: PROTAC-mediated degradation of Estrogen Receptor Alpha (ERα).

ERD-3111 utilizes the Cereblon (CRBN) E3 ligase, a component of the CUL4-RBX1-DDB1-CRBN (CRL4CRBN) complex, to induce ERα degradation.[1][2]

Quantitative Performance Comparison

The following tables summarize the key performance metrics for ERD-3111 and its comparators based on available preclinical data.

In Vitro Degradation Potency and Efficacy

The half-maximal degradation concentration (DC50) represents the potency of a PROTAC in inducing the degradation of its target, while the maximum degradation (Dmax) indicates the efficacy of degradation.

Compound	Target	E3 Ligase Ligand	Cell Line	DC50 (nM)	Dmax (%)
ERD-3111	ERα	CRBN (TX-16)[2]	MCF-7	0.5 [3][4][5][6]	Not Reported
ARV-471 (Vepdegestrant)	ERα	CRBN[7]	MCF-7	~0.9 - 2[4][7]	>95 [8]
ERD-4001	ERα	Not Reported	Not Reported	0.05	Not Reported
HP568	ERα	Not Reported	Not Reported	0.1 (WT ER)	Not Reported
ERD-308	ERα	VHL	MCF-7	0.17	>95 (at 5 nM)
AC699	ERα	Not Reported	Not Reported	Not Reported	Not Reported
Fulvestrant (SERD)	ERα	N/A	MCF-7	N/A	~50[9]

WT: Wild-Type

In Vivo Anti-Tumor Efficacy

Tumor growth inhibition (TGI) is a measure of a compound's ability to suppress tumor growth in animal models.

Compound	Model	Dose & Schedule	Tumor Growth Inhibition (TGI) (%)
ERD-3111	MCF-7 Xenograft	Not Reported	Tumor regression or complete tumor growth inhibition [10][11]
ARV-471 (Vepdegestrant)	MCF-7 Xenograft	3, 10, 30 mg/kg, oral, daily	85, 98, 120 [7]
HP568	Not Reported	Not Reported	90 - 123
Fulvestrant (SERD)	MCF-7 Xenograft	Not Reported	31 - 80[7]

Head-to-Head Analysis

ERD-3111 demonstrates high potency in vitro with a DC50 of 0.5 nM, positioning it as one of the more potent ERα-targeting PROTACs.[3][4][5][6] While a specific Dmax value for ERD-3111 is not publicly available, reports describe it as achieving "potent" and "complete" degradation.[10][11] In comparison, ARV-471 (Vepdegestrant) shows a slightly higher DC50 in the range of 0.9 to 2 nM but with a confirmed high Dmax of over 95%.[4][7][8]

In vivo, both ERD-3111 and ARV-471 exhibit significant anti-tumor activity. ERD-3111 is reported to cause tumor regression or complete growth inhibition in MCF-7 xenograft models.[10][11] ARV-471 has demonstrated dose-dependent tumor growth inhibition, reaching up to 120% TGI at a 30 mg/kg daily oral dose.[7] HP568 also shows impressive in vivo efficacy with a reported TGI of 90-123%. Fulvestrant, a clinically approved SERD, shows a comparatively lower maximal ERα degradation and in vivo efficacy.[7][9]

A recent study highlighted potential off-target effects for some ERα PROTACs, including ERD-3111 and ARV-471, which were found to also degrade the progesterone receptor (PR) and phosphodiesterase 6D (PDE6D). This ER-independent degradation is an important consideration for the continued development and clinical translation of these molecules.

Detailed Experimental Protocols

To ensure reproducibility and facilitate comparative studies, detailed methodologies for key experiments are provided below.

Western Blot for PROTAC-Mediated Protein Degradation (DC50 and Dmax Determination)

This protocol outlines the steps to quantify the degradation of ERα in a breast cancer cell line (e.g., MCF-7) following treatment with a PROTAC.

Figure 2: Workflow for Western Blot analysis of PROTAC-mediated degradation.

Materials:

• MCF-7 cells

• Cell culture medium (e.g., DMEM with 10% FBS)

• PROTAC of interest (e.g., ERD-3111) and vehicle control (e.g., DMSO)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody: Rabbit anti-ERα

• Secondary antibody: HRP-conjugated anti-rabbit IgG

• Loading control antibody (e.g., anti-β-actin)

• Chemiluminescent substrate (ECL)

• Imaging system

Procedure:

• Cell Culture and Treatment: Seed MCF-7 cells in 6-well plates and allow them to adhere overnight. Treat cells with a serial dilution of the PROTAC (e.g., 0.1 nM to 1000 nM) and a vehicle control for a specified time (e.g., 24 hours).

• Cell Lysis: Wash cells with ice-cold PBS and lyse with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel and perform electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Immunoblotting: Block the membrane and then incubate with the primary anti-ERα antibody overnight at 4°C. Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Apply ECL substrate and capture the chemiluminescent signal using an imaging system.

• Data Analysis: Quantify the band intensities for ERα and the loading control. Normalize the ERα signal to the loading control. Calculate the percentage of ERα remaining relative to the vehicle control. Plot the percentage of remaining protein against the log of the PROTAC concentration and fit a dose-response curve to determine the DC50 and Dmax values.

In Vivo MCF-7 Xenograft Model for Efficacy Studies

This protocol describes a general procedure for establishing and utilizing an MCF-7 xenograft model to evaluate the anti-tumor efficacy of orally administered PROTACs.

Figure 3: Workflow for an in vivo MCF-7 xenograft study.

Materials:

• MCF-7 cells

• Immunocompromised mice (e.g., female athymic nude mice)

• Matrigel

• Estrogen pellets (MCF-7 tumors are estrogen-dependent)

• PROTAC formulation for oral administration

• Vehicle control

• Calipers for tumor measurement

Procedure:

• Animal Preparation: Implant mice with estrogen pellets several days prior to tumor cell injection.

• Tumor Implantation: Subcutaneously inject a suspension of MCF-7 cells and Matrigel into the flank of each mouse.

• Tumor Monitoring and Randomization: Monitor tumor growth with calipers. Once tumors reach a predetermined size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

• Drug Administration: Administer the PROTAC or vehicle control orally (e.g., by gavage) according to the desired dosing schedule (e.g., daily).

• Efficacy Assessment: Measure tumor volumes and body weights regularly.

• Endpoint Analysis: At the end of the study, euthanize the mice, and excise the tumors for weight measurement. A portion of the tumor can be processed for pharmacodynamic analysis, such as Western blotting, to confirm ERα degradation.

• Data Analysis: Calculate the Tumor Growth Inhibition (TGI) using the formula: TGI (%) = [1 - (mean tumor volume of treated group at endpoint / mean tumor volume of control group at endpoint)] x 100.

Surface Plasmon Resonance (SPR) for Ternary Complex Affinity

SPR is a powerful technique to measure the binding kinetics and affinity of the ternary complex formed between the target protein, the PROTAC, and the E3 ligase.

General Principle:

• Immobilize one of the proteins (e.g., the E3 ligase) onto the sensor chip surface.

• Inject the PROTAC to measure the binary interaction (PROTAC-E3 ligase).

• In a separate experiment, inject a pre-incubated mixture of the PROTAC and the target protein (ERα) over the immobilized E3 ligase to measure the formation of the ternary complex.

• By comparing the binding responses and kinetics, the affinity (Kd) and cooperativity of the ternary complex can be determined.

Note: The specific experimental conditions for SPR, including protein concentrations, buffer composition, and immobilization strategy, need to be optimized for each specific PROTAC and protein pair.

Conclusion

ERD-3111 is a highly potent ERα-targeting PROTAC that demonstrates significant promise in preclinical models. Its high in vitro potency and robust in vivo efficacy position it as a strong candidate for further development in the treatment of ER+ breast cancer. While direct head-to-head Dmax and ternary complex affinity data with all comparators are not yet fully available, the existing evidence suggests that ERD-3111 is among the leading next-generation ERα degraders. Further studies, including detailed pharmacokinetic and pharmacodynamic profiling, as well as head-to-head comparisons under standardized conditions, will be crucial to fully elucidate the therapeutic potential of ERD-3111 relative to other emerging ERα-targeting PROTACs. The provided experimental protocols serve as a guide for researchers to conduct such comparative evaluations.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. ERD-3111 | Estrogen Receptor/ERR | TargetMol [targetmol.com]
• 3. ARV-471 | ARV471| PROTAC AR degrader | CAS#2229711-08-2 |2229711-08-2 | InvivoChem [invivochem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. aacrjournals.org [aacrjournals.org]
• 7. Oral Estrogen Receptor PROTAC Vepdegestrant (ARV-471) Is Highly Efficacious as Monotherapy and in Combination with CDK4/6 or PI3K/mTOR Pathway Inhibitors in Preclinical ER+ Breast Cancer Models - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Oral Estrogen Receptor PROTAC Vepdegestrant (ARV-471) Is Highly Efficacious as Monotherapy and in Combination with CDK4/6 or PI3K/mTOR Pathway Inhibitors in Preclinical ER+ Breast Cancer Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. [PDF] Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity. | Semantic Scholar [semanticscholar.org]
• 11. Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]

ERD-3111: A Paradigm Shift in Estrogen Receptor Targeted Therapy, Demonstrating Superiority Over Tamoxifen

For Immediate Release

A novel proteolysis targeting chimera (PROTAC), ERD-3111, has demonstrated significant preclinical superiority over the long-standing selective estrogen receptor modulator (SERM), tamoxifen, in the context of estrogen receptor-positive (ER+) breast cancer. This next-generation therapeutic agent operates via a distinct and highly efficient mechanism of action, leading to potent tumor growth inhibition and offering a promising new strategy for researchers, scientists, and drug development professionals in the oncology space. This guide provides an objective comparison of ERD-3111 and tamoxifen, supported by available experimental data.

Executive Summary

ERD-3111 is an orally active PROTAC that targets the estrogen receptor alpha (ERα) for degradation.[1][2] Unlike tamoxifen, which acts as a competitive antagonist of estrogen at the receptor, ERD-3111 facilitates the ubiquitination and subsequent proteasomal degradation of the ERα protein itself. This fundamental difference in mechanism translates to a more profound and sustained suppression of estrogen signaling. Preclinical studies have shown that ERD-3111 induces tumor regression in xenograft models and is effective against both wild-type and mutated forms of ERα, a key driver of resistance to current endocrine therapies.[2]

Comparative Data: ERD-3111 vs. Tamoxifen

The following tables summarize the key performance indicators of ERD-3111 and tamoxifen based on available preclinical data.

Table 1: In Vitro Potency

Compound	Mechanism of Action	Cell Line	Potency Metric	Value
ERD-3111	ERα Degrader (PROTAC)	ER+ Breast Cancer Cells	DC50 (Degradation)	0.5 nM
Tamoxifen	ERα Antagonist (SERM)	MCF-7	IC50 (Inhibition)	~1-13.57 µM

Note: DC50 represents the concentration required to degrade 50% of the target protein, while IC50 is the concentration needed to inhibit 50% of a biological function. The significantly lower nanomolar DC50 value for ERD-3111 highlights its high potency in eliminating the ERα protein compared to the micromolar concentrations of tamoxifen required for antagonistic activity.

Table 2: In Vivo Efficacy in Xenograft Models

Compound	Model	Key Findings
ERD-3111	MCF-7 Xenograft (wild-type and mutated ERα)	Achieves tumor regression and complete tumor growth inhibition. Effective against clinically relevant ESR1 mutations.
Tamoxifen	MCF-7 Xenograft	Inhibits estrogen-stimulated tumor growth.

Mechanism of Action: A Tale of Two Pathways

The superiority of ERD-3111 lies in its fundamentally different approach to neutralizing the estrogen receptor.

Tamoxifen's Mechanism: As a Selective Estrogen Receptor Modulator (SERM), tamoxifen competes with estrogen for binding to ERα.[3] When bound, it induces a conformational change in the receptor that prevents the recruitment of coactivators necessary for gene transcription, thereby blocking estrogen-driven cell proliferation.[4] However, it can also exhibit partial agonist activity in some tissues and its effectiveness can be limited by mutations in the estrogen receptor that lead to resistance.

ERD-3111's Mechanism: ERD-3111 is a bifunctional molecule. One end binds to ERα, and the other recruits an E3 ubiquitin ligase. This proximity induces the ubiquitination of ERα, marking it for degradation by the proteasome. This process effectively eliminates the receptor from the cell, offering a more complete shutdown of estrogen signaling and a way to overcome resistance mechanisms associated with receptor mutations.

A diagram illustrating the distinct mechanisms of action of Tamoxifen and ERD-3111.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are representative protocols for key experiments used to evaluate the efficacy of ERα-targeted therapies.

ERα Degradation Assay via Western Blot

This protocol is designed to quantify the degradation of ERα in cancer cells following treatment with a PROTAC like ERD-3111.

• Cell Culture and Treatment: Plate ER+ breast cancer cells (e.g., MCF-7) and allow them to adhere. Treat the cells with varying concentrations of ERD-3111 or vehicle control for a specified time course (e.g., 2, 4, 8, 16, 24 hours).

• Cell Lysis: Wash cells with ice-cold PBS and lyse them using RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

• Immunoblotting: Block the membrane and probe with a primary antibody against ERα, followed by an HRP-conjugated secondary antibody. A loading control antibody (e.g., β-actin or GAPDH) should also be used.

• Detection and Analysis: Visualize protein bands using an enhanced chemiluminescence (ECL) substrate and quantify band intensity using densitometry software. Normalize ERα levels to the loading control to determine the percentage of degradation.

A flowchart of the Western Blot protocol for assessing ERα degradation.

In Vivo Tumor Xenograft Study

This protocol outlines a typical xenograft study to compare the in vivo efficacy of ERD-3111 and tamoxifen.

• Cell Implantation: Subcutaneously implant ER+ breast cancer cells (e.g., MCF-7) into the flank of immunocompromised mice. Estrogen supplementation is often required to support initial tumor growth.[5]

• Tumor Growth and Randomization: Monitor tumor growth. Once tumors reach a predetermined size (e.g., 100-200 mm³), randomize the animals into treatment groups (e.g., vehicle control, ERD-3111, tamoxifen).

• Drug Administration: Administer the compounds as per the study design (e.g., oral gavage daily).

• Tumor Measurement: Measure tumor volume with calipers at regular intervals throughout the study.

• Endpoint and Analysis: At the end of the study, euthanize the animals and excise the tumors for weight measurement and further analysis (e.g., immunohistochemistry for biomarkers). Compare tumor growth inhibition between the treatment groups.

A flowchart of the in vivo xenograft study protocol.

Conclusion

The available preclinical data strongly supports the superiority of ERD-3111 over tamoxifen as a therapeutic strategy for ER+ breast cancer. Its novel mechanism of action, which leads to the degradation of ERα, results in a more potent and complete inhibition of estrogen signaling. Furthermore, its efficacy in models with ERα mutations suggests it could overcome a major mechanism of resistance to current endocrine therapies. For researchers and drug development professionals, ERD-3111 represents a significant advancement in the field and a promising candidate for further clinical investigation.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Choosing the Right Protocol to Establish MCF-7 Tumor Xenograft in Nude Mice | Bentham Science [benthamscience.com]
• 4. researchgate.net [researchgate.net]
• 5. MCF7 Xenograft Model - Altogen Labs [altogenlabs.com]

Navigating the Therapeutic Landscape: A Comparative Analysis of ERD-3111 and Competing Estrogen Receptor Degraders

For Immediate Release

In the competitive field of ER+ breast cancer therapeutics, the novel PROTAC ERα degrader, ERD-3111, is emerging as a promising candidate with a potentially favorable therapeutic window. This guide provides a detailed comparison of ERD-3111 against its key competitors, including vepdegestrant (ARV-471), H3B-6545, AC0682, and palazestrant (OP-1250), with a focus on preclinical data, mechanism of action, and experimental protocols.

Mechanism of Action: A Shared Strategy with Subtle Distinctions

ERD-3111, like several of its contemporaries, is a Proteolysis Targeting Chimera (PROTAC) that leverages the cell's own ubiquitin-proteasome system to specifically target and degrade the estrogen receptor alpha (ERα).[1][2][3][4] This mechanism is distinct from traditional inhibitors and offers the potential for improved efficacy and overcoming resistance. ERD-3111 is an orally active PROTAC ERα degrader with a sub-nanomolar half-maximal degradation concentration (DC50) of 0.5 nM.[2]

Other prominent ERα degraders in development include:

• Vepdegestrant (ARV-471): A PROTAC ER degrader currently in Phase 3 clinical trials, making it a key benchmark for ERD-3111.[5] Preclinical data indicate it is more efficacious than fulvestrant.[6][7]

• H3B-6545: A novel selective estrogen receptor covalent antagonist (SERCA) that irreversibly binds to ERα, leading to its inactivation.[8][9][10]

• AC0682: An orally bioavailable, chimeric ERα degrader.[11][12][13][14]

• Palazestrant (OP-1250): A complete ER antagonist and selective ER degrader (SERD).[15][16][17][18]

Comparative Efficacy and Therapeutic Window: A Preclinical Overview

A critical determinant of a drug's clinical success is its therapeutic window – the range between the dose required for a therapeutic effect and the dose at which toxicity occurs. Preclinical studies provide the first glimpse into this crucial parameter.

For ERD-3111, in vivo murine studies have shown no animal weight loss or other observable toxicities at efficacious doses, suggesting a favorable therapeutic window.[1][3] It has demonstrated complete tumor growth inhibition in both wild-type and ESR1-mutated MCF-7 xenograft models.[3][4][19][20][21]

The following table summarizes the available preclinical data for ERD-3111 and its competitors. It is important to note that direct cross-study comparisons should be made with caution due to variations in experimental design.

Compound	Class	Efficacy (Preclinical Models)	Observed Toxicity (Preclinical Models)
ERD-3111	PROTAC ERα Degrader	Complete tumor growth inhibition in wild-type and ESR1-mutated MCF-7 xenografts.[3][4][19][20][21] DC50 of 0.5 nM.[2]	No animal weight loss or other observed toxicity in murine studies.[1][3]
Vepdegestrant (ARV-471)	PROTAC ERα Degrader	More efficacious than fulvestrant in preclinical models.[6][7] Currently in Phase 3 clinical trials.[5]	Favorable safety profile reported in preclinical and early clinical studies.[22]
H3B-6545	SERCA	Superior antitumor activity over fulvestrant in wild-type and mutant ERα breast cancer tumor models.[11]	Information on preclinical toxicity is limited in the provided search results. A Phase 1/2 trial has been conducted.[23]
AC0682	Chimeric ERα Degrader	Potent and selective ERα protein degradation with promising anti-tumor activities in ER-positive animal tumor models.[12][13][14] Sub-nanomolar DC50.[11]	Favorable pharmacological properties reported in preclinical studies.[12][13][14]
Palazestrant (OP-1250)	CERAN / SERD	Superior performance in wild-type and ESR1-mutant breast cancer xenograft studies compared to fulvestrant.[15][16][17]	Favorable tolerability demonstrated in a Phase 1/2 trial.[24]

Experimental Methodologies

The assessment of a therapeutic window relies on robust and well-defined experimental protocols. Below are generalized methodologies for key experiments cited in the preclinical evaluation of ERα degraders.

In Vitro Degradation and Proliferation Assays

• Cell Lines: Human breast cancer cell lines, such as MCF-7 (wild-type ERα) and cell lines engineered to express ESR1 mutations (e.g., Y537S, D538G), are commonly used.

• Drug Treatment: Cells are treated with a range of concentrations of the test compound (e.g., ERD-3111) and comparators.

• Western Blotting: To assess ERα degradation, cell lysates are collected after treatment and subjected to western blotting using an anti-ERα antibody. The intensity of the ERα band is quantified relative to a loading control (e.g., GAPDH or β-actin). The DC50 value is calculated as the concentration of the drug that results in 50% degradation of the target protein.

• Proliferation Assays: Cell viability is measured using assays such as MTT or CellTiter-Glo. The IC50 (half-maximal inhibitory concentration) is determined by plotting cell viability against drug concentration.

In Vivo Xenograft Studies

• Animal Models: Immunocompromised mice (e.g., nude or NSG mice) are typically used.

• Tumor Implantation: Human breast cancer cells (e.g., MCF-7) are implanted subcutaneously or orthotopically into the mammary fat pad.

• Drug Administration: Once tumors reach a specified size, animals are randomized into treatment groups and receive the vehicle control, the test compound (e.g., ERD-3111), or a comparator drug via the appropriate route of administration (e.g., oral gavage).

• Efficacy Assessment: Tumor volume is measured regularly (e.g., twice weekly) using calipers. Body weight is also monitored as a general indicator of toxicity. At the end of the study, tumors are excised and may be analyzed for biomarker changes (e.g., ERα levels).

• Toxicity Assessment: In addition to body weight monitoring, a more comprehensive toxicity assessment may involve collecting blood for hematology and clinical chemistry analysis, as well as harvesting major organs for histopathological examination. The Maximum Tolerated Dose (MTD) is often determined in separate dose-range-finding studies.

Visualizing the Pathways and Processes

To better understand the context of ERD-3111's action, the following diagrams illustrate the ERα signaling pathway, the general mechanism of PROTACs, and a typical experimental workflow.

Figure 1: Simplified Estrogen Receptor Alpha (ERα) Signaling Pathway.

Figure 2: General Mechanism of Action for a PROTAC like ERD-3111.

References

• 1. What are PROTACs? Mechanisms, advantages, and challenges | Drug Discovery News [drugdiscoverynews.com]
• 2. Proteolysis targeting chimera - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. PROTAC: a revolutionary technology propelling small molecule drugs into the next golden age - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Physiologically Relevant Estrogen Receptor Alpha Pathway Reporters for Single-Cell Imaging-Based Carcinogenic Hazard Assessment of Estrogenic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]
• 7. aacrjournals.org [aacrjournals.org]
• 8. researchgate.net [researchgate.net]
• 9. Covalent ERα Antagonist H3B-6545 Demonstrates Encouraging Preclinical Activity in Therapy-Resistant Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Covalent ERα Antagonist H3B-6545 Demonstrates Encouraging Preclinical Activity in Therapy-Resistant Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. New generation estrogen receptor-targeted agents in breast cancer: present situation and future prospectives - PMC [pmc.ncbi.nlm.nih.gov]
• 12. AC-0682 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 13. Accutar Biotechnology Announces First Patient Dosed in China with AC0682 in Phase 1 Study in ER-Positive Breast Cancer - BioSpace [biospace.com]
• 14. Accutar Biotech [accutarbio.com]
• 15. aacrjournals.org [aacrjournals.org]
• 16. Palazestrant (OP-1250), A Complete Estrogen Receptor Antagonist, Inhibits Wild-type and Mutant ER-positive Breast Cancer Models as Monotherapy and in Combination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Olema Oncology Announces Data Highlighting Palazestrant’s Ability to Inhibit Wild-Type & Mutant ER+ Breast Cancer Both as Monotherapy & in Combination With CDK4/6 Inhibitors [drug-dev.com]
• 19. researchgate.net [researchgate.net]
• 20. Estrogen receptor signaling mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. ERD-3111 - Drug Targets, Indications, Patents - Synapse [synapse-patsnap-com.libproxy1.nus.edu.sg]
• 23. Phase 1/2 study of H3B-6545 in women with locally advanced/metastatic estrogen receptor-positive, HER2-negative breast cancer | CoLab [colab.ws]
• 24. onclive.com [onclive.com]

On-Target Efficacy of ERD-3111: A Comparative Analysis of a Novel PROTAC ERα Degrader

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the on-target performance of ERD-3111, a novel proteolysis-targeting chimera (PROTAC) designed to degrade the estrogen receptor alpha (ERα). The efficacy of ERD-3111 is evaluated against other ERα-targeting alternatives, supported by experimental data to inform preclinical and clinical research decisions.

ERD-3111 is an orally active PROTAC that potently and effectively degrades ERα, a key driver in the majority of breast cancers.[1][2][3][4] Unlike traditional inhibitors that merely block the receptor's function, ERD-3111 utilizes the cell's ubiquitin-proteasome system to eliminate the ERα protein. This mechanism of action holds the potential for a more profound and lasting therapeutic effect, particularly in cancers that have developed resistance to standard endocrine therapies. This guide presents a detailed comparison of ERD-3111 with the selective estrogen receptor degrader (SERD) fulvestrant and another clinical-stage PROTAC, vepdegestrant (ARV-471).

Comparative On-Target Performance

ERD-3111 demonstrates significant degradation of the ERα protein. The primary measure of a PROTAC's potency is its half-maximal degradation concentration (DC50). ERD-3111 has a reported DC50 of 0.5 nM, indicating its high potency in inducing ERα degradation.[1][2][3]

Compound	Mechanism of Action	DC50 (ERα Degradation)	Maximum Degradation (Dmax)	Cell Growth Inhibition (IC50)	In Vivo Tumor Growth Inhibition (TGI)
ERD-3111	PROTAC ERα Degrader	0.5 nM[1][2][3]	>95% (in MCF-7 cells)	Not explicitly reported	Complete tumor growth inhibition in wild-type and ESR1 mutant MCF-7 xenografts[2][4]
Fulvestrant	SERD	~3-10 nM (in MCF-7 cells)	~60-80% (in preclinical models)[5]	~0.1-1 nM (in MCF-7 cells)	31%–80% (in MCF-7 xenografts)[5]
Vepdegestrant (ARV-471)	PROTAC ERα Degrader	~1 nM (in MCF-7 cells)	≥90% (in vivo)[5]	Not explicitly reported	87%–123% (in MCF-7 xenografts)[5]

Signaling Pathway and Mechanism of Action

ERD-3111 functions as a heterobifunctional molecule. One end binds to the ERα protein, while the other end recruits an E3 ubiquitin ligase. This proximity facilitates the tagging of ERα with ubiquitin molecules, marking it for destruction by the proteasome. The result is the near-complete removal of the ERα protein from the cancer cell, thereby shutting down the estrogen-driven signaling that promotes tumor growth.

Caption: Mechanism of ERD-3111-mediated ERα degradation.

Experimental Workflow for On-Target Validation

Validating the on-target effects of ERD-3111 involves a series of in vitro and in vivo experiments to confirm its efficacy and specificity in degrading ERα and inhibiting tumor growth.

References

• 1. benchchem.com [benchchem.com]
• 2. New generation estrogen receptor-targeted agents in breast cancer: present situation and future prospectives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fulvestrant as a reference antiestrogen and estrogen receptor (ER) degrader in preclinical studies: treatment dosage, efficacy, and implications on development of new ER-targeting agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Oral Estrogen Receptor PROTAC Vepdegestrant (ARV-471) Is Highly Efficacious as Monotherapy and in Combination with CDK4/6 or PI3K/mTOR Pathway Inhibitors in Preclinical ER+ Breast Cancer Models - PMC [pmc.ncbi.nlm.nih.gov]

ERD-3111: A Comparative Analysis of Estrogen Receptor Degradation Efficiency

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the degradation efficiency of ERD-3111, a novel PROTAC (Proteolysis Targeting Chimera) designed to degrade the Estrogen Receptor alpha (ERα). ERα is a key driver in the majority of breast cancers, and targeted degradation of this receptor represents a promising therapeutic strategy. This document compares ERD-3111's performance with other prominent ERα degraders, supported by available preclinical data.

Comparative Degradation Efficiency of ERα Degraders

The following table summarizes the in vitro degradation potency of ERD-3111 in comparison to other notable ERα targeting agents in the MCF-7 human breast cancer cell line, a standard model for ER-positive breast cancer research.

Compound	Class	Target	DC50 (nM) in MCF-7 Cells	Dmax (%) in MCF-7 Cells	E3 Ligase Recruited	Reference(s)
ERD-3111	PROTAC	ERα	0.5	Not Reported	Cereblon (CRBN)	[1][2][3]
Vepdegestrant (ARV-471)	PROTAC	ERα	~2	>90	Cereblon (CRBN)	[4][5]
Giredestrant	SERD	ERα	0.06 (wild-type)	107 (wild-type)	N/A	[6]
Fulvestrant	SERD	ERα	0.29 - 0.44	~95-103	N/A	[6][7]

Note: DC50 (half-maximal degradation concentration) and Dmax (maximum degradation) values are key metrics for assessing the efficacy of a protein degrader. A lower DC50 indicates higher potency. Data is compiled from various sources and may not be from direct head-to-head studies under identical experimental conditions. SERD (Selective Estrogen Receptor Degrader) is a different class of molecule that also promotes ERα degradation.

Preclinical data suggests that next-generation degraders like ERD-3111 and vepdegestrant offer superior ERα degradation compared to the established SERD, fulvestrant.[8][9] Notably, a 2024 study reported that ERD-3111 and a related compound, UM-ERD-4001, demonstrated greater in vivo efficacy than vepdegestrant (ARV-471).[10]

Experimental Protocols

The following protocols are composite methodologies based on standard practices for assessing ERα degradation.

Cell Culture and Treatment

• Cell Line: MCF-7 (human breast adenocarcinoma, ER-positive).

• Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin, and L-glutamine.

• Culture Conditions: Cells are maintained in a humidified incubator at 37°C with 5% CO₂.

• Treatment: For degradation assays, cells are seeded in appropriate culture plates and allowed to adhere. The medium is then replaced with fresh medium containing the desired concentrations of the test compound (e.g., ERD-3111) or vehicle control (e.g., DMSO). Cells are incubated for a specified period (e.g., 24 hours) before harvesting for analysis.

Western Blotting for ERα Degradation

• Cell Lysis: After treatment, cells are washed with ice-cold phosphate-buffered saline (PBS) and lysed using RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration of the cell lysates is determined using a BCA protein assay.

• SDS-PAGE and Protein Transfer: Equal amounts of protein from each sample are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and then transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature. The membrane is then incubated overnight at 4°C with a primary antibody specific for ERα. After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection and Analysis: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system. The band intensities are quantified using densitometry software. To ensure equal protein loading, the membrane is also probed with an antibody against a housekeeping protein (e.g., GAPDH or β-actin). The level of ERα degradation is calculated by normalizing the ERα band intensity to the loading control and comparing it to the vehicle-treated control.[11][12]

Visualizing the Mechanism and Workflow

To better understand the processes involved, the following diagrams illustrate the ERα signaling pathway and the experimental workflow for assessing protein degradation.

Caption: ERD-3111 mediated degradation of ERα via the ubiquitin-proteasome system.

Caption: Experimental workflow for quantifying ERα degradation by Western Blot.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. ERD-3111 | Estrogen Receptor/ERR | TargetMol [targetmol.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. tandfonline.com [tandfonline.com]
• 7. benchchem.com [benchchem.com]
• 8. Oral Estrogen Receptor PROTAC Vepdegestrant (ARV-471) Is Highly Efficacious as Monotherapy and in Combination with CDK4/6 or PI3K/mTOR Pathway Inhibitors in Preclinical ER+ Breast Cancer Models - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Oral Estrogen Receptor PROTAC Vepdegestrant (ARV-471) Is Highly Efficacious as Monotherapy and in Combination with CDK4/6 or PI3K/mTOR Pathway Inhibitors in Preclinical ER+ Breast Cancer Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Evaluating the Long-Term Efficacy of ERD-3111 Versus Standard of Care in ER-Positive Breast Cancer

This guide provides a comparative analysis of the preclinical data for ERD-3111, a novel proteolysis targeting chimera (PROTAC) estrogen receptor alpha (ERα) degrader, and the established standard of care for estrogen receptor-positive (ER+) breast cancer. The information is intended for researchers, scientists, and drug development professionals to evaluate the potential of this emerging therapeutic agent.

ERD-3111 is an orally active PROTAC designed to degrade the estrogen receptor α, a key driver in ER+ breast cancer.[1][2][3] The current standards of care for early-stage ER+ breast cancer include endocrine therapies such as tamoxifen and aromatase inhibitors.[4] For advanced or metastatic disease, the combination of endocrine therapy with a cyclin-dependent kinase 4/6 (CDK4/6) inhibitor is the recommended first-line treatment.[5]

Mechanism of Action: ERD-3111

ERD-3111 functions as a PROTAC, a bifunctional molecule that induces the degradation of target proteins.[6] It consists of a ligand that binds to the estrogen receptor α and another ligand that recruits the E3 ubiquitin ligase cereblon.[7] This proximity leads to the ubiquitination and subsequent degradation of ERα by the proteasome, thereby inhibiting ER signaling and tumor growth.[6][8] This event-driven mechanism offers potential advantages over traditional occupancy-driven inhibitors, including a catalytic nature and the potential for a more potent and longer-lasting effect.[6]

Below is a diagram illustrating the signaling pathway of ERD-3111.

Caption: ERD-3111 facilitates the degradation of ERα via the ubiquitin-proteasome system.

Comparative Efficacy Data

The following tables summarize the available preclinical efficacy data for ERD-3111 and the clinical efficacy of standard of care treatments for ER+ breast cancer. It is important to note that the data for ERD-3111 is from preclinical studies and not from direct head-to-head human trials with the standard of care.

Table 1: Preclinical Efficacy of ERD-3111 in Xenograft Models

Xenograft Model	ER Status	ERD-3111 Efficacy	Reference
Parental MCF-7	Wild-type	Tumor regression or complete tumor growth inhibition	[1][2][5][6][8][9][10]
ESR1 Mutated (Y537S)	Mutant	Tumor regression or complete tumor growth inhibition	[8]
ESR1 Mutated (D538G)	Mutant	Tumor regression or complete tumor growth inhibition	[8]

Table 2: Clinical Efficacy of Standard of Care in ER+/HER2- Breast Cancer

Treatment Regimen	Patient Population	Efficacy Endpoint	Result	Reference
Giredestrant (Oral SERD)	Early-stage, ER+/HER2-	Invasive Disease-Free Survival (iDFS)	Hazard Ratio (HR) of 0.70 vs. standard endocrine therapy	[4]
Giredestrant + Everolimus	Advanced, ESR1 mutated	Median Progression-Free Survival (PFS)	9.99 months vs. 5.45 months for standard of care combination	[11]
Giredestrant + Everolimus	Advanced, Intent-to-Treat (ITT)	Median Progression-Free Survival (PFS)	8.77 months vs. 5.49 months for standard of care combination	[11]
Endocrine Therapy (Tamoxifen or Aromatase Inhibitors)	Early-stage, ER+/HER2-	Adjuvant Treatment	Standard of care, though about a third of patients experience recurrence	[4]

Experimental Protocols

In Vitro Degradation Assay for ERD-3111

• Cell Line: MCF-7 (ER+ breast cancer cell line).

• Treatment: Cells are treated with varying concentrations of ERD-3111.

• Analysis: Western blotting is used to determine the levels of ERα protein.

• Endpoint: The DC50 value, the concentration at which 50% of the target protein is degraded, is calculated. For ERD-3111, the reported DC50 is 0.5 nM.[1][2][3]

In Vivo Tumor Growth Inhibition Studies

• Animal Model: Immunocompromised mice bearing xenografts of human breast cancer cells (e.g., MCF-7).

• Treatment: ERD-3111 is administered orally.

• Analysis: Tumor volume is measured regularly to assess tumor growth inhibition. At the end of the study, tumor tissues can be analyzed for ERα protein levels.

• Results: Oral administration of ERD-3111 has been shown to effectively reduce the levels of wild-type and mutated ERα proteins in tumor tissues, leading to tumor regression or complete inhibition of tumor growth.[5][6][9][10][12]

The experimental workflow for evaluating ERD-3111 is depicted in the following diagram.

Caption: A general workflow for the preclinical evaluation of ERD-3111.

Summary and Future Directions

Preclinical data suggests that ERD-3111 is a potent and orally bioavailable ERα degrader with strong antitumor activity in xenograft models of ER+ breast cancer, including those with ESR1 mutations.[6][8][9][10] These mutations are a known mechanism of resistance to standard endocrine therapies. The ability of ERD-3111 to degrade both wild-type and mutated ERα highlights its potential to overcome this resistance.[6][8]

While direct long-term efficacy comparisons with the standard of care in humans are not yet available, the preclinical profile of ERD-3111 is promising. Further clinical development is necessary to establish its safety and efficacy in patients with ER+ breast cancer.[5][9] Future clinical trials will be crucial to determine if the potent preclinical activity of ERD-3111 translates into improved outcomes for patients, potentially offering a new therapeutic option for those with endocrine-resistant disease. Several other PROTAC ER degraders are also in early development, indicating a promising future for this class of drugs in breast cancer therapy.[5]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. excenen.com [excenen.com]
• 3. ERD-3111 | Estrogen Receptor/ERR | TargetMol [targetmol.com]
• 4. oncologynewscentral.com [oncologynewscentral.com]
• 5. ERD-3111 - Drug Targets, Indications, Patents - Synapse [synapse-patsnap-com.libproxy1.nus.edu.sg]
• 6. researchgate.net [researchgate.net]
• 7. ERD-3111 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 8. New generation estrogen receptor-targeted agents in breast cancer: present situation and future prospectives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. [PDF] Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity. | Semantic Scholar [semanticscholar.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. news-medical.net [news-medical.net]
• 12. Discovery of ERD-3111 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader with Strong Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]